Calcium (D)-Pantothenate

Core Science & Biosynthesis

The De Novo Biosynthesis Pathway of Pantothenic Acid in Escherichia coli: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the de novo biosynthesis pathway of pantothenic acid (Vitamin B5) in the model organism Escherichia coli. Pantothenic acid is an essential precursor for the synthesis of Coenzyme A (CoA), a vital cofactor in numerous metabolic pathways. The bacterial-specific nature of this pathway makes its components attractive targets for the development of novel antimicrobial agents. This document details the enzymatic reactions, genetic regulation, quantitative data, and experimental protocols relevant to the study of this crucial metabolic route.

The Core Biosynthetic Pathway

The de novo synthesis of pantothenic acid in E. coli is a four-step enzymatic pathway that converges from two separate branches. One branch synthesizes β-alanine from L-aspartate, while the other produces pantoate from α-ketoisovalerate, an intermediate in the valine biosynthesis pathway. These two precursors are then condensed to form pantothenate.[1][2][3]

The key enzymes and their respective genes in this pathway are:

• Aspartate 1-decarboxylase (PanD): Catalyzes the decarboxylation of L-aspartate to produce β-alanine.[4][5]

• Ketopantoate hydroxymethyltransferase (PanB): Catalyzes the first committed step in the pantoate branch, the formation of ketopantoate from α-ketoisovalerate.[2][6][7]

• Ketopantoate reductase (PanE): Reduces ketopantoate to pantoate in an NADPH-dependent manner.[8][9][10]

• Pantothenate synthetase (PanC): Catalyzes the final ATP-dependent condensation of pantoate and β-alanine to form pantothenate.[11][12]

Caption: De novo biosynthesis pathway of pantothenic acid in E. coli.

Quantitative Data

The following tables summarize the available quantitative data for the enzymes and metabolites of the pantothenic acid biosynthesis pathway in E. coli.

Table 1: Enzyme Kinetic Parameters

Enzyme (Gene)	Substrate(s)	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference(s)
Ketopantoate hydroxymethyltransferase (PanB)	α-Ketoisovalerate	Low (not specified)	-	-	[13]
5,10-Methylenetetrahydrofolate	Low (not specified)	-	-	[13]
Ketopantoate reductase (PanE)	Ketopantoate	30 - 60	25 - 40	2 x 106	[9][14][15]
NADPH	4 - 20	-	-	[9][10][14]
Aspartate 1-decarboxylase (PanD)	L-Aspartate	80 - 160	4.25	1.15 x 104	[4][5]
Pantothenate synthetase (PanC)	Pantoate	63	-	-
β-Alanine	150	-	-
ATP	100	-	-

Note: Some kinetic values were reported under varying experimental conditions. Please refer to the cited literature for specific details. A dash (-) indicates that the data was not found in the searched literature.

Table 2: Intracellular Metabolite Concentrations

Metabolite	Concentration (µM) in Glucose-Minimal Medium	Reference(s)
L-Aspartate	~9,800	[16]
α-Ketoisovalerate	Data not available	-
Ketopantoate	Data not available	-
Pantoate	Data not available	-
β-Alanine	Data not available	-
Pantothenate	~4 (intracellular, rapidly phosphorylated)	[17]
Coenzyme A (total pool)	~127	[12][18]

Note: The intracellular concentrations of metabolic intermediates can vary significantly with growth conditions. The provided values are estimates from the available literature. A dash (-) indicates that the data was not found.

Genetic Regulation of the pan Operon

The genes encoding the pantothenate biosynthesis enzymes are organized into one or more operons in E. coli. The panB and panC genes are co-transcribed as part of the panBC operon.[4] The panD gene is located nearby but is transcribed independently.[15] The panE gene is located at a different position on the chromosome.[19]

The expression of the pan genes is subject to regulation by global transcription factors, allowing the cell to coordinate pantothenate synthesis with its metabolic state.

• cAMP Receptor Protein (CRP): The CRP-cAMP complex, a key regulator of catabolite repression, is known to regulate a vast number of operons in E. coli.[20][21][22] It is proposed to act as a transcriptional activator for the pan operons, likely by binding to specific sites in the promoter regions and enhancing RNA polymerase recruitment.[23][24][25]

• Integration Host Factor (IHF): IHF is a DNA-binding and bending protein that participates in the regulation of numerous genes in E. coli.[8][10][25][26] It is thought to facilitate the formation of a proper nucleoprotein structure at the pan promoter, thereby influencing transcriptional activation.

Caption: Simplified model of the transcriptional regulation of the panBC operon in E. coli.

Downstream of the pantothenate synthesis pathway, the first enzyme in the Coenzyme A biosynthetic pathway, Pantothenate Kinase (PanK) , is a key regulatory point. PanK is subject to feedback inhibition by the final product, Coenzyme A (CoA), and its thioesters. This regulation helps to maintain homeostasis of the intracellular CoA pool.[4][16]

Experimental Protocols

This section provides an outline of methodologies for the key experiments used to study the pantothenic acid biosynthesis pathway.

Recombinant Enzyme Expression and Purification

A general protocol for the expression and purification of His-tagged PanB, PanC, PanD, and PanE from E. coli is outlined below. This protocol is based on immobilized metal affinity chromatography (IMAC).

Caption: General workflow for the expression and purification of His-tagged recombinant proteins.

Methodology:

• Transformation: Transform an appropriate E. coli expression strain (e.g., BL21(DE3)) with a plasmid containing the gene of interest (panB, panC, panD, or panE) fused to a polyhistidine tag (His-tag).

• Culture Growth: Grow the transformed cells in a suitable medium (e.g., LB broth) with the appropriate antibiotic selection at 37°C with shaking to an OD600 of 0.6-0.8.

• Induction: Induce protein expression by adding a suitable inducer, such as isopropyl β-D-1-thiogalactopyranoside (IPTG), and continue to culture the cells, typically at a lower temperature (e.g., 18-30°C) for several hours to overnight to improve protein solubility.

• Cell Harvest and Lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole) and lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• IMAC Purification: Apply the clarified supernatant to an IMAC resin (e.g., Ni-NTA agarose) pre-equilibrated with lysis buffer.

• Washing: Wash the resin with several column volumes of wash buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20-40 mM imidazole) to remove non-specifically bound proteins.

• Elution: Elute the His-tagged protein with an elution buffer containing a high concentration of imidazole (B134444) (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250-500 mM imidazole).

• Purity Analysis: Analyze the purity of the eluted protein by SDS-PAGE.

• Buffer Exchange: If necessary, exchange the buffer of the purified protein using dialysis or a desalting column.

Enzyme Activity Assays

4.2.1 Ketopantoate Hydroxymethyltransferase (PanB) Assay

A continuous spectrophotometric assay can be employed by coupling the reaction to other enzymes. However, a more direct but discontinuous method involves quantifying the product, ketopantoate.

Methodology (Discontinuous Assay):

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer (pH 7.5), MgCl2, α-ketoisovalerate, and 5,10-methylenetetrahydrofolate.

• Enzyme Addition: Initiate the reaction by adding purified PanB.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 37°C).

• Reaction Quenching: Stop the reaction at various time points by adding acid (e.g., HCl).

• Quantification: The product, ketopantoate, can be derivatized and quantified by HPLC.

4.2.2 Ketopantoate Reductase (PanE) Assay

The activity of PanE can be monitored continuously by following the decrease in absorbance at 340 nm due to the oxidation of NADPH.

Methodology:

• Reaction Mixture: In a quartz cuvette, prepare a reaction mixture containing buffer (e.g., 100 mM HEPES, pH 7.5), NADPH, and ketopantoate.

• Enzyme Addition: Initiate the reaction by adding a small amount of purified PanE.

• Spectrophotometric Measurement: Immediately monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Calculation: Calculate the rate of NADPH oxidation using its molar extinction coefficient (6220 M-1cm-1).

4.2.3 Aspartate 1-Decarboxylase (PanD) Assay

The activity of PanD can be determined by measuring the production of β-alanine.

Methodology (HPLC-based):

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., phosphate (B84403) buffer, pH 7.5) and L-aspartate.

• Enzyme Addition: Initiate the reaction by adding purified PanD.

• Incubation: Incubate at the optimal temperature (e.g., 55°C).

• Reaction Quenching: Stop the reaction at different time points by adding a denaturing agent (e.g., trichloroacetic acid).

• Derivatization and Quantification: The produced β-alanine can be derivatized (e.g., with o-phthalaldehyde) and quantified by reverse-phase HPLC with fluorescence detection.

4.2.4 Pantothenate Synthetase (PanC) Assay

A coupled spectrophotometric assay can be used to measure PanC activity by linking the production of AMP to the oxidation of NADH.

Methodology:

• Reaction Mixture: Prepare a reaction mixture containing Tris-HCl buffer (pH 8.0-10.0), MgCl2, KCl, ATP, pantoate, β-alanine, phosphoenolpyruvate, NADH, myokinase, pyruvate (B1213749) kinase, and lactate (B86563) dehydrogenase.

• Enzyme Addition: Initiate the reaction by adding purified PanC.

• Spectrophotometric Measurement: Monitor the decrease in absorbance at 340 nm due to the oxidation of NADH.

• Calculation: The rate of the reaction is proportional to the rate of NADH oxidation.

Analysis of Pathway Intermediates by HPLC

A reverse-phase HPLC method can be developed for the simultaneous quantification of pantothenate pathway intermediates.

Methodology Outline:

• Sample Preparation: Quench the metabolism of E. coli cultures rapidly (e.g., with cold methanol) and extract the intracellular metabolites.

• Chromatographic Separation: Use a C18 reverse-phase column with a suitable mobile phase gradient (e.g., a gradient of an aqueous buffer like phosphate buffer with an organic modifier like acetonitrile (B52724) or methanol).

• Detection: Detect the analytes using a UV detector at a suitable wavelength (e.g., around 210 nm) or by mass spectrometry for higher sensitivity and specificity.

• Quantification: Quantify the metabolites by comparing their peak areas to those of known standards.

Conclusion

The de novo biosynthesis pathway of pantothenic acid in E. coli is a well-defined metabolic route with potential for exploitation in antimicrobial drug discovery. This guide has provided a detailed overview of the pathway's enzymes, their genetic regulation, and available quantitative data. The outlined experimental protocols offer a starting point for researchers aiming to further investigate this essential bacterial process. A deeper understanding of the intricate regulatory mechanisms and the kinetic properties of the involved enzymes will be crucial for the successful development of novel inhibitors targeting this pathway.

References

• 1. Simultaneous quantification of coenzyme A and its salvage pathway intermediates in in vitro and whole cell-sourced samples - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00192D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Typical range of kcat/Km (rate constants) for - Bacteria Escherichia coli - BNID 112945 [bionumbers.hms.harvard.edu]
• 4. d-nb.info [d-nb.info]
• 5. uniprot.org [uniprot.org]
• 6. Comparative Analysis of the Escherichia coli Ketopantoate Hydroxymethyltransferase Crystal Structure Confirms that It Is a Member of the (βα)8 Phosphoenolpyruvate/Pyruvate Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure of E. coli ketopantoate hydroxymethyl transferase complexed with ketopantoate and Mg2+, solved by locating 160 selenomethionine sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinetic and mechanistic analysis of the E. coli panE-encoded ketopantoate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Crystal structure of Escherichia coli ketopantoate reductase at 1.7 A resolution and insight into the enzyme mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. uniprot.org [uniprot.org]
• 11. Global characterization of in vivo enzyme catalytic rates and their correspondence to in vitro kcat measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Consequences of reduced intracellular coenzyme A content in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ketopantoate hydroxymethyltransferase. I. Purification and role in pantothenate biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Identification of active site residues in E. coli ketopantoate reductase by mutagenesis and chemical rescue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Absolute Metabolite Concentrations and Implied Enzyme Active Site Occupancy in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Discovery and Engineering of a Novel Bacterial L-Aspartate α-Decarboxylase for Efficient Bioconversion [mdpi.com]
• 18. Nucleotide sequence of the operator-promoter region of the galactose operon of Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Engineered E. coli for D-pantothenic acid production with an acetolactate isomeroreductase mutant - PMC [pmc.ncbi.nlm.nih.gov]
• 20. uniprot.org [uniprot.org]
• 21. Novel Roles of cAMP Receptor Protein (CRP) in Regulation of Transport and Metabolism of Carbon Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Genome-wide mapping of cAMP receptor protein binding in enteroaggregative Escherichia coli reveals targeting of virulence-associated genes - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Mechanism of CRP-cAMP activation of lac operon transcription initiation activation of the P1 promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Involvement of cAMP-CRP in transcription activation and repression of the pck gene encoding PEP carboxykinase, the key enzyme of gluconeogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Synergistic activation of transcription by Escherichia coli cAMP receptor protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

A Historical Perspective on the Discovery of Vitamin B5 (Pantothenic Acid)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Vitamin B5, or pantothenic acid, is a water-soluble vitamin indispensable for life, serving as the precursor to Coenzyme A (CoA) and Acyl Carrier Protein (ACP). Its role is central to intermediary metabolism, including the synthesis and oxidation of fatty acids and the Krebs cycle. The journey to its discovery was a multi-decade endeavor, beginning with observations of microbial growth and animal nutrition, and culminating in its isolation, synthesis, and the elucidation of its profound biochemical function. This technical guide provides a detailed historical account of this discovery, focusing on the key experiments, methodologies, and quantitative data that defined our understanding of this essential nutrient.

Early Observations: From Microbial Growth to Animal Nutrition

The story of Vitamin B5 begins not with a human disease, but with the nutritional requirements of microorganisms. In the early 1930s, American biochemist Roger J. Williams, whose doctoral thesis focused on the vitamin requirements of yeast, identified an acidic substance that was a potent growth stimulant for Saccharomyces cerevisiae.[1][2] He later found this substance to be a near-universal constituent of living matter, leading him in 1933 to name it "pantothenic acid," derived from the Greek word pantos, meaning "everywhere".[2][3][4]

Contemporaneously, researchers in animal nutrition were investigating a pellagra-like dermatitis in chicks fed a heated, purified diet. This condition could be prevented by a substance found in liver and rice bran that was termed the "filtrate factor".[4] In 1936, Thomas Jukes and others demonstrated that this "filtrate factor" was the same compound Williams had identified as a yeast growth stimulant, thus linking the microbial growth factor to a vital role in animal health.[2][3][5] This discovery was a pivotal moment, unifying two independent lines of research and establishing pantothenic acid as a vitamin.

Experimental Protocol 1: Yeast Growth Assay (Williams, 1930s)

This protocol outlines the general methodology used to identify microbial growth factors like pantothenic acid.

• Organism: Saccharomyces cerevisiae (yeast).

• Culture Medium: A chemically defined basal medium containing known quantities of glucose, amino acids, salts, and other established vitamins, but specifically lacking the uncharacterized growth factor.

• Methodology:

  • Prepare a series of sterile culture flasks containing the basal medium.

  • Create extracts from various biological sources (e.g., yeast, liver, rice bran) through aqueous extraction and subsequent fractionation.

  • Supplement the culture flasks with different concentrations of these fractions. A control flask with no supplement is included.

  • Inoculate each flask with a standardized amount of S. cerevisiae.

  • Incubate the cultures under controlled temperature and aeration.

  • Monitor yeast growth over time by measuring the turbidity of the culture using a nephelometer or spectrophotometer.

  • The potency of a given fraction is determined by its ability to stimulate a greater rate and extent of yeast proliferation compared to the control.

Experimental Protocol 2: Chick Anti-Dermatitis Assay (Jukes, 1930s)

This protocol describes the bioassay used to identify the "filtrate factor" and assess its activity.

• Animal Model: Day-old chicks, typically of the White Leghorn breed.

• Diet: A purified basal diet heated to destroy thermolabile B vitamins. The diet contained purified casein, starch, salts, cod liver oil (for vitamins A and D), and known B vitamins, but was deficient in the heat-stable "filtrate factor."

• Methodology:

  • Divide chicks into homogenous groups.

  • The negative control group receives only the basal deficient diet. These chicks are expected to exhibit poor growth, feathering abnormalities, and characteristic dermatitis at the corners of the beak and on the feet.[6]

  • Test groups receive the basal diet supplemented with measured amounts of the test substance (e.g., liver extract, purified fractions).

  • A positive control group would receive a diet known to be complete.

  • Maintain the chicks on these diets for 3-4 weeks, with regular monitoring of weight gain and clinical signs.

  • The effectiveness of a test substance is quantified by its ability to prevent dermatitis and support normal growth rates compared to the negative control group.

Diagram 1: Logical Flow of Vitamin B5 Discovery

Isolation, Synthesis, and Structural Elucidation

The ubiquitous nature of pantothenic acid made its isolation in a pure form a significant challenge. The initial large-scale isolation was achieved by Roger J. Williams and his colleagues in 1939.[4] Their work provided the first quantitative insight into the difficulty of extracting this vitamin from natural sources.

Data Presentation: Quantitative Data from Isolation

The following table summarizes the quantitative results from the pioneering 1939 isolation effort.[4]

Starting Material	Initial Weight	Final Yield (Impure)	Purity (Approx.)	Yield Percentage (by weight)
Sheep Liver	250 kg	3.0 g	40%	0.0012%

Following its isolation, Williams determined the chemical structure of pantothenic acid in 1940, revealing it to be an amide formed from pantoic acid and the amino acid β-alanine.[1][3] This structural knowledge paved the way for its chemical synthesis, which was accomplished in the same year by Karl Folkers and his team at Merck, a landmark achievement that made the pure vitamin widely available for research and clinical use.[4][7]

Experimental Protocol 3: Isolation of Pantothenic Acid from Liver (Williams et al., 1939)

This protocol provides a generalized workflow based on the methods described for the large-scale isolation of the vitamin.

• Starting Material: 250 kg of fresh sheep liver.

• Methodology:

  • Extraction: The liver tissue is minced and subjected to an extensive aqueous extraction to solubilize the vitamin.

  • Adsorption: The active principle in the aqueous extract is adsorbed onto a large column of fuller's earth or activated charcoal. This step concentrates the substance and removes many impurities.

  • Elution: The pantothenic acid is eluted from the adsorbent using a suitable solvent system, such as a mixture of pyridine, n-butanol, and water.

  • Solvent Partition: The eluate is concentrated, and the vitamin is further purified by repeated ether extractions to separate it based on its acidic properties.

  • Precipitation: The acidic concentrate is treated with brucine (B1667951), an alkaloid, to form a salt that can be selectively precipitated and crystallized, separating it from other acidic contaminants.

  • Regeneration and Final Purification: The brucine is removed, and the regenerated pantothenic acid is converted to its more stable calcium salt (calcium pantothenate), which is then crystallized to yield the final, partially purified product.

Diagram 2: Experimental Workflow for Vitamin B5 Isolation

Unveiling the Metabolic Core: The Discovery of Coenzyme A

With the pure vitamin available, the focus shifted to its biological function. The breakthrough came in 1946 when Fritz Lipmann discovered a heat-stable cofactor essential for biological acetylation reactions, which he named Coenzyme A (the 'A' standing for Acetylation).[3][4] He demonstrated that pantothenic acid was a central component of this vital coenzyme. This discovery was of monumental importance, as CoA is now known to be a critical carrier of acyl groups in countless metabolic pathways, most notably in the form of acetyl-CoA, the entry point for the citric acid cycle. For this work, Lipmann shared the 1953 Nobel Prize in Physiology or Medicine.[1][3]

Later, in the mid-1960s, pantothenic acid, in the form of 4'-phosphopantetheine, was also identified as the prosthetic group of Acyl Carrier Protein (ACP), a key component of the fatty acid synthase complex.[1][2][8] This solidified the vitamin's dual role in both the breakdown (via CoA) and synthesis (via ACP) of fatty acids.

Signaling Pathway: Biosynthesis of Coenzyme A from Pantothenic Acid

The conversion of pantothenic acid into its active form, Coenzyme A, is a five-step enzymatic pathway requiring ATP and cysteine.[3]

Diagram 3: Biosynthesis of Coenzyme A

Conclusion

The discovery of Vitamin B5 is a classic example of scientific advancement, progressing from broad observations in microbiology and animal nutrition to the precise elucidation of a molecule's structure and its central role in metabolism. The work of pioneers like Roger J. Williams, Thomas Jukes, and Fritz Lipmann, through meticulous experimentation and insightful connections, transformed an unknown "factor" into a cornerstone of modern biochemistry. This historical journey underscores the interconnectedness of different biological systems and the fundamental importance of micronutrients in the chemistry of life.

References

• 1. Vitamin B5 (Pantothenic Acid) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. HISTORY OF SCIENCE: Roger J. Williams and vitamin B5 [historyofsciences.blogspot.com]
• 3. Pantothenic acid - Wikipedia [en.wikipedia.org]
• 4. karger.com [karger.com]
• 5. PANTOTHENIC ACID AND THE FILTRATE (CHICK ANTI-DERMATITIS) FACTOR | Semantic Scholar [semanticscholar.org]
• 6. poultrydvm.com [poultrydvm.com]
• 7. Celebrating the History of B Vitamin Research With ACS [axial.acs.org]
• 8. researchgate.net [researchgate.net]

The Conversion of Pantothenic Acid to Coenzyme A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the enzymatic pathway that converts pantothenic acid (Vitamin B5) into the essential metabolic cofactor, Coenzyme A (CoA). This pathway is a fundamental process in all living organisms, playing a critical role in numerous metabolic reactions, including the synthesis and oxidation of fatty acids and the oxidation of pyruvate (B1213749) in the citric acid cycle.[1][2][3][4] Understanding the intricacies of these enzymatic steps is crucial for research in metabolism, enzymology, and for the development of novel therapeutic agents targeting this vital pathway.

The Five Enzymatic Steps from Pantothenic Acid to Coenzyme A

The biosynthesis of Coenzyme A from pantothenic acid is a five-step enzymatic process. The pathway begins with the phosphorylation of pantothenate and culminates in the formation of CoA, requiring ATP and cysteine.[1][2][5]

• Phosphorylation of Pantothenate: The pathway is initiated by the enzyme Pantothenate Kinase (PanK) , which catalyzes the ATP-dependent phosphorylation of pantothenic acid to form 4'-phosphopantothenate.[4][6][7] This step is the primary rate-limiting and regulatory point in the CoA biosynthetic pathway, subject to feedback inhibition by CoA and its thioesters.[4][8]

• Addition of Cysteine: Next, Phosphopantothenoylcysteine Synthetase (PPCS) facilitates the condensation of 4'-phosphopantothenate with cysteine, an ATP-dependent reaction, to yield 4'-phospho-N-pantothenoylcysteine (PPC).[1][6][9][10] In most bacteria, this enzyme utilizes CTP, whereas the human isoform uses ATP.[9][10]

• Decarboxylation: Phosphopantothenoylcysteine Decarboxylase (PPCDC) then catalyzes the decarboxylation of PPC to produce 4'-phosphopantetheine (B1211885).[2][6][8]

• Adenylylation: The penultimate step is the adenylylation of 4'-phosphopantetheine by Phosphopantetheine Adenylyltransferase (PPAT) to form dephospho-CoA.[2][5][11][12][13] This reaction is reversible and involves the transfer of an AMP moiety from ATP.[11][13]

• Phosphorylation of Dephospho-CoA: Finally, Dephospho-CoA Kinase (DPCK) catalyzes the phosphorylation of dephospho-CoA at the 3'-hydroxyl group of the ribose moiety, using ATP to yield the final product, Coenzyme A.[1][2][5] In mammals, the last two steps are catalyzed by a bifunctional enzyme called CoA Synthase (COASY).[14]

Signaling Pathway Diagram

The following diagram illustrates the enzymatic conversion of pantothenic acid to Coenzyme A.

Coenzyme A Biosynthesis Pathway

Quantitative Data

The following table summarizes the kinetic parameters for the enzymes in the Coenzyme A biosynthetic pathway from various organisms.

Enzyme	Organism	Substrate	Km (µM)	kcat (s-1)	Vmax (µmol/min/mg)	Reference
Pantothenate Kinase (PanK3)	Human	ATP	311 ± 53	-	-	[7]
Pantothenate	14 ± 0.1	-	-	[7]
Phosphopantothenoylcysteine Synthetase (PPCS)	Enterococcus faecalis	CTP	156	2.9	-	[6]
(R)-Phosphopantothenate	17	2.9	-	[6]
L-cysteine	86	2.9	-	[6]
Human	CTP	265	0.53 ± 0.01	-	[15]
PPA	57	0.53 ± 0.01	-	[15]
Cysteine	16	0.53 ± 0.01	-	[15]
ATP	269	0.56	-	[15]
PPA	13	0.56	-	[15]
Cysteine	14	0.56	-	[15]
Phosphopantetheine Adenylyltransferase (PPAT)	Arabidopsis thaliana	dephospho-CoA	37 ± 2.1	3.4 ± 0.2	0.34 ± 0.02	[11]
Escherichia coli	dephospho-CoA	7	-	-	[10]
Pyrophosphate	220	-	-	[10]
Dephospho-CoA Kinase (DPCK)	Plasmodium falciparum	ATP	88.14 ± 11.03	-	5.18 ± 0.29	[5][16]
dephospho-CoA	105.3 ± 10.2	-	5.18 ± 0.29	[5][16]
Entamoeba histolytica (EhDPCK1)	ATP	19.6 ± 1.2	-	-	[2]
dephospho-CoA	114 ± 19	-	-	[2]
Entamoeba histolytica (EhDPCK2)	ATP	15.0 ± 2.4	-	-	[2]
dephospho-CoA	57.9 ± 6.1	-	-	[2]
Thermus kodakarensis	GTP	-	-	-	[17][18]
dephospho-CoA	-	-	-	[17][18]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducing and building upon existing research.

Enzyme Expression and Purification

Recombinant enzymes of the CoA biosynthetic pathway are commonly overexpressed in E. coli strains like BL21(DE3) using expression vectors such as pET series plasmids.[6][19] Purification typically involves affinity chromatography (e.g., Ni-NTA for His-tagged proteins) followed by size-exclusion chromatography to obtain highly pure and active enzymes.[6][20]

Enzyme Activity Assays

1. Pantothenate Kinase (PanK) Assay: PanK activity can be measured using a coupled-enzyme spectrophotometric assay. The production of ADP is coupled to the oxidation of NADH via pyruvate kinase and lactate (B86563) dehydrogenase. The decrease in absorbance at 340 nm, corresponding to NADH oxidation, is monitored to determine the enzyme activity.

2. Phosphopantothenoylcysteine Synthetase (PPCS) Assay: A common method for assaying PPCS activity is to measure the release of pyrophosphate (PPi). The PPi produced is coupled to the phosphorolysis of UDP-glucose by UDP-glucose pyrophosphorylase, and the resulting UTP is used by hexokinase to phosphorylate glucose, which is then oxidized by glucose-6-phosphate dehydrogenase, leading to the reduction of NADP+ to NADPH. The increase in absorbance at 340 nm is monitored.[6]

3. Phosphopantetheine Adenylyltransferase (PPAT) Assay (Reverse Reaction): PPAT activity is often assayed in the reverse direction. The production of ATP from dephospho-CoA and PPi is coupled to the reduction of NADP+ through the action of hexokinase and glucose-6-phosphate dehydrogenase. The rate of NADP+ reduction is monitored by the increase in absorbance at 340 nm.[11]

4. Dephospho-CoA Kinase (DPCK) Assay: DPCK activity can be determined by measuring the formation of CoA from dephospho-CoA and ATP. A coupled-enzyme assay can be employed where the produced CoA is used by a CoA-dependent enzyme (e.g., alpha-ketoglutarate (B1197944) dehydrogenase) leading to the reduction of NAD+ to NADH, which is monitored at 340 nm.[21] Alternatively, a radiochemical assay using [γ-³²P]ATP allows for direct measurement of radiolabeled CoA formation, which can be separated by HPLC and quantified by scintillation counting.[21]

Analysis of CoA and Intermediates by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of CoA and its precursors.

• Sample Preparation: Biological samples (cells or tissues) are typically extracted with an acid like trichloroacetic acid to precipitate proteins and stabilize the CoA thioesters. The acidic extract is then neutralized before analysis.[3][22][23][24]

• Chromatography: Reversed-phase HPLC columns (e.g., C18) are commonly used for separation. A gradient elution with a mobile phase consisting of a buffer (e.g., potassium phosphate) and an organic modifier (e.g., acetonitrile (B52724) or methanol) is typically employed.[9][22][24]

• Detection: UV detection at around 260 nm is suitable for detecting the adenine (B156593) moiety in CoA and its adenylylated precursors.[3][22][23][24] For increased sensitivity and selectivity, fluorescence detection can be used after pre-column derivatization of the thiol group with a fluorescent reagent.[9]

Experimental Workflow Example: Reconstitution of the Human CoA Pathway

The entire human CoA biosynthetic pathway has been successfully reconstituted in vitro.[19] This involves the following general workflow:

In Vitro Reconstitution Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Biochemical, Metabolomic, and Genetic Analyses of Dephospho Coenzyme A Kinase Involved in Coenzyme A Biosynthesis in the Human Enteric Parasite Entamoeba histolytica [frontiersin.org]
• 3. [PDF] Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection | Semantic Scholar [semanticscholar.org]
• 4. Pantothenate kinase - Wikipedia [en.wikipedia.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Characterization and Kinetics of Phosphopantothenoylcysteine Synthetase from Enterococcus faecalis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of Pantothenate Kinase 3 Activity by Small Molecules that Interact with the Substrate/Allosteric Regulatory Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphopantothenoylcysteine decarboxylase - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Phosphopantothenate—cysteine ligase - Wikipedia [en.wikipedia.org]
• 11. The Coenzyme A Biosynthetic Enzyme Phosphopantetheine Adenylyltransferase Plays a Crucial Role in Plant Growth, Salt/Osmotic Stress Resistance, and Seed Lipid Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Regulation of the CoA Biosynthetic Complex Assembly in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Purification and characterization of phosphopantetheine adenylyltransferase from Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. [논문]Kinetic characterization of human phosphopantothenoylcysteine synthetase [scienceon.kisti.re.kr]
• 16. Dephospho-Coenzyme A Kinase Is an Exploitable Drug Target against Plasmodium falciparum: Identification of Selective Inhibitors by High-Throughput Screening of a Large Chemical Compound Library - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Identification of Dephospho-Coenzyme A (Dephospho-CoA) Kinase in Thermococcus kodakarensis and Elucidation of the Entire CoA Biosynthesis Pathway in Archaea - PMC [pmc.ncbi.nlm.nih.gov]
• 18. journals.asm.org [journals.asm.org]
• 19. Complete reconstitution of the human coenzyme A biosynthetic pathway via comparative genomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Enzymatic synthesis and purification of aromatic coenzyme a esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Dephospho-CoA Kinase Provides a Rapid and Sensitive Radiochemical Assay for Coenzyme A and Its Thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Determination of Coenzyme A and Acetyl-Coenzyme A in Biological Samples Using HPLC with UV Detection [ouci.dntb.gov.ua]
• 24. researchgate.net [researchgate.net]

The Central Role of Calcium (D)-Pantothenate in Fueling the Krebs Cycle: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the critical role of Calcium (D)-pantothenate as a precursor to Coenzyme A (CoA), an indispensable component for the functioning of the Krebs cycle. We will dissect the enzymatic conversion of pantothenate to CoA, elucidate the function of acetyl-CoA as the primary entry point into the Krebs cycle, and discuss the intricate regulatory mechanisms that govern these pathways. This document consolidates quantitative kinetic data, detailed experimental protocols, and visual representations of the involved biochemical pathways to serve as a comprehensive resource for researchers in cellular metabolism and drug development.

Introduction: From Vitamin B5 to Cellular Energy

Calcium (D)-pantothenate, a stable salt of the water-soluble vitamin B5 (pantothenic acid), is a vital nutrient for all forms of life. Its primary physiological function is to serve as the metabolic precursor for the synthesis of Coenzyme A (CoA). CoA is a universal and essential cofactor involved in a myriad of metabolic reactions, including the synthesis and degradation of fatty acids, and most notably, the oxidation of pyruvate (B1213749) in the Krebs (or tricarboxylic acid, TCA) cycle.[1] The Krebs cycle is the central hub of cellular respiration, responsible for the majority of ATP production. This guide will illuminate the journey of the pantothenate moiety from Calcium (D)-pantothenate to its pivotal role in driving the Krebs cycle.

The Biochemical Pathway: Synthesis of Coenzyme A from Pantothenate

Upon ingestion, Calcium (D)-pantothenate is hydrolyzed to pantothenic acid, which is then absorbed and transported to various tissues. The synthesis of CoA from pantothenic acid is a highly conserved five-step enzymatic pathway that occurs in the cytoplasm and mitochondria.[2]

Diagram: Coenzyme A Biosynthesis Pathway

Caption: The five-step enzymatic synthesis of Coenzyme A from pantothenate.

Table 1: Kinetic Parameters of Enzymes in the Coenzyme A Biosynthesis Pathway

Enzyme	Substrate(s)	Km	Vmax	Organism/Tissue
Pantothenate Kinase (PanK)	Pantothenate	14 µM	-	H. sapiens (PanK3)
Phosphopantothenoylcysteine Synthetase (PPCS)	(R)-phosphopantothenate, L-cysteine, CTP	17 µM, 86 µM, 156 µM	2.9 s⁻¹ (kcat)	E. faecalis
Phosphopantothenoylcysteine Decarboxylase (PPCDC)	4'-Phosphopantothenoylcysteine	-	-	-
Dephospho-CoA Kinase (DPCK)	Dephospho-CoA, ATP	105.3 µM, 88.14 µM	5.18 µmol/min/mg	P. falciparum
Dephospho-CoA Kinase (DPCK)	Dephospho-CoA, GTP	0.14 mM	17.0 µmol/min/mg	T. kodakarensis

The Bridge to the Krebs Cycle: Acetyl-CoA Formation

The culmination of the CoA biosynthesis pathway is the formation of a molecule with a reactive thiol group (-SH), which can form high-energy thioester bonds with acyl groups. The most significant of these is acetyl-CoA, the primary fuel for the Krebs cycle. Acetyl-CoA is generated from multiple sources, with the oxidative decarboxylation of pyruvate, the end product of glycolysis, being a central route. This irreversible reaction is catalyzed by the pyruvate dehydrogenase complex (PDC).

Diagram: Entry into the Krebs Cycle

Caption: Formation of Acetyl-CoA and its entry into the Krebs cycle.

The Krebs Cycle: The Central Engine of Metabolism

The Krebs cycle is a series of eight enzymatic reactions that occur in the mitochondrial matrix. In each turn of the cycle, the two-carbon acetyl group from acetyl-CoA is completely oxidized to two molecules of CO2, generating high-energy electrons in the form of NADH and FADH2, and one molecule of GTP (or ATP). These reduced coenzymes then donate their electrons to the electron transport chain, driving the synthesis of the majority of the cell's ATP through oxidative phosphorylation.

Diagram: The Krebs Cycle

Caption: An overview of the enzymatic reactions of the Krebs cycle.

Table 2: Kinetic Parameters of Key Krebs Cycle Enzymes

Enzyme	Substrate(s)	Km	Vmax	Organism/Tissue
Citrate Synthase	Acetyl-CoA, Oxaloacetate	16 µM, 2 µM	-	Rat Liver
Isocitrate Dehydrogenase	Isocitrate	-	-	-
α-Ketoglutarate Dehydrogenase	α-Ketoglutarate, CoA, NAD+	0.190 mM, 0.012 mM, 0.025 mM	-	Bovine Adrenals
Succinyl-CoA Synthetase	Succinyl-CoA	-	-	-
Succinate Dehydrogenase	Succinate	1.2 +/- 0.8 mM	29 +/- 2 µmol H₂/cm³/min	Mouse Periportal Hepatocytes
Fumarase	Fumarate	1.7 mM	22.7 s⁻¹ (kcat)	Thermus thermophilus (immobilized)
Malate Dehydrogenase	Malate	215 µM	87.8 µM/min	-
Malate Dehydrogenase	Oxaloacetate, NADH	-	4509.8 ± 88 mU/g, 4233.3 ± 111 mU/g	Human Breast Cancer Tissue

Note: Kinetic parameters can vary significantly depending on the organism, tissue, and experimental conditions. This table provides a representative sample.

Table 3: Intracellular Concentrations of Krebs Cycle Intermediates

Metabolite	Concentration Range	Cell Type/Tissue
Citrate	~0.2 - 1.0 mM	Various Mammalian Cells
α-Ketoglutarate	~0.1 - 0.5 mM	Various Mammalian Cells
Succinate	~0.05 - 0.3 mM	Various Mammalian Cells
Malate	~0.1 - 0.5 mM	Various Mammalian Cells

Note: Concentrations are highly dynamic and depend on the metabolic state of the cell.

Regulation of Coenzyme A Synthesis and the Krebs Cycle

The intricate dance of energy metabolism is tightly regulated to meet the cell's demands. Both the synthesis of CoA and the flux through the Krebs cycle are subject to allosteric regulation and feedback inhibition.

• Regulation of Pantothenate Kinase (PanK): As the rate-limiting enzyme in CoA synthesis, PanK is subject to feedback inhibition by CoA and its thioesters, particularly acetyl-CoA. This ensures that the production of CoA is matched to its utilization.

• Regulation of the Pyruvate Dehydrogenase Complex (PDC): The PDC is a critical control point. It is inhibited by its products, acetyl-CoA and NADH, and by ATP, signaling a high energy state. Conversely, it is activated by its substrates, pyruvate and CoA, and by a low energy state (high ADP).

• Regulation of Krebs Cycle Enzymes: Key enzymes within the Krebs cycle are also allosterically regulated.

  • Citrate Synthase: Inhibited by its product, citrate, as well as by NADH and ATP.

  • Isocitrate Dehydrogenase: Activated by ADP and inhibited by ATP and NADH.

  • α-Ketoglutarate Dehydrogenase: Inhibited by its products, succinyl-CoA and NADH, and by ATP.

Diagram: Regulatory Logic of the Krebs Cycle

Caption: Allosteric regulation of key enzymes in the Krebs cycle.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of CoA synthesis and the Krebs cycle.

Pantothenate Kinase (PanK) Activity Assay (Spectrophotometric)

This assay measures the activity of PanK by coupling the production of ADP to the oxidation of NADH, which can be monitored as a decrease in absorbance at 340 nm.

Materials:

• Assay Buffer: 100 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 50 mM KCl

• Pantothenate solution (e.g., 10 mM)

• ATP solution (e.g., 100 mM)

• Phosphoenolpyruvate (PEP) solution (e.g., 20 mM)

• NADH solution (e.g., 10 mM)

• Pyruvate kinase (PK) and Lactate dehydrogenase (LDH) enzyme mix

• Purified PanK enzyme

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a cuvette containing Assay Buffer, pantothenate, PEP, and NADH to their final desired concentrations.

• Add the PK/LDH enzyme mix and incubate for 5 minutes at the desired temperature to allow for the conversion of any contaminating ADP to ATP.

• Initiate the reaction by adding the PanK enzyme.

• Immediately begin monitoring the decrease in absorbance at 340 nm over time.

• Calculate the initial reaction velocity from the linear portion of the absorbance vs. time curve using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

Diagram: PanK Spectrophotometric Assay Workflow

Caption: Workflow for the spectrophotometric assay of Pantothenate Kinase activity.

Quantification of Krebs Cycle Intermediates by LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of Krebs cycle intermediates from biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Biological sample (e.g., cultured cells, tissue)

• Ice-cold 80% methanol (B129727)

• Internal standards (e.g., ¹³C-labeled Krebs cycle intermediates)

• LC-MS/MS system with a suitable column (e.g., HILIC or reversed-phase)

Procedure:

• Sample Quenching and Extraction:

  • Rapidly quench metabolic activity by adding ice-cold 80% methanol to the biological sample.

  • Add a known amount of internal standards.

  • Homogenize or lyse the sample.

  • Centrifuge to pellet cellular debris.

• Sample Preparation:

  • Collect the supernatant containing the metabolites.

  • Dry the supernatant under a stream of nitrogen or by lyophilization.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the metabolites using an appropriate chromatographic gradient.

  • Detect and quantify the metabolites using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode, based on the specific precursor-product ion transitions for each analyte and its corresponding internal standard.

• Data Analysis:

  • Integrate the peak areas for each analyte and internal standard.

  • Calculate the concentration of each Krebs cycle intermediate by comparing its peak area ratio to the internal standard against a standard curve.

Diagram: LC-MS/MS Workflow for Krebs Cycle Intermediates

Caption: General workflow for the quantification of Krebs cycle intermediates by LC-MS/MS.

Conclusion

Calcium (D)-pantothenate, through its conversion to Coenzyme A, plays a fundamental and indispensable role in cellular energy metabolism. The acetyl-CoA derived from this pathway is the primary fuel for the Krebs cycle, the central engine of ATP production. A thorough understanding of the enzymatic steps, kinetic parameters, and regulatory networks governing CoA synthesis and the Krebs cycle is crucial for researchers in basic science and for professionals in drug development targeting metabolic pathways. This technical guide provides a consolidated resource of quantitative data, detailed protocols, and visual aids to facilitate further research and innovation in this critical area of biochemistry.

References

• 1. Malate dehydrogenase - Proteopedia, life in 3D [proteopedia.org]
• 2. Malate dehydrogenase - Wikipedia [en.wikipedia.org]

The Core Mechanism: The Sodium-Dependent Multivitamin Transporter (SMVT)

An In-Depth Technical Guide on the Core Mechanism of Pantothenate Transport into Mammalian Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms governing the transport of pantothenate (Vitamin B5) into mammalian cells. The primary focus is on the key transporter involved, its kinetic properties, regulatory pathways, and the experimental methodologies used for its characterization.

The transport of pantothenate across the plasma membrane of mammalian cells is predominantly a carrier-mediated process facilitated by the Sodium-Dependent Multivitamin Transporter (SMVT) , also known as Solute Carrier Family 5 Member 6 (SLC5A6) .[1][2][3] SMVT is a transmembrane protein that orchestrates the uptake of several essential water-soluble vitamins, including pantothenate, biotin (B1667282) (Vitamin B7), and lipoic acid.[1][2]

The transport process is an active mechanism that relies on the electrochemical sodium gradient maintained across the cell membrane. SMVT functions as a symporter, co-transporting two sodium ions (Na⁺) for every one molecule of pantothenate.[1][4] This stoichiometric coupling allows for the accumulation of pantothenate within the cell against its concentration gradient.

Quantitative Data Presentation

Cell Line	Substrate	Kₘ (μM)	Vₘₐₓ (pmol/mg protein/min)	Reference
Human Corneal Epithelial Cells (HCEC)	Biotin	296.2 ± 25.9	77.2 ± 2.2	[5]
Human Retinal Pigment Epithelial Cells (D407)	Biotin	863.8 ± 66.9	308.3 ± 10.7	[5]
E. coli (overexpressing PanF)	Pantothenate	0.4	1.6 (pmol/min/10⁸ cells)	[2]
Proteoliposomes (ECF-PanT)	Pantothenate	0.046 ± 0.011	2.2 ± 0.12 (nmol/mg/min)	[6]

Note: The data from E. coli and proteoliposomes represent bacterial and reconstituted systems, respectively, and may not directly reflect the kinetics in mammalian cells. The biotin kinetic data in human cell lines offer the closest available approximation for SMVT activity. Further research is required to determine the precise kinetic parameters for pantothenate in various mammalian cell models.

Regulation of Pantothenate Transport

The activity of SMVT is regulated at both the transcriptional and post-translational levels, ensuring cellular pantothenate homeostasis.

Transcriptional Regulation

The expression of the SLC5A6 gene is subject to regulation by various cellular signals. While specific transcription factors that directly bind to the SLC5A6 promoter to modulate its expression are still under investigation, it is known that the abundance of SMVT mRNA can be altered in response to substrate availability. For instance, biotin deficiency has been shown to upregulate SMVT expression.[1]

Post-Translational Regulation

Post-translational modifications play a significant role in modulating SMVT activity.

• Phosphorylation: The human SMVT protein contains putative phosphorylation sites for Protein Kinase C (PKC). Specifically, the threonine residue at position 286 (Thr286) has been identified as a key site for PKC-mediated regulation.[7] Activation of PKC can lead to an inhibition of SMVT-mediated transport.[5][7] The exact mechanism of this inhibition, whether through direct phosphorylation affecting transporter conformation or by promoting its internalization, requires further elucidation.

• Glycosylation: SMVT is a glycoprotein, and N-linked glycosylation is essential for its proper function and stability at the plasma membrane.[1][7]

Experimental Protocols

Radiolabeled Pantothenate Uptake Assay in Cultured Mammalian Cells

This protocol provides a method to measure the initial rate of pantothenate uptake in adherent mammalian cell lines such as Caco-2, JEG-3, or ARPE-19.

Materials:

• Cultured cells grown to confluence in 24-well plates.

• [³H]-Pantothenic acid (radiolabeled pantothenate).

• Unlabeled pantothenic acid.

• Uptake buffer (e.g., Hanks' Balanced Salt Solution (HBSS) buffered with HEPES, pH 7.4).

• Ice-cold wash buffer (e.g., PBS).

• Cell lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

• Scintillation cocktail.

• Scintillation counter.

• Protein assay reagent (e.g., BCA or Bradford).

Procedure:

• Cell Culture: Seed cells in 24-well plates and grow to confluence.

• Pre-incubation: Gently aspirate the culture medium from each well. Wash the cell monolayers twice with 1 mL of pre-warmed (37°C) uptake buffer. Add 0.5 mL of uptake buffer to each well and pre-incubate at 37°C for 15-30 minutes.

• Initiation of Uptake: To determine the initial rate of uptake, prepare uptake solutions containing a fixed concentration of [³H]-pantothenate and varying concentrations of unlabeled pantothenate (for kinetic studies). To start the uptake, aspirate the pre-incubation buffer and add 0.5 mL of the uptake solution to each well. Incubate for a predetermined short time interval (e.g., 1-5 minutes) at 37°C.

• Termination of Uptake: To stop the uptake, rapidly aspirate the uptake solution and immediately wash the cell monolayers three times with 1 mL of ice-cold wash buffer.

• Cell Lysis: After the final wash, add 0.5 mL of cell lysis buffer to each well and incubate at room temperature for at least 30 minutes with gentle agitation to ensure complete lysis.

• Scintillation Counting: Transfer an aliquot (e.g., 400 µL) of the cell lysate to a scintillation vial, add 4 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Protein Quantification: Use a small aliquot of the remaining cell lysate to determine the total protein concentration in each well using a standard protein assay.

• Data Analysis: Express the uptake of pantothenate as picomoles or nanomoles per milligram of protein per unit of time. For kinetic analysis, plot the uptake rate against the concentration of unlabeled pantothenate and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.

Concluding Remarks

The transport of pantothenate into mammalian cells is a sophisticated process primarily mediated by the Sodium-Dependent Multivitamin Transporter, SMVT (SLC5A6). This transporter exhibits a complex regulatory network involving both transcriptional and post-translational mechanisms, with Protein Kinase C playing a notable role. While the fundamental aspects of this transport system are well-characterized, further research is needed to delineate the specific kinetic parameters of pantothenate transport in various cell types and to identify the full complement of transcription factors that govern SLC5A6 gene expression. A thorough understanding of these mechanisms is paramount for researchers in nutrition, cell biology, and pharmacology, and holds significant potential for the development of novel drug delivery strategies targeting this essential vitamin transporter.

References

• 1. The Sodium/Multivitamin Transporter (SMVT): a Multipotent System With Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium-dependent multivitamin transporter - Wikipedia [en.wikipedia.org]
• 4. uniprot.org [uniprot.org]
• 5. SLC5A6 solute carrier family 5 member 6 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 6. Transcriptional Regulation of Solute Carrier Drug Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of the putative N-glycosylation and PKC-phosphorylation sites of the human sodium-dependent multivitamin transporter (hSMVT) in function and regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Beyond the Coenzyme: An In-depth Technical Guide to the Non-Canonical Biological Functions of Calcium (D)-Pantothenate

For Researchers, Scientists, and Drug Development Professionals

Calcium (D)-pantothenate, the calcium salt of pantothenic acid (vitamin B5), is universally recognized as the essential precursor to Coenzyme A (CoA). The role of CoA is central to cellular metabolism, participating in over 70 enzymatic pathways that govern the synthesis and degradation of carbohydrates, fats, and proteins. While this function is critical, a growing body of evidence suggests that pantothenic acid and its derivatives possess biological activities that extend beyond their contribution to the CoA pool. This technical guide delves into these non-canonical functions, providing a comprehensive overview of the current research, with a focus on molecular mechanisms, quantitative data, and detailed experimental methodologies.

Modulation of Gene Expression in Dermal Fibroblasts

One of the most significant non-CoA-related functions of Calcium (D)-pantothenate is its ability to modulate gene expression, particularly in the context of skin health and wound healing. Studies on human dermal fibroblasts have revealed that pantothenate can stimulate cell proliferation and migration, processes crucial for tissue regeneration.

A key study demonstrated that treatment of human dermal fibroblasts with Calcium (D)-pantothenate leads to the significant upregulation of several genes involved in inflammation, cellular protection, and proliferation.[1]

Signaling Pathways in Fibroblast Gene Regulation

The precise signaling cascade initiated by pantothenate that leads to these changes in gene expression is an active area of research. However, the upregulation of specific genes provides clues to the potential pathways involved. For instance, the induction of HMOX1 (Heme Oxygenase 1) is often mediated by the transcription factor Nrf2, a master regulator of the antioxidant response. The increased expression of pro-inflammatory cytokines IL-6 and IL-8 suggests the potential involvement of transcription factors such as NF-κB and AP-1.

Putative signaling pathway of pantothenate-induced gene expression in fibroblasts.

Quantitative Data: Gene Expression in Human Dermal Fibroblasts

The following table summarizes the genes found to be significantly upregulated in human dermal fibroblasts upon treatment with 20 µg/ml of Calcium (D)-pantothenate, as identified by microarray analysis.[1]

Gene Symbol	Gene Name	Function	Regulation by Pantothenate
HMOX1	Heme Oxygenase 1	Antioxidant, Anti-inflammatory	Significantly Upregulated
IL-6	Interleukin 6	Pro-inflammatory Cytokine, Proliferation	Significantly Upregulated
IL-8	Interleukin 8	Pro-inflammatory Chemokine	Significantly Upregulated
Id1	Inhibitor of DNA binding 1	Transcription Regulator, Proliferation	Significantly Upregulated
HspB7	Heat Shock Protein Family B Member 7	Chaperone, Stress Response	Significantly Upregulated
CYP1B1	Cytochrome P450 Family 1 Subfamily B Member 1	Metabolism	Significantly Upregulated

Experimental Protocols

This protocol is a representative method to assess the effect of Calcium (D)-pantothenate on fibroblast migration and proliferation.

• Cell Seeding: Culture human dermal fibroblasts in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Seed cells in a 12-well plate at a density that allows them to reach 90-100% confluence within 24 hours.

• Scratch Creation: Once confluent, create a linear "scratch" in the cell monolayer using a sterile 200 µL pipette tip.

• Washing: Gently wash the wells twice with sterile PBS to remove detached cells.

• Treatment: Add fresh low-serum (e.g., 1% FBS) medium to all wells. Add Calcium (D)-pantothenate to the treatment wells to a final concentration of 20 µg/ml. Include an untreated control.

• Imaging: Immediately capture images of the scratches at designated points (T=0). Continue to capture images at the same points at regular intervals (e.g., 8, 16, and 24 hours).

• Analysis: Measure the width or area of the scratch at each time point using image analysis software (e.g., ImageJ). Calculate the rate of wound closure as a percentage of the initial scratch area.

This protocol outlines the steps to validate the microarray findings for specific genes like HMOX1, IL-6, and IL-8.

• Cell Treatment: Culture and treat human dermal fibroblasts with 20 µg/ml Calcium (D)-pantothenate as described above for a specified time (e.g., 24 hours).

• RNA Extraction: Lyse the cells and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen), following the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using a qPCR instrument and a SYBR Green-based master mix. Use primers specific for the target genes (HMOX1, IL-6, IL-8) and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method.

Antioxidant Properties and Glutathione (B108866) Synthesis

Pantothenic acid has been reported to exhibit antioxidant properties, protecting cells from oxidative damage.[2][3] The primary mechanism for this effect appears to be the enhancement of cellular glutathione (GSH) levels.[4] GSH is a major endogenous antioxidant. The synthesis of GSH is an energy-dependent process requiring ATP. It is proposed that by serving as a precursor for CoA, pantothenic acid boosts mitochondrial energy metabolism, thereby increasing the availability of ATP for GSH synthesis.[4] This suggests that the antioxidant function of pantothenic acid is likely an indirect effect and dependent on the integrity of the CoA synthesis pathway.

Proposed mechanism of pantothenate-enhanced glutathione synthesis.

Role in Epigenetics via Histone Acetylation

The influence of pantothenic acid on epigenetics is another area of interest. Currently, this role is understood to be exclusively mediated through its conversion to CoA and subsequently to acetyl-CoA.[5] Acetyl-CoA is the sole donor of acetyl groups for the acetylation of histone proteins, a key epigenetic modification that generally leads to a more open chromatin structure and increased gene transcription. There is no current evidence to suggest that pantothenic acid or its derivatives (other than acetyl-CoA) directly participate in epigenetic modifications.

Indirect role of pantothenic acid in histone acetylation.

The Role of the Calcium Moiety

Calcium (D)-pantothenate is the calcium salt of pantothenic acid. Extensive literature review reveals that the primary reason for using the calcium salt form in supplements and research is its increased stability compared to the free acid form.[6] There is currently no significant scientific evidence to suggest that the calcium moiety of Calcium (D)-pantothenate has a specific signaling function in conjunction with the pantothenate molecule, or that it directly influences intracellular calcium signaling pathways in a manner distinct from other calcium sources. Therefore, its role is considered to be primarily structural, providing stability to the pantothenic acid molecule.

Conclusion

While the central role of Calcium (D)-pantothenate remains its function as the precursor to Coenzyme A, emerging research highlights its direct influence on cellular processes, particularly in the modulation of gene expression in dermal fibroblasts. This function has significant implications for wound healing and skin health and warrants further investigation to fully elucidate the upstream signaling pathways involved. The antioxidant properties of pantothenic acid appear to be an indirect consequence of its role in CoA-dependent energy metabolism, which fuels glutathione synthesis. Its involvement in epigenetics is also indirect, mediated through acetyl-CoA. The calcium component of the molecule primarily serves a stabilizing function. Future research should focus on identifying the direct molecular targets of pantothenic acid to better understand its non-canonical roles and to explore its full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. The pantothenic acid derivative dexpanthenol ameliorated doxorubicin-induced neurotoxicity via regulating AKT/CREB/BDNF and AKT/NRF2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Effect of Pantothenic Acid Deficiency on Keratinocyte Proliferation and the Synthesis of Keratinocyte Growth Factor and Collagen in Fibroblasts [jstage.jst.go.jp]
• 5. Pantothenic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 6. mdpi.com [mdpi.com]

The Central Role of Calcium (D)-Pantothenate in Isoprenoid Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoprenoids represent a vast and functionally diverse class of biomolecules, ranging from cholesterol and steroid hormones to essential cofactors like Coenzyme Q. The biosynthesis of these vital compounds is intrinsically linked to the availability of fundamental precursor molecules. This in-depth technical guide explores the critical role of Calcium (D)-Pantothenate, a salt of Vitamin B5, as a key precursor for the synthesis of all isoprenoids. By serving as the metabolic entry point for the biosynthesis of Coenzyme A (CoA), pantothenate provides the acetyl-CoA units that fuel the mevalonate (B85504) pathway, a primary route for isoprenoid production in eukaryotes. This document details the biochemical conversion of pantothenate to CoA, the subsequent steps of the mevalonate and non-mevalonate (MEP/DOXP) pathways, presents key quantitative data on enzyme kinetics and regulation, and provides detailed experimental protocols for the quantification of key metabolites and measurement of enzyme activity.

Introduction: The Gateway to Isoprenoid Synthesis

Calcium (D)-pantothenate is the calcium salt of D-pantothenic acid, a water-soluble B vitamin essential for all forms of life.[1][2][3][4][5] Its primary and most critical function is to serve as the precursor for the biosynthesis of Coenzyme A (CoA), a universal and essential cofactor involved in a myriad of metabolic reactions.[6][7][8][9] CoA plays a central role in cellular metabolism, including the synthesis and degradation of fatty acids, the operation of the tricarboxylic acid (TCA) cycle, and, crucially for this guide, the synthesis of isoprenoids.[6][8]

Isoprenoids, also known as terpenoids, are a large and diverse class of naturally occurring organic chemicals derived from the five-carbon isoprene (B109036) unit.[10][11] They are synthesized via two main pathways: the mevalonate (MVA) pathway and the non-mevalonate or methylerythritol phosphate (B84403) (MEP/DOXP) pathway.[10][12][13] In eukaryotes, including mammals, the MVA pathway is the primary route for the synthesis of cholesterol, steroid hormones, and other vital isoprenoids, and it begins with acetyl-CoA.[11][14] The MEP pathway is predominantly found in bacteria, plants, and some protozoa.[12][13][15]

This guide focuses on the pivotal role of Calcium (D)-pantothenate in providing the necessary CoA for the initiation of the MVA pathway, thereby acting as a fundamental precursor for the entire cascade of isoprenoid biosynthesis.

Biochemical Pathways

From Pantothenate to Coenzyme A: A Five-Step Enzymatic Cascade

The conversion of pantothenate to CoA is a universal, five-step enzymatic process that occurs in the cytosol of mammalian cells.[7][16][17]

• Phosphorylation of Pantothenate: The pathway is initiated by the phosphorylation of pantothenate to 4'-phosphopantothenate. This reaction is catalyzed by Pantothenate Kinase (PanK) and is the primary rate-limiting and regulatory step in CoA biosynthesis.[6][9][16][18]

• Cysteine Addition: 4'-phosphopantothenate is then condensed with cysteine by Phosphopantothenoylcysteine Synthetase (PPCS) to form 4'-phosphopantothenoylcysteine.[16]

• Decarboxylation: This is followed by the decarboxylation of the cysteine residue by Phosphopantothenoylcysteine Decarboxylase (PPCDC) to yield 4'-phosphopantetheine (B1211885).[16]

• Adenylylation: 4'-phosphopantetheine is then adenylylated by Phosphopantetheine Adenylyltransferase (PPAT) to form dephospho-CoA.

• Final Phosphorylation: The final step is the phosphorylation of dephospho-CoA by Dephospho-CoA Kinase (DPCK) to produce the active Coenzyme A.[17]

The supply of pantothenate and the activity of PanK are the key determinants of cellular CoA levels.[6]

References

• 1. The Increasingly Complex Mechanism of HMG-CoA Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Subcellular localization and regulation of coenzyme A synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. studyaid.no [studyaid.no]
• 6. Allosteric Regulation of Mammalian Pantothenate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolic flux analysis of plastidic isoprenoid biosynthesis in poplar leaves emitting and nonemitting isoprene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aster glehni F. Schmidt Extract Modulates the Activities of HMG-CoA Reductase and Fatty Acid Synthase | MDPI [mdpi.com]
• 9. Pantothenate kinase - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kinetic characterization of an oxidative, cooperative HMG-CoA reductase from Burkholderia cenocepacia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs [escholarship.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Network analysis of the MVA and MEP pathways for isoprenoid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Metabolic Flux Analysis of Plastidic Isoprenoid Biosynthesis in Poplar Leaves Emitting and Nonemitting Isoprene - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Metabolic exchange between pathways for isoprenoid synthesis and implications for biosynthetic hydrogen isotope fractionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Simultaneous quantification of coenzyme A and its salvage pathway intermediates in in vitro and whole cell-sourced samples - RSC Advances (RSC Publishing) DOI:10.1039/C7RA00192D [pubs.rsc.org]

An In-depth Technical Guide to the Genetic Regulation of Pantothenate Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pantothenate, also known as vitamin B5, is an essential precursor for the biosynthesis of coenzyme A (CoA), a vital cofactor in all domains of life. CoA plays a central role in numerous metabolic processes, including the synthesis and oxidation of fatty acids, the citric acid cycle, and the synthesis of various biomolecules. Consequently, the intricate regulation of pantothenate metabolism is critical for cellular homeostasis. This technical guide provides a comprehensive overview of the genetic and molecular mechanisms governing pantothenate biosynthesis and its conversion to CoA, with a focus on key regulatory enzymes and transcriptional control. This document details the signaling pathways, presents quantitative data, and outlines experimental protocols relevant to the study of this essential metabolic pathway.

I. Pantothenate and Coenzyme A Biosynthesis Pathways

The biosynthesis of pantothenate and its subsequent conversion to CoA involves a series of enzymatic steps that are highly conserved across different organisms, although with some variations.

A. Pantothenate Biosynthesis

In most bacteria, fungi, and plants, pantothenate is synthesized de novo from α-ketoisovalerate and aspartate. This pathway involves four key enzymes:

• Ketopantoate hydroxymethyltransferase (KPHMT) , encoded by the panB gene, catalyzes the conversion of α-ketoisovalerate to ketopantoate.

• Ketopantoate reductase (KPR) , encoded by the panE gene, reduces ketopantoate to pantoate.

• Aspartate-α-decarboxylase (ADC) , encoded by the panD gene, converts aspartate to β-alanine.

• Pantothenate synthetase (PS) , encoded by the panC gene, catalyzes the ATP-dependent condensation of pantoate and β-alanine to form pantothenate.[1]

B. Coenzyme A Biosynthesis

The conversion of pantothenate to CoA is a five-step enzymatic pathway present in prokaryotes and eukaryotes:

• Pantothenate kinase (PanK) , encoded by the coaA gene in bacteria and PANK genes in mammals, phosphorylates pantothenate to 4'-phosphopantothenate. This is the primary rate-limiting and regulatory step in the pathway.[2]

• Phosphopantothenoylcysteine synthetase (PPCS) , encoded by the coaB gene, adds a cysteine residue to 4'-phosphopantothenate.

• Phosphopantothenoylcysteine decarboxylase (PPCDC) , encoded by the coaC gene, removes the carboxyl group from the cysteine residue.

• Phosphopantetheine adenylyltransferase (PPAT) , encoded by the coaD gene, adenylates 4'-phosphopantetheine (B1211885) to form dephospho-CoA.

• Dephospho-CoA kinase (DPCK) , encoded by the coaE gene, phosphorylates dephospho-CoA to produce the final product, coenzyme A.

II. Genetic Regulation of Pantothenate Metabolism

The regulation of pantothenate and CoA biosynthesis occurs at both the genetic (transcriptional) and enzymatic (post-translational) levels.

A. Transcriptional Regulation

In Escherichia coli , the panB and panC genes are organized in an operon, suggesting coordinated transcriptional regulation.[3] The expression of the pan operon is influenced by the availability of precursors and the overall metabolic state of the cell.

In Mammals , the expression of the PANK genes is regulated by various transcription factors, linking CoA biosynthesis to other cellular processes.

• PANK1 : The expression of the PANK1 gene is transcriptionally activated by the tumor suppressor protein p53 .[3] This links the regulation of CoA biosynthesis to cellular stress responses and energy homeostasis. Peroxisome proliferator-activated receptor alpha (PPARα) also governs hepatic CoA levels by modulating PANK1α gene expression.[4]

• PANK2 : The promoter region of the PANK2 gene contains binding sites for several transcription factors, including c-Myb , C/EBPbeta , POU2F1a , and RORalpha2 , suggesting a complex regulatory network.[5]

• PANK3 : The transcriptional regulation of PANK3 is less well-characterized, but its expression is known to be crucial for maintaining CoA homeostasis in specific tissues.

B. Enzymatic Regulation

The primary point of regulation in the CoA biosynthetic pathway is the allosteric feedback inhibition of Pantothenate Kinase (PanK) by CoA and its thioesters, particularly acetyl-CoA.[6]

Mammalian PanK Isoforms exhibit differential sensitivity to this feedback inhibition, allowing for tissue-specific and context-dependent regulation of CoA levels. There are four major isoforms in mammals: PanK1α, PanK1β, PanK2, and PanK3.[7]

• PanK1α and PanK1β are splice variants of the PANK1 gene. PanK1β is the least sensitive to acetyl-CoA inhibition.[7]

• PanK2 , encoded by the PANK2 gene, is the most sensitive to inhibition by acetyl-CoA.[2][7]

• PanK3 , encoded by the PANK3 gene, has an intermediate sensitivity to acetyl-CoA.[7]

This differential regulation allows cells to fine-tune CoA production based on their metabolic status. For instance, in conditions of high energy charge (high acetyl-CoA), the more sensitive isoforms like PanK2 are inhibited to prevent excessive CoA synthesis.

III. Quantitative Data on Enzyme Kinetics and Regulation

The following tables summarize key quantitative data for the enzymes involved in pantothenate metabolism.

Table 1: Michaelis-Menten Constants (Km) for Enzymes in Pantothenate Biosynthesis

Enzyme	Organism	Substrate	Km Value
Aspartate-α-decarboxylase (PanD)	Escherichia coli	L-aspartate	0.16 mM[8]
Pantothenate Synthetase (PanC)	Mycobacterium tuberculosis	D-pantoate	0.13 mM[2]
β-alanine	0.8 mM[2]
ATP	2.6 mM[2]
Pantothenate Kinase 3 (PanK3)	Human	Pantothenate	14 ± 0.1 µM[5]
ATP	311 ± 53 µM[5]

Table 2: Inhibition Constants (IC50) for Mammalian Pantothenate Kinase Isoforms by Acetyl-CoA

PanK Isoform	Organism	IC50 for Acetyl-CoA
PanK1β	Human/Mouse	~5 µM[2][7]
PanK2	Human/Mouse	~0.1 µM[2][7]
PanK3	Human/Mouse	~1 µM[7]

IV. Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the genetic regulation of pantothenate metabolism.

A. Pantothenate Kinase (PanK) Activity Assay

This assay measures the enzymatic activity of PanK by quantifying the formation of radiolabeled 4'-phosphopantothenate.

Materials:

• 100 mM Tris-HCl, pH 7.4

• 10 mM MgCl₂

• 2.5 mM ATP

• 5 µM ¹⁴C-labeled pantothenate

• Enzyme source (purified PanK or cell/tissue lysate)

• 10% acetic acid in 95% ethanol (B145695)

• DEAE filter discs

• Scintillation cocktail and counter

Procedure:

• Prepare the reaction mixture containing Tris-HCl, MgCl₂, ATP, and ¹⁴C-labeled pantothenate.

• Initiate the reaction by adding the enzyme source.

• Incubate at 37°C for 60 minutes.

• Terminate the reaction by adding 4 µl of 10% acetic acid in 95% ethanol.

• Spot the reaction mixture onto DEAE filter discs.

• Wash the filter discs thoroughly with 1% acetic acid in 95% ethanol to remove unreacted ¹⁴C-pantothenate.

• Dry the filter discs and place them in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation analyzer.[9]

B. Chromatin Immunoprecipitation followed by Sequencing (ChIP-seq) for Transcription Factor Binding Analysis

This protocol is used to identify the genomic binding sites of transcription factors that regulate the expression of genes in the pantothenate metabolic pathway.

Materials:

• Formaldehyde (B43269) (for cross-linking)

• Cell lysis buffer

• Sonication equipment

• Antibody specific to the transcription factor of interest

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• Next-generation sequencing platform

Procedure:

• Cross-linking: Treat cells with formaldehyde to cross-link proteins to DNA.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into fragments of 200-600 bp using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the target transcription factor.

• Immune Complex Capture: Add protein A/G magnetic beads to pull down the antibody-protein-DNA complexes.

• Washes: Wash the beads to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the protein-DNA complexes from the beads and reverse the cross-links by heating.

• DNA Purification: Treat with RNase A and Proteinase K, and then purify the DNA.

• Library Preparation and Sequencing: Prepare a DNA library from the purified fragments and perform high-throughput sequencing.

• Data Analysis: Align the sequence reads to a reference genome to identify transcription factor binding sites.

C. RNA-Sequencing (RNA-seq) for Gene Expression Analysis

This protocol allows for a genome-wide analysis of gene expression changes in response to perturbations in pantothenate metabolism.

Materials:

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• Next-generation sequencing platform

Procedure:

• RNA Extraction: Isolate total RNA from cells or tissues of interest.

• RNA Quality Control: Assess the quality and quantity of the extracted RNA.

• DNase Treatment: Remove any contaminating genomic DNA with DNase I.

• Library Preparation:

  • Enrich for mRNA using oligo(dT) beads or deplete ribosomal RNA.

  • Fragment the RNA.

  • Synthesize first-strand cDNA using reverse transcriptase and random primers.

  • Synthesize the second strand of cDNA.

  • Perform end-repair, A-tailing, and adapter ligation.

  • Amplify the library by PCR.

• Sequencing: Sequence the prepared library on a high-throughput sequencing platform.

• Data Analysis:

  • Perform quality control of the raw sequencing reads.

  • Align the reads to a reference genome or transcriptome.

  • Quantify gene expression levels.

  • Perform differential gene expression analysis to identify genes with altered expression.[7]

V. Visualizations of Pathways and Workflows

The following diagrams illustrate key pathways and experimental workflows described in this guide.

Caption: The bacterial pantothenate biosynthesis pathway.

Caption: The universal coenzyme A biosynthesis pathway.

Caption: A typical workflow for a ChIP-seq experiment.

VI. Conclusion

The genetic regulation of pantothenate metabolism is a multifaceted process involving transcriptional control of biosynthetic genes and allosteric feedback inhibition of key enzymes. The primary regulatory nexus is pantothenate kinase, whose activity is finely tuned by the intracellular concentrations of CoA and its thioesters. This intricate regulatory network ensures that the supply of CoA is matched to the metabolic demands of the cell. A thorough understanding of these regulatory mechanisms is essential for researchers in metabolic diseases and drug development, as dysregulation of this pathway is implicated in various pathological conditions, including neurodegenerative disorders. The experimental approaches detailed in this guide provide a robust framework for further investigation into the complexities of pantothenate and CoA homeostasis.

References

• 1. Crystal structures of a pantothenate synthetase from M. tuberculosis and its complexes with substrates and a reaction intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. genecards.org [genecards.org]
• 5. genecards.org [genecards.org]
• 6. researchgate.net [researchgate.net]
• 7. A Streamlined Approach to Pathway Analysis from RNA-Sequencing Data - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Purification and properties of L-Aspartate-alpha-decarboxylase, an enzyme that catalyzes the formation of beta-alanine in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PANK assay [bio-protocol.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Calcium (D)-Pantothenate in Cell Lysates by HPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pantothenic acid, also known as vitamin B5, is an essential nutrient that serves as the precursor for the biosynthesis of coenzyme A (CoA).[1][2] CoA is a critical cofactor in numerous metabolic pathways, including the synthesis and degradation of carbohydrates, proteins, and fats.[3][4][5] The quantitative analysis of pantothenic acid in cellular models is crucial for understanding cellular metabolism, the impact of nutritional deficiencies, and the mechanism of action of drugs that may interfere with these pathways. This application note provides a detailed protocol for the sensitive and selective quantification of Calcium (D)-pantothenate in cell lysates using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Signaling Pathway

Pantothenic acid is the key precursor for the biosynthesis of coenzyme A (CoA).[1][2] The pathway involves five enzymatic steps, starting with the phosphorylation of pantothenate by pantothenate kinase.[2][6] This initial step is the primary regulatory point of the pathway and is subject to feedback inhibition by CoA.[3][7] CoA and its derivatives are essential for numerous cellular processes, including the citric acid cycle and fatty acid metabolism.[4][8]

Caption: Coenzyme A biosynthesis from pantothenate.

Experimental Workflow

The experimental workflow for the quantitative analysis of Calcium (D)-pantothenate in cell lysates involves several key stages, from sample collection to data analysis. The process begins with cell culture and harvesting, followed by cell lysis to release intracellular contents. Proteins are then precipitated from the lysate, and the supernatant is analyzed by HPLC-MS/MS.

Caption: Workflow for pantothenate analysis in cell lysates.

Experimental Protocols

1. Materials and Reagents

• Calcium (D)-pantothenate standard (Sigma-Aldrich)

• [13C6, 15N2]-pantothenic acid internal standard (Cambridge Isotope Laboratories)[9][10]

• Acetonitrile (B52724) (HPLC grade, Fisher Scientific)

• Formic acid (Optima™ LC/MS grade, Fisher Scientific)

• Water (LC-MS grade, Fisher Scientific)

• Cell culture medium and supplements (e.g., DMEM, FBS; Gibco)

• Phosphate-buffered saline (PBS)

• Microcentrifuge tubes

2. Sample Preparation

• Cell Culture and Harvesting: Culture cells to the desired confluency. For suspension cells, collect by centrifugation. For adherent cells, wash with ice-cold PBS, detach with a cell scraper, and collect in PBS.

• Cell Lysis: Resuspend the cell pellet in a known volume of ice-cold water. Lyse the cells using a probe sonicator on ice.

• Protein Precipitation: To 100 µL of cell lysate, add 300 µL of ice-cold acetonitrile containing the internal standard ([13C6, 15N2]-pantothenic acid).[11]

• Centrifugation: Vortex the mixture for 1 minute and incubate at -20°C for 20 minutes to precipitate proteins. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex and transfer to an HPLC vial for analysis.

3. HPLC-MS/MS Analysis

• HPLC System: A high-performance liquid chromatography system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

HPLC Parameters
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B for 1 min, ramp to 95% B over 5 min, hold for 2 min, return to 5% B and re-equilibrate for 2 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

MS/MS Parameters
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr; Cone: 50 L/hr
MRM Transitions	See Table 1

Table 1: MRM Transitions for Pantothenic Acid and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Pantothenic Acid	220.1	90.1	15
[13C6, 15N2]-Pantothenic Acid	228.1	98.1	15

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

Table 2: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,900	13.126
Linearity (r²)	0.9995

Quality Control (QC) Samples

QC samples at low, medium, and high concentrations are analyzed to ensure the accuracy and precision of the method.

Table 3: Quality Control Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD, n=3)
Low	15	14.2	94.7	4.5
Medium	75	78.1	104.1	3.2
High	400	390.5	97.6	2.8

Sample Analysis

The developed method can be applied to determine the concentration of pantothenic acid in cell lysates from different experimental conditions.

Table 4: Pantothenic Acid Concentration in Cell Lysates

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Normalized Conc. (ng/mg protein)
Control 1	0.852	32.8	16.4
Control 2	0.889	34.2	17.1
Control 3	0.865	33.3	16.7
Control Average	0.869	33.4	16.7
Treated 1	0.421	16.2	8.1
Treated 2	0.445	17.1	8.6
Treated 3	0.433	16.7	8.4
Treated Average	0.433	16.7	8.4

Conclusion

This application note provides a robust and reliable HPLC-MS/MS method for the quantitative analysis of Calcium (D)-pantothenate in cell lysates. The protocol offers high sensitivity and selectivity, making it suitable for a wide range of research applications in cellular metabolism and drug development. The detailed experimental procedures and data presentation guidelines ensure reproducible and accurate results.

References

• 1. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pantothenic acid - Wikipedia [en.wikipedia.org]
• 4. medicationsandnutrition.com [medicationsandnutrition.com]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. Pantothenic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 7. coenzyme A biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Reactome | Coenzyme A biosynthesis [reactome.org]
• 9. academic.oup.com [academic.oup.com]
• 10. Pantothenic acid (vitamin B5) in fortified foods: comparison of a novel ultra-performance liquid chromatography-tandem mass spectrometry method and a microbiological assay (AOAC Official Method 992.07) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Pantothenic Acid in Food by LC-MS/MS [qikan.cmes.org]

Application Note: Formulation of Custom Cell Culture Media with Stable Calcium (D)-Pantothenate

Introduction

Calcium (D)-pantothenate, the calcium salt of the water-soluble vitamin B5, is an essential component in chemically defined cell culture media.[1] As a precursor to Coenzyme A (CoA), it plays a critical role in numerous metabolic pathways, including the synthesis and oxidation of fatty acids and the Krebs cycle. The stability of Calcium (D)-pantothenate in liquid media is a significant concern for researchers and drug development professionals. Its degradation can lead to lot-to-lot variability, impacting experimental reproducibility and the efficacy of cell-based manufacturing processes. This application note provides a detailed guide to formulating custom cell culture media with a focus on maintaining the stability of Calcium (D)-pantothenate. It includes experimental protocols for media preparation and stability assessment, along with data on factors influencing its degradation.

Understanding Calcium (D)-Pantothenate Stability

Calcium (D)-pantothenate is susceptible to degradation under several conditions commonly encountered in cell culture applications. The primary factors affecting its stability in aqueous solutions are pH, temperature, and the presence of other media components.

2.1. pH-Dependent Degradation

The amide linkage in pantothenic acid is prone to hydrolysis, especially under acidic or alkaline conditions.[2] This hydrolysis breaks down the molecule into β-alanine and pantoic acid. In acidic environments, pantoic acid can further undergo intramolecular esterification to form pantolactone. Studies have shown that in the acidic or alkaline pH-domain, up to 40% of the initial amount of pantothenic acid can be degraded within one hour in pure aqueous solutions.[3] The optimal pH for the stability of Calcium (D)-pantothenate is in the neutral range.

2.2. Thermal Degradation

Elevated temperatures accelerate the rate of chemical reactions, including the hydrolysis of Calcium (D)-pantothenate. Therefore, long-term storage of liquid media at room temperature or higher is not recommended. For optimal stability, cell culture media should be stored at 2-8°C.

2.3. Interaction with Other Media Components

While specific interactions within complex cell culture media are not fully elucidated in the provided search results, it is known that other vitamins and media components can influence the stability of each other.

Quantitative Data on Calcium (D)-Pantothenate Degradation

The following table summarizes the known effects of pH on the stability of pantothenic acid in aqueous solutions.

pH Range	Condition	Degradation Rate	Reference
Acidic	1 hour in aqueous solution	Up to 40% degradation	[3]
Alkaline	1 hour in aqueous solution	Up to 40% degradation	[3]
Neutral	Not specified	Most stable	Implied from degradation at acidic/alkaline pH

Note: This data is based on studies in pure aqueous solutions and may vary in complex cell culture media.

Experimental Protocols

4.1. Protocol for Preparation of a Custom Chemically Defined Medium

This protocol outlines the steps for preparing a sterile, custom cell culture medium from individual components, with considerations for Calcium (D)-pantothenate stability.

Materials:

• High-purity water (e.g., Water for Injection - WFI)

• Powdered basal medium formulation (e.g., DMEM, RPMI-1640)

• Stock solutions of amino acids, vitamins, salts, and other supplements

• Calcium (D)-pantothenate powder

• Sodium Bicarbonate

• 1N HCl and 1N NaOH for pH adjustment

• Sterile filtration unit (0.22 µm pore size)

• Sterile storage bottles

Procedure:

• Preparation of Stock Solutions: Prepare concentrated stock solutions of individual components or component groups (e.g., amino acids, vitamins). Dissolve Calcium (D)-pantothenate in high-purity water to create a separate stock solution. Store all stock solutions at -20°C in light-protected containers.

• Reconstitution of Basal Medium: In a sterile container, add approximately 80% of the final volume of high-purity water at room temperature.

• Component Addition: With gentle stirring, add the basal medium powder and other powdered components. Allow them to dissolve completely.

• Addition of Stock Solutions: Add the prepared stock solutions in a defined order, ensuring each component is fully dissolved before adding the next. Add the Calcium (D)-pantothenate stock solution towards the end of the process.

• pH Adjustment: Add the required amount of Sodium Bicarbonate. Adjust the pH of the medium to the desired final working pH (typically 7.2-7.4 for most mammalian cell lines) using 1N HCl or 1N NaOH. It is recommended to adjust the pH to 0.1-0.3 units below the final target pH, as filtration can slightly increase the pH.[4]

• Final Volume Adjustment: Add high-purity water to reach the final volume.

• Sterile Filtration: Sterilize the medium by passing it through a 0.22 µm filter into sterile storage bottles.

• Storage: Store the prepared medium at 2-8°C and protect it from light.

4.2. Protocol for Stability Testing of Calcium (D)-Pantothenate in Custom Medium

This protocol describes a method to assess the stability of Calcium (D)-pantothenate in the prepared custom medium over time.

Materials:

• Prepared custom cell culture medium

• Incubators set at different temperatures (e.g., 4°C, 25°C, 37°C)

• Sterile microcentrifuge tubes

• HPLC system with a UV detector

• HPLC column (e.g., C18)

• Mobile phase components (e.g., acetonitrile (B52724) and potassium dihydrogen phosphate (B84403) solution)

• Calcium (D)-pantothenate standard

• Ampicillin (B1664943) (as an internal standard, optional)

Procedure:

• Sample Preparation: Aliquot the custom medium into sterile microcentrifuge tubes.

• Incubation: Place the tubes in incubators at the selected temperatures (4°C, 25°C, and 37°C).

• Time Points: At designated time points (e.g., 0, 1, 3, 7, 14, and 28 days), remove one tube from each temperature condition.

• Sample Analysis by HPLC:

  • Prepare a standard curve of Calcium (D)-pantothenate.

  • If using an internal standard, add a known concentration of ampicillin to each sample and standard.

  • Analyze the samples using a validated HPLC method. A reported method utilizes a C18 column with a mobile phase of acetonitrile and potassium dihydrogen phosphate solution (pH adjusted to 2.5 with phosphoric acid) at a flow rate of 1.0 mL/min, with UV detection at 204 nm.[5][6]

• Data Analysis: Quantify the concentration of Calcium (D)-pantothenate in each sample by comparing the peak area to the standard curve. Calculate the percentage of degradation at each time point and temperature relative to the initial concentration (Day 0).

Visualizations

5.1. Signaling Pathways and Experimental Workflows

Caption: Degradation pathway of Calcium (D)-Pantothenate.

Caption: Experimental workflow for media formulation.

Caption: Logical relationship of stability factors.

Conclusion

The stability of Calcium (D)-pantothenate is crucial for the consistency and reliability of cell culture experiments and biopharmaceutical production. By carefully controlling the pH of the custom medium to a neutral range, storing the medium at low temperatures, and protecting it from light, its degradation can be minimized. The protocols provided in this application note offer a framework for the formulation of custom cell culture media with enhanced stability of this essential vitamin and for the assessment of its degradation over time. Adherence to these guidelines will contribute to more reproducible and successful cell culture outcomes.

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. download.basf.com [download.basf.com]
• 3. researchgate.net [researchgate.net]
• 4. Cell Culture Media Preparation from Powder | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. jfda-online.com [jfda-online.com]
• 6. "Liquid chromatographic method for determination of calcium pantothenat" by T.-M. Wang, Y.-M. Chiu et al. [jfda-online.com]

Application of Calcium (D)-Pantothenate in Serum-Free Media for Hybridoma Technology

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The transition to serum-free media (SFM) in hybridoma technology is a critical step for producing monoclonal antibodies (mAbs) for therapeutic and diagnostic applications. Eliminating serum enhances batch-to-batch consistency, simplifies downstream purification, and removes the risk of contamination from adventitious agents. Calcium (D)-pantothenate, a stable form of pantothenic acid (Vitamin B5), is an essential water-soluble vitamin and a critical component of serum-free media formulations. Its primary role is to serve as a precursor for the biosynthesis of Coenzyme A (CoA), a vital cofactor for numerous metabolic pathways, including the tricarboxylic acid (TCA) cycle and the synthesis and oxidation of fatty acids. Adequate supplementation of Calcium (D)-pantothenate is therefore crucial for robust hybridoma cell growth, viability, and optimal monoclonal antibody production.

Principle

Calcium (D)-pantothenate is actively transported into the hybridoma cell and is the key precursor in the synthesis of Coenzyme A. This multi-step enzymatic process is fundamental for cellular energy metabolism and the biosynthesis of essential molecules. CoA plays a central role in the Krebs cycle for ATP production and is integral to the synthesis of lipids, which are essential for cell membrane integrity and signaling. By ensuring a sufficient supply of Calcium (D)-pantothenate, researchers can support the high metabolic demands of rapidly dividing hybridoma cells and the energy-intensive process of antibody synthesis and secretion. Optimization of its concentration in serum-free media can lead to significant improvements in cell density, viability, and monoclonal antibody yield.

Signaling Pathway: Coenzyme A Biosynthesis

The following diagram illustrates the metabolic pathway from Pantothenate (Vitamin B5) to Coenzyme A.

Caption: Coenzyme A Biosynthesis Pathway from Pantothenate.

Materials and Reagents

• Hybridoma cell line of interest

• Basal serum-free hybridoma medium (e.g., DMEM/F12, IMDM)

• Calcium (D)-pantothenate (powder, cell culture grade)

• Sterile, deionized water

• 0.22 µm sterile filters

• Reagents for cell counting and viability assessment (e.g., Trypan blue)

• ELISA kit for monoclonal antibody quantification

• Standard cell culture equipment (incubator, centrifuge, biosafety cabinet, etc.)

Detailed Protocol: Optimization of Calcium (D)-Pantothenate Concentration

This protocol describes a method to determine the optimal concentration of Calcium (D)-pantothenate for a specific hybridoma cell line in a serum-free medium.

1. Preparation of Stock Solution: a. Prepare a 1000x stock solution of Calcium (D)-pantothenate (e.g., 1 g/L) in sterile, deionized water. b. Sterilize the stock solution by passing it through a 0.22 µm filter. c. Store the stock solution in aliquots at -20°C.

2. Experimental Setup: a. Prepare a basal serum-free medium formulation known to support hybridoma growth, but lacking Calcium (D)-pantothenate. b. Create a dilution series of Calcium (D)-pantothenate in the basal medium to achieve a range of final concentrations. Based on studies in CHO cells, a suggested range is 0, 0.5, 1, 2, 4, and 8 mg/L.[1] c. Seed the hybridoma cells in multi-well plates or shake flasks at a density of 1 x 10^5 viable cells/mL in each of the prepared media. d. Include a positive control (complete serum-free medium with a standard concentration of Calcium (D)-pantothenate, if known) and a negative control (basal medium without Calcium (D)-pantothenate). e. Culture the cells under standard conditions (e.g., 37°C, 5% CO2, humidified atmosphere) for a period of 5-7 days.

3. Data Collection and Analysis: a. Monitor cell growth and viability daily using a hemocytometer and Trypan blue exclusion. b. Collect culture supernatants at the end of the culture period. c. Quantify the concentration of the monoclonal antibody in the supernatants using an appropriate ELISA. d. Plot the viable cell density and monoclonal antibody concentration against the Calcium (D)-pantothenate concentration to determine the optimal range.

Experimental Workflow

The following diagram outlines the experimental workflow for optimizing Calcium (D)-pantothenate concentration in a serum-free hybridoma culture.

Caption: Workflow for optimizing Calcium (D)-Pantothenate.

Data Presentation

The following table summarizes hypothetical data from an experiment to optimize Calcium (D)-Pantothenate concentration for a hybridoma cell line, based on trends observed in related cell types like CHO cells.[1] Actual results will vary depending on the specific cell line and culture conditions.

Calcium (D)-Pantothenate (mg/L)	Peak Viable Cell Density (x 10^6 cells/mL)	Cell Viability (%) at Peak Density	Monoclonal Antibody Titer (µg/mL)
0	0.8 ± 0.1	75 ± 5	15 ± 3
0.5	1.5 ± 0.2	88 ± 4	45 ± 5
1.0	2.2 ± 0.3	92 ± 3	75 ± 8
2.0	2.5 ± 0.2	95 ± 2	90 ± 10
4.0	2.4 ± 0.3	94 ± 3	88 ± 9
8.0	2.1 ± 0.2	90 ± 4	80 ± 7

Note: This data is illustrative. A study on GS-CHO cells identified d-calcium pantothenate as a significant factor for enhancing cell growth in the development of a serum-free medium.[1] The optimal concentration should be determined empirically for each specific hybridoma clone.

References

• 1. Serum-Free | Protein-Free Media for Hybridoma Culture | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols for the Use of Calcium (D)-Pantothenate in 3D Organoid and Spheroid Culture Systems

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Introduction to Calcium (D)-Pantothenate (Vitamin B5)

Calcium (D)-Pantothenate, the calcium salt of D-pantothenic acid (Vitamin B5), is a water-soluble B vitamin essential for all known forms of life.[1] Its biological significance stems from its role as the exclusive precursor to Coenzyme A (CoA), a fundamental cofactor in numerous metabolic pathways.[2] In the context of 3D organoid and spheroid culture systems, which aim to recapitulate the complex microenvironments of tissues, the metabolic state of the cells is paramount for maintaining physiological relevance, promoting self-organization, and ensuring viability.

Mechanism of Action and Importance in 3D Cultures

Upon cellular uptake, Calcium (D)-Pantothenate is converted into pantothenic acid, which is then utilized in a five-step enzymatic process to synthesize CoA.[2] CoA is a critical component in:

• The Tricarboxylic Acid (TCA) Cycle: CoA is essential for the formation of acetyl-CoA, the entry point for the TCA cycle, which is central to cellular respiration and energy production. Organoids and spheroids, with their high cell density and complex structures, have significant and heterogeneous energy demands.[3]

• Fatty Acid Metabolism: CoA is indispensable for both the synthesis and degradation of fatty acids. Fatty acids are crucial for membrane biogenesis, energy storage, and the synthesis of signaling molecules, all of which are vital for the growth and differentiation of complex 3D structures.

• Stem Cell Proliferation and Differentiation: Emerging research highlights the critical role of CoA in fueling stem cell proliferation.[4] As organoids are often derived from stem cells and progenitor cells, ensuring an adequate supply of pantothenic acid is crucial for maintaining their regenerative capacity and promoting proper differentiation into various cell lineages.

• Cancer Spheroid Models: Cancer cells exhibit altered metabolism, often with an increased reliance on lipid synthesis.[5] In cancer spheroid models, which are used for drug screening and studying tumor biology, the availability of CoA can significantly impact tumor growth, viability, and response to therapeutic agents.[6][7]

Given the heightened metabolic activity and the presence of diverse cell populations, including proliferating stem cells and differentiating cells within organoids and spheroids, the supplementation of culture media with Calcium (D)-Pantothenate can be a critical factor in achieving robust and physiologically relevant models.

Applications in Organoid and Spheroid Research

• Enhanced Culture Robustness: Ensuring non-limiting concentrations of pantothenic acid can improve the overall health, viability, and long-term maintenance of organoid and spheroid cultures.

• Metabolic Studies: Modulating the concentration of Calcium (D)-Pantothenate can be a tool to study the metabolic dependencies of different organoid and spheroid models, particularly in the context of metabolic diseases and cancer.

• Drug Screening: In cancer spheroid models, manipulating CoA levels through pantothenate availability could uncover metabolic vulnerabilities and enhance the efficacy of certain anti-cancer drugs.[6]

• Stem Cell Research: Investigating the impact of pantothenic acid on stem cell maintenance, proliferation, and differentiation within organoid systems can provide valuable insights into developmental biology and regenerative medicine.[8]

Quantitative Data

Currently, there is a lack of direct quantitative data on the effects of Calcium (D)-Pantothenate specifically in 3D organoid and spheroid cultures. The following data is derived from studies on 2D fibroblast cultures and serves as a reference point for potential effects on cell proliferation and migration, which are relevant processes in 3D models. Researchers are encouraged to perform dose-response experiments to determine the optimal concentration for their specific 3D culture system.

Cell Type	Parameter Measured	Concentration of Pantothenate	Observed Effect	Reference
Human Dermal Fibroblasts	Cell Proliferation	20 µg/mL	Strong stimulatory effect on proliferation.
Human Dermal Fibroblasts	Cell Migration	100 µg/mL	Increased number of migrating cells and migration speed.
Foreskin Fibroblasts	Cell Proliferation	40 µg/mL	Significant increase in cell proliferation and ³H-thymidine incorporation, particularly in the first few days.	[9]

Signaling and Experimental Workflow Diagrams

Coenzyme A Biosynthesis Pathway

References

• 1. Calcium D-pantothenate [himedialabs.com]
• 2. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acetyl Coenzyme A Metabolism: Role and Mechanism in Tumor Metastasis - Creative Proteomics [creative-proteomics.com]
• 4. itwreagents.com [itwreagents.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Acetyl-CoA: An interplay between metabolism and epigenetics in cancer [frontiersin.org]
• 7. Acetyl-CoA metabolism in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vitamin D3 suppresses intestinal epithelial stemness via ER stress induction in intestinal organoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic profiling of patient-derived organoids reveals nucleotide synthesis as a metabolic vulnerability in malignant rhabdoid tumors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing the Effect of Calcium (D)-Pantothenate on Fibroblast Proliferation in Wound Healing Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wound healing is a complex biological process involving the coordinated efforts of various cell types, with fibroblasts playing a pivotal role in the proliferative phase by synthesizing extracellular matrix components and promoting tissue remodeling. Calcium (D)-pantothenate, a stable form of pantothenic acid (Vitamin B5), has been clinically utilized to promote wound healing.[1] These application notes provide detailed protocols and data interpretation guidelines for assessing the efficacy of Calcium (D)-pantothenate in stimulating fibroblast proliferation using in vitro wound healing assays.

Recent studies have demonstrated that Calcium (D)-pantothenate exerts a stimulatory effect on the proliferation and migration of human dermal fibroblasts.[1][2][3] This is achieved, in part, by modulating the expression of key genes involved in inflammation, cell growth, and tissue remodeling.[1][4] Understanding the molecular mechanisms and having robust protocols to quantify these effects are crucial for the development of novel wound healing therapies.

Data Presentation

The following tables summarize the quantitative effects of Calcium (D)-pantothenate on fibroblast proliferation and migration as reported in scientific literature.

Table 1: Effect of Calcium (D)-pantothenate on Fibroblast Migration

Parameter	Control (No Treatment)	Calcium (D)-pantothenate (100 µg/mL)	Fold Increase	Reference
Migrated Cells (cells/mm)	32 ± 7	76 ± 2	~2.4x	[2][3]
Mean Migration Distance (mm)	0.23 ± 0.05	0.33 ± 0.02	~1.4x	[2][3]
Mean Migration Speed (µm/hour)	10.5	15	~1.4x	[2]

Table 2: Effect of Calcium (D)-pantothenate on Fibroblast Proliferation

Parameter	Control (No Treatment)	Calcium (D)-pantothenate (100 µg/mL)	Fold Increase	Reference
Final Cell Density	-	1.2 to 1.6-fold higher	1.2 - 1.6x	[2]

Table 3: Gene Expression Modulation by Calcium (D)-pantothenate in Human Dermal Fibroblasts

Gene	Function	Regulation	Reference
IL-6	Pro-inflammatory cytokine, involved in wound healing	Upregulated	[1][4]
IL-8	Pro-inflammatory chemokine, attracts immune cells	Upregulated	[1]
Id1	Inhibitor of DNA binding 1, promotes cell proliferation	Upregulated	[1]
HMOX-1	Heme Oxygenase 1, antioxidant and anti-inflammatory	Upregulated	[1][4]
HspB7	Heat shock protein, cellular stress response	Upregulated	[1]
CYP1B1	Cytochrome P450 Family 1 Subfamily B Member 1	Upregulated	[1]
MMP-3	Matrix Metalloproteinase-3, tissue remodeling	Upregulated	[5][6]

Experimental Protocols

In Vitro Scratch (Wound Healing) Assay

This assay simulates a wound in a confluent monolayer of fibroblasts to assess cell migration and proliferation in response to Calcium (D)-pantothenate.

Materials:

• Human dermal fibroblasts (HDFs)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Calcium (D)-pantothenate solution (sterile, stock concentration of 10 mg/mL in water)

• 24-well tissue culture plates

• Sterile 200 µL pipette tips

• Inverted microscope with a camera

• Image analysis software (e.g., ImageJ)

Protocol:

• Cell Seeding: Seed HDFs into 24-well plates at a density that will form a confluent monolayer within 24 hours.

• Starvation (Optional): Once confluent, replace the growth medium with serum-free or low-serum (e.g., 1% FBS) medium and incubate for 12-24 hours. This minimizes baseline proliferation and synchronizes the cell cycle.

• Creating the Scratch: Using a sterile 200 µL pipette tip, create a straight scratch down the center of each well. Apply consistent, gentle pressure to ensure a clean, cell-free gap.

• Washing: Gently wash the wells twice with PBS to remove dislodged cells and debris.

• Treatment: Replace the PBS with a fresh medium containing different concentrations of Calcium (D)-pantothenate (e.g., 0, 10, 50, 100, 200 µg/mL). Include a vehicle control (medium with the same dilution of the solvent used for the stock solution).

• Image Acquisition: Immediately after adding the treatment medium (0 hours), capture images of the scratch in predefined regions of each well using an inverted microscope at 4x or 10x magnification. Mark the locations to ensure the same fields are imaged at subsequent time points.

• Incubation and Monitoring: Incubate the plates at 37°C and 5% CO2. Capture images of the same predefined regions at regular intervals (e.g., 12, 24, 48 hours).

• Data Analysis: Use image analysis software to measure the width or area of the scratch at each time point. Calculate the percentage of wound closure relative to the initial scratch area.

Cell Proliferation Assay (MTT or a similar colorimetric assay)

This assay quantitatively measures cell viability and proliferation based on the metabolic activity of the cells.

Materials:

• Human dermal fibroblasts (HDFs)

• DMEM with 10% FBS

• Calcium (D)-pantothenate solution

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization solution (e.g., DMSO or a specialized buffer)

• Microplate reader

Protocol:

• Cell Seeding: Seed HDFs into a 96-well plate at a low density (e.g., 5,000 cells/well) and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of Calcium (D)-pantothenate (e.g., 0, 10, 50, 100, 200 µg/mL).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition: At each time point, add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable, proliferating cells. Express the results as a percentage of the control (untreated cells).

Mandatory Visualizations

Caption: Workflow for the in vitro scratch assay.

Caption: Proposed signaling pathway of Calcium (D)-pantothenate.

References

• 1. Calcium pantothenate modulates gene expression in proliferating human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. econtent.hogrefe.com [econtent.hogrefe.com]
• 4. researchgate.net [researchgate.net]
• 5. medizinonline.com [medizinonline.com]
• 6. d-nb.info [d-nb.info]

Application Note: Investigating the Role of Calcium (D)-Pantothenate in Neuronal Differentiation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Calcium (D)-Pantothenate, the calcium salt of D-pantothenic acid (Vitamin B5), is an essential nutrient and a precursor for the biosynthesis of Coenzyme A (CoA).[1][2] CoA is a critical cofactor in numerous metabolic pathways, including the tricarboxylic acid (TCA) cycle for cellular energy production and the synthesis of fatty acids and neurotransmitters.[3] In the central nervous system, CoA is converted to acetyl-CoA, which is fundamental for the synthesis of the neurotransmitter acetylcholine (B1216132) and for the production of complex fatty-acyl chains necessary for myelin sheath formation.[2][4] Deficiencies in pantothenic acid have been linked to neurodegenerative conditions such as Huntington's and Alzheimer's disease, suggesting a vital role in maintaining neuronal health.[3][4][5] This document outlines a protocol to study the impact of Calcium (D)-Pantothenate supplementation on the differentiation of neural stem cells (NSCs) into mature neurons.

Postulated Signaling and Metabolic Pathways

Calcium (D)-Pantothenate is readily absorbed by cells and converted into Coenzyme A. This process is foundational to several key neuronal functions. The diagram below illustrates the central metabolic role of Vitamin B5.

Caption: Metabolic cascade of Calcium (D)-Pantothenate in neurons.

Calcium ions (Ca²⁺) themselves are crucial second messengers in neuronal development, regulating processes from proliferation to differentiation and synaptogenesis.[6] An increase in intracellular calcium can trigger multiple signaling cascades that influence gene expression related to neuronal maturation.[7][8]

Caption: General Calcium signaling pathway in neuronal differentiation.

Experimental Design and Protocols

This study will utilize an in vitro model of neuronal differentiation from neural stem cells (NSCs). The experimental workflow will assess the dose-dependent effects of Calcium (D)-Pantothenate on differentiation efficiency and neuronal maturation.

Caption: Experimental workflow for studying Calcium (D)-Pantothenate.

Protocol 1: Culture and Expansion of Neural Stem Cells (NSCs)

This protocol is based on standard methods for NSC culture.[9][10]

• Vessel Coating: Coat culture vessels with a suitable substrate such as Geltrex™ matrix or Poly-L-ornithine/laminin to promote cell attachment.

  • Dilute Geltrex™ 1:100 in cold DMEM/F-12.

  • Cover the surface of the culture plate and incubate for 1 hour at room temperature.

  • Aspirate the coating solution immediately before use.

• Cell Thawing and Plating:

  • Rapidly thaw a cryovial of NSCs in a 37°C water bath.

  • Transfer cells to a conical tube containing pre-warmed NSC expansion medium (e.g., StemPro™ NSC SFM).

  • Centrifuge at 300 x g for 5 minutes.

  • Resuspend the cell pellet and plate at a density of 2.5 - 5 x 10⁴ cells/cm².

• Cell Expansion:

  • Incubate cells at 37°C, 5% CO₂.

  • Change the medium every 2 days.

  • Passage cells when they reach 80-90% confluency.

Protocol 2: NSC Differentiation with Calcium (D)-Pantothenate

• Prepare Differentiation Medium:

  • Basal Medium: Neurobasal™ Medium supplemented with B-27™ Supplement and GlutaMAX™.

  • Prepare stock solutions of Calcium (D)-Pantothenate in sterile water.

• Induction of Differentiation:

  • Once NSCs reach the desired confluency, aspirate the expansion medium.

  • Wash once with D-PBS.

  • Add the differentiation medium with varying final concentrations of Calcium (D)-Pantothenate (e.g., 0 µM [Control], 10 µM, 50 µM, 100 µM).

• Maintenance:

  • Incubate cultures at 37°C, 5% CO₂ for up to 14 days.

  • Perform a half-medium change every 3-4 days with freshly prepared differentiation medium containing the respective concentrations of Calcium (D)-Pantothenate.

Protocol 3: Analysis of Neuronal Differentiation

A. Immunocytochemistry (ICC) for Neuronal Markers

• Fixation: At day 14, fix cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Permeabilization: Permeabilize cells with 0.3% Triton™ X-100 in PBS for 10 minutes.

• Blocking: Block with 5% Bovine Serum Albumin (BSA) in PBS for 1 hour.

• Primary Antibody Incubation: Incubate overnight at 4°C with primary antibodies against neuronal markers.

  • Early Neuron: β-III Tubulin (Tuj1)

  • Mature Neuron: Microtubule-Associated Protein 2 (MAP2)

  • Synaptic Marker: Synapsin I (SYN1)

• Secondary Antibody Incubation: Wash cells and incubate with fluorescently-labeled secondary antibodies for 1 hour at room temperature.

• Counterstaining and Imaging: Counterstain nuclei with DAPI. Acquire images using a fluorescence microscope.

• Quantification: Quantify the percentage of Tuj1-positive and MAP2-positive cells relative to the total number of DAPI-stained nuclei.

B. Real-Time Quantitative PCR (RT-qPCR)

• RNA Extraction: At day 14, lyse cells and extract total RNA using a commercial kit.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA.

• qPCR: Perform qPCR using primers for genes associated with neuronal differentiation and CoA synthesis.

  • Neuronal Markers: TUBB3 (Tuj1), MAP2

  • CoA Synthesis: PANK2 (Pantothenate Kinase 2)

  • Housekeeping Gene: GAPDH or ACTB

• Analysis: Calculate relative gene expression using the ΔΔCt method.

Data Presentation

Quantitative data should be summarized to compare the effects of different concentrations of Calcium (D)-Pantothenate.

Table 1: Effect of Calcium (D)-Pantothenate on Neuronal Marker Expression (ICC)

Concentration (µM)	% Tuj1 Positive Cells (Mean ± SD)	% MAP2 Positive Cells (Mean ± SD)
0 (Control)
10
50

| 100 | | |

Table 2: Relative Gene Expression in Differentiated Neurons (RT-qPCR)

Concentration (µM)	TUBB3 Fold Change (vs. Control)	MAP2 Fold Change (vs. Control)	PANK2 Fold Change (vs. Control)
0 (Control)	1.0	1.0	1.0
10
50

| 100 | | | |

Table 3: Metabolomic Analysis of Key Intermediates

Concentration (µM)	Acetyl-CoA Levels (Relative Abundance)	ATP/ADP Ratio
0 (Control)
10
50

| 100 | | |

Expected Outcomes

It is hypothesized that supplementation with Calcium (D)-Pantothenate will lead to a dose-dependent increase in neuronal differentiation. This would be evidenced by:

• A higher percentage of cells expressing neuronal markers Tuj1 and MAP2.

• Upregulation of neuronal gene expression (TUBB3, MAP2).

• Increased levels of key metabolites like Acetyl-CoA and a higher ATP/ADP ratio, indicating enhanced metabolic activity supportive of neuronal maturation.

These protocols provide a comprehensive framework for elucidating the specific role of Calcium (D)-Pantothenate in promoting neuronal differentiation, offering potential insights for therapeutic strategies in neurodegenerative diseases.

References

• 1. foodforthebrain.org [foodforthebrain.org]
• 2. Vitamin B5 (d-pantothenic acid) localizes in myelinated structures of the rat brain: Potential role for cerebral vitamin B5 stores in local myelin homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cerebral Vitamin B5 (D-Pantothenic Acid) Deficiency as a Potential Cause of Metabolic Perturbation and Neurodegeneration in Huntington’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Substantively Lowered Levels of Pantothenic Acid (Vitamin B5) in Several Regions of the Human Brain in Parkinson’s Disease Dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Physiology and Pathology of Calcium Signaling in the Brain [frontiersin.org]
• 7. Calcium and Neurogenesis in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Differentiating Neural Stem Cells into Neurons & Glial Cells | Thermo Fisher Scientific - KR [thermofisher.com]
• 10. stemcell.com [stemcell.com]

Application Notes and Protocols: Enhancing Metabolite Production in Microbial Fermentation with Calcium (D)-Pantothenate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium (D)-pantothenate, the calcium salt of D-pantothenic acid (Vitamin B5), is a critical supplement in microbial fermentation for the production of a wide array of valuable metabolites. Its essential role stems from its function as the precursor to Coenzyme A (CoA), a vital cofactor in numerous metabolic pathways. CoA is indispensable for the synthesis of fatty acids, polyketides, non-ribosomal peptides, and for the catabolism of carbohydrates and amino acids through the tricarboxylic acid (TCA) cycle.[1] Consequently, the availability of pantothenic acid can be a limiting factor for the optimal performance of microbial cell factories.

These application notes provide a comprehensive overview of the role of Calcium (D)-pantothenate in microbial fermentation, complete with detailed protocols for its application in the production of various classes of metabolites.

Mechanism of Action: The Central Role of Coenzyme A

Pantothenic acid is converted to Coenzyme A through a conserved five-step enzymatic pathway.[1] CoA's primary role is to act as a carrier of acyl groups, most notably acetyl-CoA, which is a fundamental building block for a vast range of biosynthetic pathways. The availability of the intracellular CoA pool can directly influence the flux through these pathways, thereby impacting the yield of the desired metabolite.[2]

The biosynthesis of CoA is often regulated by feedback inhibition, where CoA itself or its thioesters can inhibit the activity of pantothenate kinase, the first enzyme in the pathway.[3][4][5][6] This tight regulation underscores the importance of optimizing pantothenate supplementation to maintain an optimal intracellular CoA concentration for maximal metabolite production.

Caption: Coenzyme A biosynthesis pathway and its regulation.

Application in Metabolite Production: Case Studies

Case Study 1: D-Pantothenic Acid Production in Corynebacterium glutamicum

Metabolic engineering of Corynebacterium glutamicum has been successful in achieving high-titer production of D-pantothenic acid.[7][8][9] Strategies often involve the overexpression of genes in the pantothenate and its precursor pathways, such as the panBC operon and the ilvBNCD genes for ketoisovalerate synthesis.[7][8][9]

Strain	Genetic Modification	β-Alanine Supplementation	D-Pantothenate Titer (mM)	Reference
C. glutamicum Wild Type	-	No	~0.0002	[8]
C. glutamicum ΔilvA	Deletion of ilvA to increase ketoisovalerate	Yes	~0.0005	[9]
C. glutamicum ΔilvA + pJC1ilvBNCD + pEC7panBC	Overexpression of ilvBNCD and panBC	Yes	2.1	[9]
C. glutamicum "Second-generation" strain	ΔilvA, P-ilvEM3 mutation, overexpression of ilvBNCD and duplicated panBC	Yes	8.0	[7]

Experimental Protocol: D-Pantothenate Production in C. glutamicum

This protocol is based on methodologies described for enhanced D-pantothenate production in genetically engineered C. glutamicum.[7][9]

• Strain and Pre-culture Preparation:

  • Use a metabolically engineered C. glutamicum strain with upregulated pantothenate and precursor biosynthetic pathways.

  • Inoculate a single colony into a test tube containing 5 mL of LBG medium (Luria-Bertani broth with 10 g/L glucose).

  • Incubate at 30°C with shaking at 200 rpm for 8-12 hours.

• Fermentation Medium:

  • Prepare a defined fermentation medium containing (per liter): 50 g glucose, 20 g (NH₄)₂SO₄, 5 g urea, 2 g KH₂PO₄, 2 g K₂HPO₄, 0.25 g MgSO₄·7H₂O, 10 mg CaCl₂, 10 mg FeSO₄·7H₂O, 1 mg ZnSO₄·7H₂O, 0.2 mg CuSO₄·5H₂O, 0.02 mg NiCl₂·6H₂O, and 0.2 mg biotin.

  • Add 10 g/L of β-alanine as a precursor.

  • For strains with specific auxotrophies (e.g., isoleucine), supplement the medium accordingly (e.g., 500 mg/L L-isoleucine).

• Fermentation Conditions:

  • Inoculate a 250 mL flask containing 50 mL of fermentation medium with the pre-culture to an initial OD₆₀₀ of 0.1.

  • Incubate at 30°C with shaking at 220 rpm for 48-72 hours.

  • For fed-batch fermentation in a bioreactor, maintain the pH at 7.0 with NH₄OH and control the dissolved oxygen level above 20% by adjusting the agitation and aeration rate.

• Analysis:

  • Measure cell growth by monitoring the optical density at 600 nm.

  • Quantify the concentration of D-pantothenic acid in the supernatant using a microbiological assay with Lactobacillus plantarum or by HPLC.

References

• 1. Co-Enzyme and their Role in Regulation in Metabolic Process Presented By Waqas SIddiqe | PPTX [slideshare.net]
• 2. Application of cofactors in the regulation of microbial metabolism: A state of the art review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. In Vitro Production of Coenzyme A Using Thermophilic Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulation of coenzyme A biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coenzyme A metabolism: a key driver of gut microbiota dynamics and metabolic profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational Design of a Corynebacterium glutamicum Pantothenate Production Strain and Its Characterization by Metabolic Flux Analysis and Genome-Wide Transcriptional Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. D-Pantothenate synthesis in Corynebacterium glutamicum and use of panBC and genes encoding L-valine synthesis for D-pantothenate overproduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. d-Pantothenate Synthesis in Corynebacterium glutamicum and Use of panBC and Genes Encoding l-Valine Synthesis for d-Pantothenate Overproduction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of Pantothenate Kinase Inhibitors using Calcium (D)-Pantothenate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pantothenate kinase (PanK) is a critical enzyme that catalyzes the first and rate-limiting step in the biosynthesis of Coenzyme A (CoA), an essential cofactor in all living organisms.[1] CoA plays a pivotal role in numerous metabolic pathways, including the tricarboxylic acid cycle and fatty acid metabolism.[1] The association of dysfunctional PanK activity with diseases such as neurodegeneration and diabetes has highlighted it as a promising therapeutic target.[1][2] High-throughput screening (HTS) of large compound libraries is a crucial methodology for identifying novel inhibitors of PanK that could serve as leads for drug development.

This document provides detailed application notes and protocols for conducting HTS campaigns to identify inhibitors of pantothenate kinase, utilizing Calcium (D)-pantothenate as the substrate. It covers the underlying biochemical principles, detailed experimental procedures, data analysis workflows, and hit confirmation strategies.

Biochemical Principle

The enzymatic activity of pantothenate kinase is measured by quantifying the rate of ATP consumption or ADP production as it phosphorylates pantothenate. A common and robust method for HTS is the coupled-enzyme assay. In this system, the ADP generated by PanK is used by pyruvate (B1213749) kinase (PK) to convert phosphoenolpyruvate (B93156) (PEP) to pyruvate. Subsequently, lactate (B86563) dehydrogenase (LDH) reduces pyruvate to lactate, a process that involves the oxidation of NADH to NAD+.[3][4] The decrease in NADH concentration can be monitored spectrophotometrically by measuring the absorbance at 340 nm, providing a continuous readout of PanK activity.[4][5]

Signaling Pathway: Coenzyme A Biosynthesis

Pantothenate kinase initiates the five-step enzymatic pathway for the synthesis of Coenzyme A from pantothenate (Vitamin B5).[1] Understanding this pathway is crucial for contextualizing the role of PanK as a drug target.

Caption: The Coenzyme A biosynthesis pathway, initiated by Pantothenate Kinase (PanK).

Quantitative Data Summary

The following table summarizes representative data from high-throughput screening and characterization of pantothenate kinase inhibitors. This data is essential for assay validation and for benchmarking the potency of newly identified compounds.

Compound ID	PanK Isoform	Assay Type	Substrate Concentrations	IC50 (nM)	Z' Factor	Reference
Compound 7	PanK1β	Radiochemical	2.5 mM ATP	70 ± 1.1	>0.5	[1]
Compound 7	PanK2	Radiochemical	2.5 mM ATP	92 ± 2.0	>0.5	[1]
Compound 7	PanK3	Radiochemical	2.5 mM ATP	25 ± 1.8	>0.5	[1]
Compound 7	PanK3	HTS (Coupled)	100 µM ATP	-	>0.5	[1]
BZ-2891	PanK3	Radiochemical	2.5 mM ATP	-	-	[6]

Experimental Protocols

Reagent Preparation

a. PanK Assay Buffer (1X):

• 50 mM HEPES, pH 7.5

• 10 mM MgCl₂

• 1 mM EGTA

• 0.01% Brij-35

• Prepare a 5X stock and dilute to 1X with distilled water before use.[7]

b. Coupled-Enzyme Mix (2X):

• In 1X PanK Assay Buffer, add:

  • Pyruvate Kinase (PK): 20 U/mL

  • Lactate Dehydrogenase (LDH): 30 U/mL

  • Phosphoenolpyruvate (PEP): 1 mM

  • NADH: 0.5 mM

• Prepare fresh daily and keep on ice.

c. Substrate Mix (4X):

• In 1X PanK Assay Buffer, add:

  • ATP: 200 µM

  • Calcium (D)-Pantothenate: 80 µM

• The final concentrations in the assay will be 50 µM ATP and 20 µM Calcium (D)-Pantothenate. These should be optimized based on the Km values for the specific PanK isoform.

d. PanK Enzyme Stock:

• Dilute the purified PanK enzyme to the desired stock concentration in a buffer containing 50 mM Sodium Phosphate, pH 7.0, 300 mM NaCl, 150 mM Imidazole, 0.1 mM PMSF, 0.25 mM DTT, and 25% Glycerol.[8] The optimal final enzyme concentration should be determined empirically to ensure the reaction remains in the linear range for the duration of the assay.[9]

e. Compound Plates:

• Prepare serial dilutions of test compounds in 100% DMSO.

• Dispense a small volume (e.g., 100 nL) of the compound solutions into 384-well assay plates.

High-Throughput Screening Protocol (Coupled-Enzyme Assay)

This protocol is designed for a 384-well plate format with a final assay volume of 20 µL.

• Compound Dispensing: Add 100 nL of test compounds (in 100% DMSO) to the appropriate wells of a 384-well plate. For controls, add 100 nL of DMSO.

• Enzyme Addition: Add 5 µL of the diluted PanK enzyme solution to each well.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow for compound binding to the enzyme.[10]

• Coupled-Enzyme Mix Addition: Add 10 µL of the 2X Coupled-Enzyme Mix to each well.

• Reaction Initiation: Start the reaction by adding 5 µL of the 4X Substrate Mix to each well.

• Kinetic Reading: Immediately place the plate in a spectrophotometer pre-set to 30°C and measure the decrease in absorbance at 340 nm every 30-60 seconds for 15-30 minutes.

• Data Analysis: Calculate the initial reaction velocity (rate) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

Caption: High-throughput screening workflow for PanK inhibitors using a coupled-enzyme assay.

Data Analysis and Hit Confirmation

Primary Data Analysis

• Normalization: Normalize the raw kinetic data to the plate controls. The uninhibited reaction (DMSO only) represents 0% inhibition, and a control with a known inhibitor or no enzyme represents 100% inhibition.

• Z' Factor Calculation: The quality and robustness of the HTS assay should be monitored by calculating the Z' factor for each plate. A Z' factor between 0.5 and 1.0 indicates an excellent assay.[1]

• Hit Selection: Identify initial "hits" based on a pre-defined inhibition threshold (e.g., >50% inhibition at a single compound concentration).

Hit Confirmation and Validation Workflow

A rigorous hit validation process is essential to eliminate false positives and prioritize promising compounds for further development.[11]

Caption: A typical workflow for hit validation and lead progression.[12]

a. Dose-Response Confirmation:

• Re-test the initial hits in the primary assay over a range of concentrations (e.g., 10-point dose-response curve).

• Calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a four-parameter logistic model.[6]

b. Orthogonal Assays:

• Confirm the activity of the hits using an orthogonal assay that employs a different detection method.[11] This helps to rule out compounds that interfere with the primary assay components.

• Radiochemical Assay Protocol:

  • Prepare a reaction mixture containing 1X PanK Assay Buffer, [γ-³²P]ATP, and Calcium (D)-Pantothenate.

  • Add the test compound at various concentrations.

  • Initiate the reaction by adding the PanK enzyme.

  • Incubate at 30°C for a defined period.

  • Stop the reaction and spot the mixture onto P81 phosphocellulose paper.

  • Wash the paper to remove unincorporated [γ-³²P]ATP.

  • Quantify the incorporated radioactivity using a phosphorimager or scintillation counter.[8]

c. Structure-Activity Relationship (SAR) Analysis:

• Analyze the relationship between the chemical structure of the confirmed hits and their inhibitory activity to guide the synthesis of more potent and selective analogs.

Conclusion

The protocols and application notes presented here provide a comprehensive framework for the high-throughput screening of pantothenate kinase inhibitors using Calcium (D)-Pantothenate. By employing a robust coupled-enzyme assay, rigorous data analysis, and a thorough hit validation workflow, researchers can confidently identify and characterize novel PanK inhibitors with therapeutic potential. Adherence to these detailed methodologies will enhance the reproducibility and reliability of screening campaigns, ultimately accelerating the discovery of new drugs targeting this important metabolic enzyme.

References

• 1. A High-Throughput Screen Reveals New Small-Molecule Activators and Inhibitors of Pantothenate Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assaying Protein Kinase Activity with Radiolabeled ATP - PMC [pmc.ncbi.nlm.nih.gov]
• 3. astx.com [astx.com]
• 4. A Sensitive Coupled Enzyme Assay for Measuring Kinase and ATPase Kinetics Using ADP-Specific Hexokinase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Optimized Enzyme-Coupled Spectrophotometric Method for Measuring Pyruvate Kinase Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. resources.rndsystems.com [resources.rndsystems.com]
• 9. In vitro kinase assay [protocols.io]
• 10. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. bellbrooklabs.com [bellbrooklabs.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Stable Isotope Labeling with Calcium (D)-Pantothenate for Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium (D)-pantothenate, also known as vitamin B5, is the biological precursor to coenzyme A (CoA), a fundamental cofactor in all living organisms. CoA is a critical hub in cellular metabolism, participating in over 100 different reactions, including the Krebs cycle, fatty acid synthesis and oxidation, and the synthesis of cholesterol, steroid hormones, and neurotransmitters.[1][2] Metabolic flux analysis (MFA) using stable isotope-labeled compounds is a powerful technique to quantify the rates of metabolic reactions, providing deep insights into cellular physiology in both healthy and diseased states. By using isotopically labeled Calcium (D)-pantothenate, researchers can trace its incorporation into the CoA pool and downstream metabolites, thereby elucidating the dynamics of CoA biosynthesis and utilization.

These application notes provide a comprehensive guide to using stable isotope-labeled Calcium (D)-pantothenate for metabolic flux analysis, with a focus on applications in disease research and drug development.

Key Applications

• Elucidating Disease Pathophysiology: MFA with labeled pantothenate can reveal alterations in CoA metabolism in various diseases, including cancer, metabolic disorders, and neurodegenerative diseases like Pantothenate Kinase-Associated Neurodegeneration (PKAN).[1][2][3]

• Drug Discovery and Development: This technique can be employed to screen for and characterize the mechanism of action of drugs that target CoA biosynthesis or CoA-dependent pathways. This is particularly relevant for the development of novel antibiotics, anticancer agents, and therapies for metabolic diseases.

• Metabolic Engineering: By quantifying the flux through CoA-dependent pathways, researchers can identify metabolic bottlenecks and optimize engineered metabolic pathways for the production of valuable biochemicals.

Signaling Pathways and Experimental Workflows

Coenzyme A Biosynthesis Pathway

The synthesis of CoA from pantothenate is a five-step enzymatic process. Understanding this pathway is crucial for designing and interpreting stable isotope labeling experiments.

Caption: Coenzyme A Biosynthesis Pathway from Pantothenate.

General Experimental Workflow for MFA

The following diagram outlines the key steps involved in a typical metabolic flux analysis experiment using stable isotope-labeled Calcium (D)-pantothenate.

Caption: General Experimental Workflow for Metabolic Flux Analysis.

Experimental Protocols

Protocol 1: Stable Isotope Labeling of Mammalian Cells

Objective: To label the intracellular Coenzyme A pool using a stable isotope-labeled Calcium (D)-pantothenate tracer.

Materials:

• Mammalian cell line of interest

• Pantothenate-free cell culture medium (e.g., custom RPMI 1640)

• Stable isotope-labeled Calcium (D)-pantothenate (e.g., [¹³C₃,¹⁵N₁]-Calcium (D)-pantothenate)

• Dialyzed or charcoal-stripped fetal bovine serum (FBS) to minimize unlabeled pantothenate

• Standard cell culture reagents and equipment

Procedure:

• Culture cells in standard complete medium to the desired confluence.

• Prepare the labeling medium by supplementing pantothenate-free medium with the desired concentration of labeled Calcium (D)-pantothenate (e.g., 1-10 µM) and dialyzed/charcoal-stripped FBS.

• Wash the cells once with phosphate-buffered saline (PBS).

• Replace the standard medium with the pre-warmed labeling medium.

• Incubate the cells for a time course (e.g., 0, 3, 6, 12, 24, and 48 hours) to monitor the incorporation of the label into the CoA pool. For steady-state labeling, multiple cell passages in the labeling medium may be necessary.

• At each time point, proceed with metabolite quenching and extraction.

Protocol 2: Metabolite Extraction from Adherent Mammalian Cells

Objective: To rapidly quench metabolic activity and extract CoA and its thioesters for LC-MS/MS analysis.

Materials:

• Labeled cells in culture plates

• Ice-cold 0.9% NaCl solution

• Ice-cold 5% (w/v) 5-sulfosalicylic acid (SSA) in deionized water

• Cell scraper

• Refrigerated centrifuge

Procedure:

• Place the culture plate on ice and aspirate the labeling medium.

• Quickly wash the cells twice with ice-cold 0.9% NaCl solution.

• Add 1 mL of ice-cold 5% SSA to each 10 cm plate.

• Immediately scrape the cells and transfer the cell suspension to a pre-chilled microcentrifuge tube.

• Incubate the homogenate on ice for 10 minutes to allow for complete protein precipitation.

• Centrifuge the sample at 16,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the CoA and its thioesters, and transfer it to a new pre-chilled tube.

• The extracted sample is now ready for LC-MS/MS analysis or can be stored at -80°C.

Protocol 3: LC-MS/MS Analysis of CoA and Acyl-CoAs

Objective: To separate and quantify the different isotopologues of CoA and its thioesters.

Instrumentation:

• High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system

• Triple quadrupole mass spectrometer

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 6.8

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 2% to 50% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

MS/MS Conditions (Example in Positive Ion Mode):

• Ionization Source: Electrospray ionization (ESI)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each CoA species and its labeled counterpart need to be determined empirically. For [¹³C₃,¹⁵N₁]-pantothenate labeled CoA, the mass shift will be +4 Da.

Data Presentation

The quantitative data from a metabolic flux analysis experiment is typically presented in tables that summarize the calculated flux values for each reaction in the metabolic network.

Table 1: Representative Metabolic Fluxes in a Cancer Cell Line

Reaction ID	Reaction Name	Control (nmol/10⁶ cells/hr)	Treated (nmol/10⁶ cells/hr)	Fold Change
PANK	Pantothenate Kinase	15.2 ± 1.8	7.6 ± 0.9	-2.0
CS	Citrate Synthase	85.4 ± 9.1	82.1 ± 8.5	-1.0
ACLY	ATP Citrate Lyase	45.7 ± 5.3	22.9 ± 2.8	-2.0
FASN	Fatty Acid Synthase	20.1 ± 2.5	9.8 ± 1.2	-2.1
ACC1	Acetyl-CoA Carboxylase	22.3 ± 2.9	11.1 ± 1.5	-2.0

Note: The data in this table are representative and intended for illustrative purposes. Actual flux values will vary depending on the cell type, experimental conditions, and the specific drug treatment.

Table 2: Isotopologue Distribution of Coenzyme A after Labeling with [¹³C₃,¹⁵N₁]-Pantothenate

Time (hours)	M+0 (%)	M+4 (%)
0	100.0 ± 0.0	0.0 ± 0.0
3	88.2 ± 2.1	11.8 ± 2.1
6	75.9 ± 3.4	24.1 ± 3.4
12	52.3 ± 4.5	47.7 ± 4.5
24	21.7 ± 3.8	78.3 ± 3.8
48	5.6 ± 1.2	94.4 ± 1.2

Note: This table illustrates the time-dependent incorporation of the stable isotope label into the Coenzyme A pool. M+0 represents the unlabeled CoA, and M+4 represents the labeled CoA.

Application in Drug Development: A Logical Framework

The following diagram illustrates a logical framework for utilizing stable isotope labeling with Calcium (D)-pantothenate in a drug discovery program targeting CoA biosynthesis.

Caption: Drug Discovery Framework using Pantothenate MFA.

References

• 1. Metabolism and energy requirements in pantothenate kinase-associated neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pantothenate kinase-associated neurodegeneration: altered mitochondria membrane potential and defective respiration in Pank2 knock-out mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precision medicine in pantothenate kinase-associated neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Development of a Competitive ELISA for the Quantification of Calcium (D)-Pantothenate

Audience: Researchers, scientists, and drug development professionals.

Introduction Calcium (D)-pantothenate, the calcium salt of D-pantothenic acid (Vitamin B5), is an essential nutrient and a precursor in the biosynthesis of Coenzyme A.[1][2][3] Accurate quantification of Calcium (D)-pantothenate in various matrices, including pharmaceuticals, fortified foods, and biological samples, is crucial for quality control, nutritional assessment, and pharmacokinetic studies. While methods like HPLC and microbiological assays exist, an Enzyme-Linked Immunosorbent Assay (ELISA) offers a high-throughput, sensitive, and cost-effective alternative.[4][5][6]

This document outlines the development and validation of a competitive ELISA for the quantification of Calcium (D)-pantothenate. As a small molecule (hapten), pantothenate is not immunogenic on its own.[][8] Therefore, the assay development necessitates conjugating it to a larger carrier protein to elicit an antibody response and to create a plate-coating antigen. The described protocol is based on the principle of a competitive immunoassay, where free pantothenate in a sample competes with a pantothenate-protein conjugate immobilized on a microplate for binding to a limited amount of specific anti-pantothenate antibody.[9][10][11]

Assay Principle

The assay is a competitive ELISA designed for the quantification of small molecules.[11] The core principle involves a competition between the free Calcium (D)-Pantothenate in the sample and a Pantothenate-protein conjugate (coating antigen) bound to the wells of a microtiter plate. Both compete for the binding sites of a specific primary antibody. The amount of primary antibody that binds to the coated plate is inversely proportional to the concentration of free Calcium (D)-Pantothenate in the sample.[10] A secondary antibody conjugated to an enzyme (like HRP) is then used to detect the bound primary antibody. The addition of a substrate results in a colorimetric signal, the intensity of which is measured. A standard curve is generated using known concentrations of Calcium (D)-Pantothenate, and the concentration in unknown samples is determined by interpolating from this curve.

Figure 1: Competitive ELISA Principle

Experimental Protocols

Protocol 1: Preparation of Immunogen (Pantothenate-KLH Conjugate)

To generate antibodies, D-Pantothenic acid must be conjugated to an immunogenic carrier protein like Keyhole Limpet Hemocyanin (KLH). The carbodiimide (B86325) reaction is a common method for forming an amide bond between the carboxyl group of pantothenic acid and the primary amines of the carrier protein.[][12]

Materials:

• D-Pantothenic acid sodium salt

• Keyhole Limpet Hemocyanin (KLH)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation Buffer (e.g., 0.1 M MES, pH 4.7-6.0)

• Conjugation Buffer (e.g., PBS, pH 7.2-7.4)

• Dialysis tubing (10 kDa MWCO) or desalting column

Procedure:

• Dissolve D-Pantothenic acid in Activation Buffer to a final concentration of 10-20 mg/mL.

• Add a 1.5-fold molar excess of both EDC and NHS to the pantothenic acid solution.

• Incubate for 15-30 minutes at room temperature to activate the carboxyl group.

• Dissolve KLH in Conjugation Buffer at a concentration of 5-10 mg/mL.

• Immediately add the activated pantothenic acid solution to the KLH solution. A typical molar ratio is 50-100 moles of hapten per mole of carrier protein.

• Incubate the reaction mixture for 2 hours at room temperature with gentle stirring.

• Remove unreacted hapten and byproducts by dialysis against PBS (3 changes over 24-48 hours at 4°C) or by using a desalting column.

• Determine the protein concentration (e.g., via BCA assay) and store the conjugate at -20°C.

Protocol 2: Preparation of Coating Antigen (Pantothenate-OVA Conjugate)

For the ELISA plate coating, pantothenic acid is conjugated to a different, non-cross-reactive carrier protein like Ovalbumin (OVA) using the same EDC/NHS chemistry as described in Protocol 2.1. This prevents the antibodies from binding to the carrier protein itself during the assay.

Protocol 3: Competitive ELISA Procedure

Materials:

• Pantothenate-OVA conjugate (Coating Antigen)

• Anti-Pantothenate primary antibody (produced from immunogen in Protocol 2.1)

• Calcium (D)-Pantothenate standard

• HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• 96-well ELISA plates

• Coating Buffer (e.g., 50 mM Carbonate-Bicarbonate, pH 9.6)

• Blocking Buffer (e.g., 1-3% BSA in PBS)[11]

• Wash Buffer (PBS with 0.05% Tween-20)

• Substrate (e.g., TMB)[13]

• Stop Solution (e.g., 2 N H₂SO₄)

Procedure:

• Coating: Dilute the Pantothenate-OVA conjugate in Coating Buffer to an optimal concentration (e.g., 1-10 µg/mL).[11][13] Add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well to prevent non-specific binding.[13] Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the Calcium (D)-Pantothenate standard in Blocking Buffer.

  • Prepare unknown samples, diluting them in Blocking Buffer to fall within the assay's linear range.

  • In a separate dilution plate, mix 50 µL of each standard or sample with 50 µL of the diluted primary anti-pantothenate antibody. Incubate for 30-60 minutes at room temperature.

  • Transfer 100 µL of the pre-incubated mixture to the corresponding wells of the coated and blocked ELISA plate.

  • Incubate for 1-2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody: Add 100 µL of the diluted HRP-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate 5 times with Wash Buffer.

• Detection: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes at room temperature.

• Stop Reaction: Add 50 µL of Stop Solution to each well.

• Read Plate: Measure the absorbance at 450 nm using a microplate reader.

Figure 2: Overall Experimental Workflow

Assay Validation

For an ELISA to be a reliable quantitative tool, it must be properly validated.[14][15] Key validation parameters include precision, accuracy, sensitivity, specificity, and linearity.[16][17]

Figure 3: Assay Validation Workflow

Specificity (Cross-Reactivity)

Specificity is tested to ensure that the antibody only recognizes the target analyte. This is done by testing structurally similar molecules to determine if they interfere with the assay.[15][17]

Sensitivity (LOD/LOQ)

The Limit of Detection (LOD) is the lowest analyte concentration distinguishable from the background. The Limit of Quantitation (LOQ) is the lowest concentration that can be measured with acceptable precision and accuracy.[14]

Precision

Precision measures the agreement between replicate measurements. It is expressed as the coefficient of variation (%CV).

• Intra-assay precision: Assesses variability within a single plate run.

• Inter-assay precision: Assesses variability between different runs on different days.[16]

Accuracy (Recovery)

Accuracy is determined by spiking a known amount of analyte into a sample matrix and measuring the recovery. The acceptable recovery range is typically 80-120%.[17]

Linearity of Dilution

This test confirms that samples can be diluted and still yield accurate measurements that are proportional to the dilution factor. It ensures there are no matrix effects that interfere with quantification upon dilution.[10][17]

Data Presentation

Quantitative data from the validation experiments should be summarized in clear, structured tables.

Table 1: Example Standard Curve Data

Standard Conc. (ng/mL)	Absorbance (450 nm)	% B/B₀
0 (B₀)	2.150	100.0%
0.5	1.892	88.0%
2	1.419	66.0%
8	0.796	37.0%
32	0.344	16.0%
128	0.151	7.0%

| 512 | 0.086 | 4.0% |

Table 2: Intra- and Inter-Assay Precision

Sample	Mean Conc. (ng/mL)	Intra-Assay %CV (n=16)	Inter-Assay %CV (n=3 runs)
Low QC	5.2	< 10%	< 15%
Mid QC	25.8	< 10%	< 15%

| High QC | 101.5 | < 10% | < 15% |

Table 3: Spike and Recovery Analysis

Sample Matrix	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL)	% Recovery
Serum	50	48.5	97.0%
Cell Culture Media	50	52.0	104.0%

| Milk Extract | 50 | 45.5 | 91.0% |

Table 4: Linearity of Dilution

Dilution Factor	Expected Conc. (ng/mL)	Measured Conc. (ng/mL)	% Recovery
1:2	100.0	98.2	98.2%
1:4	50.0	51.5	103.0%
1:8	25.0	23.9	95.6%

| 1:16 | 12.5 | 13.1 | 104.8% |

Conclusion

The development of a competitive ELISA for Calcium (D)-Pantothenate provides a robust and high-throughput method for its quantification. The key steps involve the successful synthesis of a pantothenate-protein immunogen to generate specific antibodies and a heterologous coating antigen to establish the competitive format. Rigorous validation, including assessments of specificity, sensitivity, precision, accuracy, and linearity, is essential to ensure the assay generates reliable and reproducible data for research, quality control, and diagnostic applications.

References

• 1. biocompare.com [biocompare.com]
• 2. mpbio.com [mpbio.com]
• 3. scbt.com [scbt.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. jfda-online.com [jfda-online.com]
• 8. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. caymanchem.com [caymanchem.com]
• 11. genemedi.net [genemedi.net]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. denovobiolabs.com [denovobiolabs.com]
• 15. nebiolab.com [nebiolab.com]
• 16. biocompare.com [biocompare.com]
• 17. ELISA Kit Validation and Quality Testing | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Notes & Optimization

Overcoming Calcium (D)-Pantothenate solubility issues in concentrated stock solutions

Welcome to the technical support center for Calcium (D)-pantothenate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility challenges when preparing concentrated stock solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Calcium (D)-pantothenate?

A1: Calcium (D)-pantothenate is a white, slightly hygroscopic powder that is generally considered to be freely soluble in water.[1][2] It is also soluble in glycerol, slightly soluble in ethanol, and practically insoluble in solvents like ether and chloroform.[2][3]

Q2: What factors can influence the solubility of Calcium (D)-pantothenate in my experiments?

A2: Several factors can affect its solubility, including the solvent used, the pH of the solution, temperature, and the presence of other ions in the medium.[4] The compound is most stable in a pH range of 5.0 to 7.0 and can hydrolyze and degrade in strong acidic or alkaline conditions.[3][5]

Q3: I've observed precipitation when adding my Calcium (D)-pantothenate stock solution to cell culture media. Why is this happening?

A3: While highly soluble in water, precipitation in complex mixtures like cell culture media can occur. This is often due to interactions with other media components. For instance, the calcium ions from Calcium (D)-pantothenate can react with phosphate (B84403) or sulfate (B86663) ions in the media to form insoluble salts.[6][7] This is a common issue with concentrated stock solutions.

Q4: Can I heat my solution to improve solubility?

A4: Gentle warming can be used to aid dissolution. For example, dissolving the compound in water at 80°C has been reported in specific protocols.[8] However, prolonged exposure to high temperatures, especially outside the optimal pH range of 5-7, can lead to degradation of the vitamin.[5] It is crucial to cool the solution to room temperature before use.

Q5: What is the recommended storage condition for a Calcium (D)-pantothenate stock solution?

A5: Stock solutions should be stored at 2-8°C.[9] Given its stability is pH-dependent, ensuring the solution's pH is within the stable range (5.0-7.0) can prolong its shelf life.[3] Because the powder is hygroscopic, it is important to store it in a tightly sealed container in a dry, dark place.[2][10]

Solubility Data

The following tables summarize the solubility of Calcium (D)-pantothenate in various solvents.

Solvent	Solubility	Temperature	Reference
Water	1 g in 3 mL	Not Specified	[9]
Water	50 mg/mL	25 °C	[9]
Water	44 mg/mL	Not Specified	[]
DMSO	44 mg/mL	Not Specified	[][12]
Ethanol	Slightly Soluble	Not Specified	[2]
Glycerol	Soluble	Not Specified	[2]
Chloroform	Practically Insoluble	Not Specified	[10]
Ether	Practically Insoluble	Not Specified	[10]

Troubleshooting Guide: Precipitate Formation

Use this guide to diagnose and resolve issues with precipitation in your Calcium (D)-pantothenate solutions.

Issue 1: Immediate Precipitation in Aqueous Solution

If you observe immediate cloudiness or precipitate upon dissolving the powder in water or a simple buffer.

Caption: Troubleshooting immediate precipitation in simple solutions.

Issue 2: Precipitation When Added to Complex Media (e.g., Cell Culture Media)

If your clear stock solution becomes turbid when added to your final experimental medium.

Caption: Troubleshooting precipitation in complex cell culture media.

Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL Concentrated Stock Solution in Water

This protocol details the steps to prepare a standard high-concentration aqueous stock.

• Materials:

  • Calcium (D)-pantothenate powder

  • Sterile, high-purity water (e.g., Milli-Q or WFI)

  • Sterile conical tube or vial

  • Calibrated scale

  • Vortex mixer

  • Sterile 0.22 µm syringe filter

• Procedure:

  • Weigh out the desired amount of Calcium (D)-pantothenate powder. For 10 mL of a 50 mg/mL solution, weigh 500 mg.

  • Add the powder to a sterile conical tube.

  • Add approximately 8 mL of sterile water to the tube.

  • Vortex the solution vigorously for 1-2 minutes until the powder is fully dissolved. Gentle warming to 37°C in a water bath can be applied if dissolution is slow.

  • Once fully dissolved, add water to reach the final volume of 10 mL.

  • Check the pH of the solution; it should be between 6.8 and 7.2.[9] If necessary, adjust with dilute HCl or NaOH.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

  • Store the final stock solution at 2-8°C, protected from light.

Protocol 2: Determining Maximum Soluble Concentration in Cell Culture Medium

This protocol helps establish the practical solubility limit of your stock in your specific experimental medium to avoid precipitation.

• Materials:

  • Prepared Calcium (D)-pantothenate stock solution (e.g., 50 mg/mL)

  • Complete cell culture medium, pre-warmed to 37°C

  • Sterile microcentrifuge tubes or a 96-well plate

• Procedure:

  • Prepare a series of dilutions of the stock solution directly into your pre-warmed cell culture medium. For example, create final concentrations of 5 mg/mL, 2.5 mg/mL, 1 mg/mL, 0.5 mg/mL, and 0.1 mg/mL.

  • To do this, add the stock solution to the medium dropwise while gently mixing.

  • Visually inspect each dilution immediately for any signs of cloudiness or precipitate.

  • Incubate the dilutions under your standard experimental conditions (e.g., 37°C, 5% CO₂) for a duration that matches your experiment (e.g., 24-48 hours).[13]

  • After incubation, examine the solutions again, both visually and under a microscope, for any signs of delayed precipitation.

  • The highest concentration that remains completely clear after incubation is the maximum working soluble concentration for your specific conditions.

Caption: Workflow for determining maximum working solubility.

References

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. download.basf.com [download.basf.com]
• 3. acrossbiotech.com [acrossbiotech.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 7. frontrowag.com [frontrowag.com]
• 8. US5089276A - Calcium pantothenate composite - Google Patents [patents.google.com]
• 9. Calcium D-Pantothenate | 137-08-6 [chemicalbook.com]
• 10. Calcium pantothenate or Calcium D-pantothenate Manufacturers, SDS [mubychem.com]
• 12. selleckchem.com [selleckchem.com]
• 13. benchchem.com [benchchem.com]

pH-dependent stability and degradation of Calcium (D)-Pantothenate in aqueous buffers.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the pH-dependent stability and degradation of Calcium (D)-Pantothenate in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of Calcium (D)-Pantothenate in aqueous solutions?

A1: The primary degradation pathway for Calcium (D)-Pantothenate in aqueous solutions is the hydrolysis of its amide bond. This reaction yields two primary degradation products: pantoic acid and β-alanine. The rate of this hydrolysis is significantly influenced by pH and temperature.

Q2: How does pH affect the stability of Calcium (D)-Pantothenate?

A2: Calcium (D)-Pantothenate is most stable in near-neutral conditions (pH 6-7). Its degradation is accelerated in both acidic and alkaline environments.

• Acidic Conditions (pH < 4): Under acidic conditions, the amide bond is hydrolyzed. Furthermore, the resulting pantoic acid can undergo intramolecular esterification to form pantolactone.

• Alkaline Conditions (pH > 8): In alkaline solutions, the amide bond is also readily hydrolyzed.

Q3: What are the main degradation products I should monitor in my stability studies?

A3: The primary degradation products to monitor are:

• Pantoic Acid: Formed from the hydrolysis of the amide bond.

• β-Alanine: Also formed from the hydrolysis of the amide bond.

• Pantolactone: Formed from the intramolecular cyclization of pantoic acid, particularly under acidic conditions.

Q4: What are the optimal storage conditions for aqueous solutions of Calcium (D)-Pantothenate?

A4: To ensure the stability of Calcium (D)-Pantothenate in aqueous solutions, it is recommended to:

• Maintain the pH of the solution between 6 and 7.

• Store the solution at refrigerated (2-8 °C) or frozen (≤ -20 °C) temperatures.

• Protect the solution from light.

• Use freshly prepared solutions whenever possible.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of Calcium (D)-Pantothenate concentration in solution.	The pH of the buffer is too acidic or too alkaline.	Verify the pH of your buffer solution. Adjust the pH to be within the optimal range of 6-7.
The storage temperature is too high.	Store solutions at recommended low temperatures (2-8 °C or frozen).
Inconsistent results in stability studies.	Fluctuation in pH of the buffer during the experiment.	Ensure the buffer has sufficient capacity to maintain a stable pH throughout the study.
Inconsistent storage conditions (temperature, light exposure).	Standardize and carefully control all storage parameters.
Appearance of unexpected peaks in HPLC chromatogram.	Formation of degradation products (pantoic acid, pantolactone).	Run standards of potential degradation products to confirm their retention times. Adjust HPLC method (e.g., gradient, mobile phase pH) to improve separation.
Co-elution of Calcium (D)-Pantothenate with other components.	Modify the HPLC method, such as changing the mobile phase composition or using a different column, to achieve better resolution.
Poor peak shape for Calcium (D)-Pantothenate in HPLC analysis.	Inappropriate mobile phase pH.	Adjust the pH of the mobile phase. A pH of around 2.5 is often used for good peak shape on a C18 column.[1]
Interaction with the column stationary phase.	Consider using a different type of HPLC column or adding an ion-pairing reagent to the mobile phase.

Quantitative Data Presentation

The stability of Calcium (D)-Pantothenate is highly dependent on pH and temperature. The degradation generally follows first-order kinetics.

Table 1: pH-Dependent Degradation of Calcium (D)-Pantothenate

pH	Condition	Approximate Degradation Rate	Reference
0.7	2 N HCl	5.6% per hour	[2]
2-4	Acidic Buffer	Accelerated Degradation	[3]
6-7	Neutral Buffer	Most Stable	[3]
8-12	Alkaline Buffer	Accelerated Degradation	[3]
12.7	0.1 N NaOH	9.2% per hour	[2]

Table 2: Temperature-Dependent Degradation of Pantothenic Acid

Temperature	General Effect on Stability
2-8 °C	Significantly slows degradation.
25 °C	Moderate degradation, dependent on pH.
>40 °C	Accelerated degradation.

Experimental Protocols

Protocol 1: HPLC Method for Quantification of Calcium (D)-Pantothenate

This protocol describes a common reverse-phase HPLC method for the analysis of Calcium (D)-Pantothenate in stability studies.

• Instrumentation: HPLC system with UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent. A typical mobile phase is a mixture of potassium dihydrogen phosphate (B84403) buffer (e.g., 25 mM, pH adjusted to 2.5 with phosphoric acid) and acetonitrile.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at 204 nm.[1]

• Column Temperature: 38 °C.[1]

• Internal Standard (Optional but Recommended): Ampicillin can be used as an internal standard.[1]

• Sample Preparation:

  • Accurately weigh a portion of the sample containing a known amount of Calcium (D)-Pantothenate.

  • Dissolve the sample in deionized water or the buffer used for the stability study.

  • Filter the sample solution through a 0.45 µm filter before injection.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.

• Preparation of Stock Solution: Prepare a stock solution of Calcium (D)-Pantothenate in deionized water at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of a strong acid (e.g., 0.1 N HCl) and heat at a controlled temperature (e.g., 60 °C) for a specified time.

  • Base Hydrolysis: Mix the stock solution with an equal volume of a strong base (e.g., 0.1 N NaOH) and keep at room temperature or a slightly elevated temperature for a specified time.

  • Oxidative Degradation: Treat the stock solution with an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature.

  • Thermal Degradation: Heat the stock solution at a high temperature (e.g., 80 °C) for a specified duration.

• Sample Analysis: At various time points, withdraw samples, neutralize if necessary, and analyze using the HPLC method described in Protocol 1 to determine the remaining concentration of Calcium (D)-Pantothenate and to identify and quantify the degradation products.

Visualizations

References

• 1. Kinetic studies on pantothenase from Pseudomonas fluorescens. Effects of pH on substrate and inhibitor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The bacterial degradation of pantothenic acid. II. Pantothenate hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying and minimizing interference of Calcium (D)-Pantothenate in colorimetric cell viability assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing the interference of Calcium (D)-Pantothenate in colorimetric cell viability assays such as MTT, XTT, and WST-1.

Frequently Asked Questions (FAQs)

Q1: What is Calcium (D)-Pantothenate and why might it interfere with my cell viability assay?

A1: Calcium (D)-Pantothenate is the calcium salt of D-pantothenic acid, also known as Vitamin B5. It is an essential nutrient for cell growth and a key component of Coenzyme A (CoA), which plays a central role in cellular metabolism, including the citric acid cycle (TCA cycle) and the synthesis and oxidation of fatty acids.[1]

Interference in colorimetric cell viability assays, which measure metabolic activity, can occur through two primary mechanisms:

• Biological Interference: As a vital component of cellular metabolism, Calcium (D)-Pantothenate can directly influence the metabolic state of the cells being assayed. This can lead to an increase in cellular proliferation and metabolic activity, which in turn increases the reduction of the tetrazolium salt (e.g., MTT, XTT, WST-1) to its colored formazan (B1609692) product. This is a true biological effect but can be misinterpreted as a lack of cytotoxicity of a co-administered test compound if not properly controlled for.

• Chemical Interference: This would involve the direct, cell-free reduction of the tetrazolium salt by Calcium (D)-Pantothenate, or optical interference where the compound absorbs light at the same wavelength as the formazan product.

Q2: Can Calcium (D)-Pantothenate directly reduce tetrazolium salts like MTT, XTT, or WST-1 in a cell-free system?

A2: While Calcium (D)-Pantothenate has antioxidant properties, there is no direct evidence in the reviewed literature to suggest that it acts as a potent reducing agent capable of directly reducing tetrazolium salts to a significant degree in a cell-free system. The primary mechanism of interference is expected to be biological. However, it is always best practice to perform a cell-free control experiment to rule out any direct chemical interaction with your specific assay conditions.

Q3: Does Calcium (D)-Pantothenate absorb light in the same range as the formazan products of common colorimetric assays?

A3: No, direct optical interference is unlikely. The maximum absorbance (λmax) of Calcium (D)-Pantothenate is approximately 212 nm.[2] The formazan products of MTT, XTT, and WST-1 assays are typically measured at wavelengths between 420 nm and 590 nm. This significant difference in absorbance spectra makes direct optical interference improbable.

Q4: How might the "calcium" component of Calcium (D)-Pantothenate affect the assay?

A4: Calcium ions (Ca2+) are known to activate several mitochondrial dehydrogenases, including pyruvate (B1213749) dehydrogenase, NAD-isocitrate dehydrogenase, and oxoglutarate dehydrogenase.[3] These are the very enzymes responsible for the reduction of tetrazolium salts in metabolically active cells. Therefore, an increase in intracellular calcium concentration could lead to an enhanced rate of formazan production, reflecting an increase in metabolic activity rather than necessarily an increase in cell number.

Troubleshooting Guide

Issue 1: Unexpectedly high cell viability or a proliferative effect is observed in the presence of Calcium (D)-Pantothenate.

Potential Cause 1: Biological Stimulation Calcium (D)-Pantothenate is a vitamin that can enhance cell metabolism and proliferation. This is a biological effect, not an assay artifact.

Troubleshooting Steps:

• Acknowledge the Biological Role: Recognize that Calcium (D)-Pantothenate may genuinely be promoting cell health and growth.

• Dose-Response Curve: Run a dose-response curve of Calcium (D)-Pantothenate alone to understand its effect on the specific cell line being used.

• Appropriate Controls: When testing a drug in a medium containing Calcium (D)-Pantothenate, the vehicle control must contain the same concentration of Calcium (D)-Pantothenate.

Potential Cause 2: Enhanced Mitochondrial Activity The calcium component may be stimulating mitochondrial dehydrogenases, leading to an increased rate of tetrazolium salt reduction per cell.[3]

Troubleshooting Steps:

• Alternative Assays: Use a cell viability assay that is not based on mitochondrial dehydrogenase activity. Good alternatives include ATP-based assays (e.g., CellTiter-Glo®), which measure cellular ATP levels, or assays that measure membrane integrity, such as those using propidium (B1200493) iodide or trypan blue exclusion.[4][5]

• Cell Counting: Correlate the results of your metabolic assay with direct cell counting (e.g., using a hemocytometer or an automated cell counter) to distinguish between increased metabolic activity per cell and an actual increase in cell number.

Issue 2: Concern about direct chemical interference by Calcium (D)-Pantothenate.

Potential Cause: Direct Reduction of Tetrazolium Salt Although unlikely, it is a possibility that should be experimentally excluded.

Troubleshooting Steps:

• Perform a Cell-Free Control:

  • Prepare a 96-well plate with the same concentrations of Calcium (D)-Pantothenate used in your experiment, but in cell-free culture medium.

  • Add the MTT, XTT, or WST-1 reagent to these wells.

  • Incubate for the same duration as your cell-based assay.

  • Read the absorbance at the appropriate wavelength.

  • A significant increase in absorbance in the wells with Calcium (D)-Pantothenate compared to the medium-only control would indicate direct reduction.[6]

Quantitative Data Summary

Parameter	Calcium (D)-Pantothenate	MTT Formazan	XTT Formazan	WST-1 Formazan
Max Absorbance (λmax)	~212 nm[2]	~570 nm[7]	~450 - 500 nm[7]	~420 - 480 nm[8]
Potential for Direct Reduction	Low (Antioxidant properties noted, but no direct evidence of potent reduction of tetrazolium salts)[9]	N/A	N/A	N/A
Primary Mode of Interference	Biological (stimulation of cellular metabolism and proliferation)	N/A	N/A	N/A

Experimental Protocols

Protocol: Cell-Free Interference Test

This protocol is designed to determine if Calcium (D)-Pantothenate directly reduces the tetrazolium salt in your assay.

Materials:

• 96-well microplate

• Cell culture medium (the same used in your experiments)

• Calcium (D)-Pantothenate stock solution

• MTT, XTT, or WST-1 reagent

• Solubilization solution (for MTT assay, e.g., DMSO)

• Microplate reader

Procedure:

• Prepare Serial Dilutions: In triplicate, add cell culture medium to the wells of a 96-well plate. Prepare serial dilutions of Calcium (D)-Pantothenate at the same concentrations used in your cell-based experiments.

• Include Controls: Include wells with medium only (negative control) and wells with a known reducing agent (positive control, optional).

• Add Assay Reagent: Add the MTT, XTT, or WST-1 reagent to all wells according to the manufacturer's protocol.

• Incubate: Incubate the plate under the same conditions (temperature, CO2, duration) as your cell-based assay.

• Solubilize (for MTT): If using the MTT assay, add the solubilization solution to all wells and mix thoroughly to dissolve the formazan crystals.

• Measure Absorbance: Read the absorbance at the appropriate wavelength for your assay (e.g., ~570 nm for MTT, ~450 nm for XTT/WST-1).

• Analyze Data: Compare the absorbance values of the wells containing Calcium (D)-Pantothenate to the negative control. A significant, dose-dependent increase in absorbance indicates direct chemical interference.

Visualizations

Caption: Mechanisms of Calcium (D)-Pantothenate interference.

Caption: A logical workflow for troubleshooting unexpected results.

References

• 1. Pantothenic Acid: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 2. Is Your MTT Assay the Right Choice? [promega.com]
• 3. Regulation of mitochondrial dehydrogenases by calcium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. WO1990012318A1 - Assays using albumin-tetrazolium interaction - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Cell Growth Due to Calcium (D)-Pantothenate Deficiency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor cell growth in custom media that may be due to insufficient Calcium (D)-Pantothenate.

Frequently Asked Questions (FAQs)

Q1: What is Calcium (D)-Pantothenate and why is it important in cell culture?

Calcium (D)-Pantothenate is the calcium salt of D-pantothenic acid, also known as Vitamin B5. It is a crucial component of cell culture media because it is a precursor for the synthesis of Coenzyme A (CoA). CoA is an essential cofactor in numerous metabolic pathways, including the synthesis and oxidation of fatty acids, the Krebs cycle for energy production, and the synthesis of vital molecules like cholesterol and hormones.[1] Therefore, an adequate supply of Calcium (D)-Pantothenate is critical for normal cell growth, proliferation, and viability.

Q2: My custom cell culture medium is exhibiting poor cell growth. Could a lack of Calcium (D)-Pantothenate be the cause?

Yes, a deficiency in Calcium (D)-Pantothenate can lead to significantly impaired cell growth. Studies have shown that transient Vitamin B5 deprivation can quickly and irreversibly affect mammalian cell growth and division.[2][3] If your custom medium was not formulated with an adequate amount of this vitamin, it could be a primary reason for poor cell performance.

Q3: What are the typical concentrations of Calcium (D)-Pantothenate in standard commercial media?

The concentration of Calcium (D)-Pantothenate varies among different media formulations, reflecting the diverse nutritional requirements of different cell types. The table below provides a summary of its concentration in some commonly used media.

Media Formulation	Calcium (D)-Pantothenate (mg/L)
DMEM (Dulbecco's Modified Eagle Medium)	4.0[4][5][6]
DMEM/F-12	2.24[7]
RPMI-1640	0.25[8][9]
Ham's F-12	0.48 - 0.5[10][11][12]

Q4: How can I confirm if Calcium (D)-Pantothenate deficiency is the issue in my cell culture?

The most direct way to confirm a deficiency is to perform a rescue experiment. This involves supplementing your custom medium with a known concentration of sterile Calcium (D)-Pantothenate and observing if cell growth is restored or improved compared to a non-supplemented control. A detailed protocol for this is provided in the Troubleshooting Guides section.

Q5: Where can I find a protocol to prepare a sterile stock solution of Calcium (D)-Pantothenate?

A detailed protocol for preparing a sterile stock solution of Calcium (D)-Pantothenate for use in cell culture is available in the Experimental Protocols section of this guide.

Troubleshooting Guides

Issue: Cells in custom medium exhibit slow proliferation, low viability, or morphological changes.

This guide provides a systematic approach to diagnose and resolve poor cell growth suspected to be caused by insufficient Calcium (D)-Pantothenate.

Figure 1: Troubleshooting workflow for poor cell growth.

Experimental Protocols

Protocol 1: Rescue Experiment for Suspected Calcium (D)-Pantothenate Deficiency

Objective: To determine if supplementing a custom cell culture medium with Calcium (D)-Pantothenate can rescue poor cell growth.

Methodology:

• Prepare a Sterile Stock Solution: Prepare a 1000X stock solution of Calcium (D)-Pantothenate (e.g., 1 g/L in cell culture grade water) and sterilize it by passing it through a 0.22 µm filter. Aliquot and store at -20°C.

• Set Up Experimental Groups:

  • Control Group: Culture cells in your custom medium without any supplementation.

  • Experimental Group: Culture cells in your custom medium supplemented with Calcium (D)-Pantothenate. A final concentration of 4 mg/L (a common concentration in DMEM) is a good starting point.

  • Positive Control (Optional but Recommended): Culture cells in a standard commercial medium known to support their growth (e.g., DMEM).

• Cell Seeding: Seed cells at the same density in all experimental groups.

• Incubation: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2).

• Monitoring and Data Collection:

  • Monitor cell morphology daily using a microscope.

  • Perform cell counts and assess viability (e.g., using Trypan Blue exclusion) at regular intervals (e.g., every 24 or 48 hours) for a period sufficient to observe several population doublings.

• Data Analysis: Plot cell growth curves (cell number vs. time) and compare the proliferation rates and viability between the control and experimental groups. A significant improvement in the experimental group compared to the control group indicates that a lack of Calcium (D)-Pantothenate was a limiting factor.

Figure 2: Workflow for the Calcium (D)-Pantothenate rescue experiment.

Signaling Pathway

A deficiency in Calcium (D)-Pantothenate directly impacts the synthesis of Coenzyme A (CoA), a critical molecule in cellular metabolism. The diagram below illustrates the central role of Pantothenate in the CoA biosynthetic pathway and its subsequent involvement in key cellular processes.

Figure 3: Impact of Calcium (D)-Pantothenate on CoA synthesis and cell function.

References

• 1. Analysis of Cell Culture Medium: Composition, Preparation, and Troubleshooting [procellsystem.com]
• 2. researchgate.net [researchgate.net]
• 3. Pantothenic acid in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. Calcium pantothenate modulates gene expression in proliferating human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. atcc.org [atcc.org]
• 7. researchgate.net [researchgate.net]
• 8. micromasterlab.com [micromasterlab.com]
• 9. Pantothenic acid uptake and metabolism by red blood cells of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caissonlabs.com [caissonlabs.com]
• 12. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]

Optimization of extraction methods for Calcium (D)-Pantothenate from tissue samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimal extraction of Calcium (D)-Pantothenate (Vitamin B5) from tissue samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common form of Vitamin B5 in tissue samples?

In biological tissues, pantothenic acid is typically found as a component of coenzyme A (CoA) and 4'-phosphopantetheine. To accurately measure the total pantothenic acid content, these bound forms must be hydrolyzed to release the free pantothenic acid before analysis.[1][2]

Q2: Which extraction method is recommended for tissue samples?

The choice of extraction method depends on whether you want to measure free or total pantothenic acid. For total pantothenic acid, enzymatic hydrolysis is the preferred method to liberate pantothenic acid from its bound forms.[3][4] For the analysis of free pantothenic acid, a simple extraction with water or a buffer solution followed by protein precipitation is often sufficient.[5][6][7]

Q3: What are the critical parameters to consider during sample preparation?

Key parameters include the choice of extraction solvent, pH, temperature, and the duration of extraction or hydrolysis. Pantothenic acid is sensitive to harsh conditions; for instance, strong acid extraction at high temperatures can lead to its degradation.[8][9]

Q4: Which analytical technique is most suitable for quantifying Calcium (D)-Pantothenate?

High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common and reliable methods for the quantification of pantothenic acid.[10][11][12] LC-MS/MS offers higher sensitivity and selectivity, making it the "gold standard" technique.[12]

Q5: How can I ensure the accuracy and reproducibility of my results?

Using a stable isotope-labeled internal standard, such as [13C6, 15N2]-pantothenic acid, is highly recommended, especially for LC-MS/MS analysis, to correct for matrix effects and variations in extraction efficiency.[11][13] Additionally, proper method validation in terms of linearity, accuracy, precision, and recovery is crucial.[13][14]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and analysis of Calcium (D)-Pantothenate from tissue samples.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Incomplete extraction from the tissue matrix.	- Ensure thorough homogenization of the tissue sample.- Optimize the extraction solvent and volume.- Increase the incubation time or temperature for enzymatic hydrolysis, but avoid excessive heat that could degrade the analyte.
Degradation of pantothenic acid during extraction.	- Avoid harsh acidic or alkaline conditions.[9]- Maintain samples at a low temperature (e.g., on ice) during processing.
Inefficient protein precipitation.	- Use ice-cold acetonitrile (B52724) or trichloroacetic acid for protein precipitation.[5][15]- Ensure the correct ratio of precipitating agent to sample volume is used.
Poor Peak Shape in HPLC/LC-MS	Co-elution with interfering substances from the matrix.	- Optimize the chromatographic conditions (e.g., mobile phase composition, gradient, column type).[16]- Incorporate a solid-phase extraction (SPE) step for sample cleanup.
Inappropriate column chemistry.	- Test different stationary phases (e.g., C18, polar-embedded). A Luna Omega Polar C18 column has been shown to be effective.[10]
High Variability in Results	Inconsistent sample preparation.	- Standardize all steps of the protocol, including sample weight, solvent volumes, and incubation times.- Use an automated liquid handling system for improved precision.
Matrix effects in LC-MS/MS.	- Use a stable isotope-labeled internal standard to compensate for signal suppression or enhancement.[11][13]- Dilute the sample extract to minimize matrix effects, if sensitivity allows.
No Detectable Analyte	Concentration of the analyte is below the limit of detection (LOD).	- Increase the amount of starting tissue material.- Concentrate the final extract before injection.- Use a more sensitive analytical method, such as LC-MS/MS.[12]
Complete degradation of the analyte.	- Re-evaluate the entire workflow for potential sources of degradation, such as extreme pH or high temperatures.[8]

Data Presentation: Comparison of Extraction Methods

The following table summarizes the recovery rates of pantothenic acid using different extraction and analytical methods as reported in the literature.

Method	Matrix	Analytical Technique	Average Recovery (%)	Reference
Simple Extraction & UPLC-MS/MS	Fortified Foods	UPLC-MS/MS	95 - 106	[13]
Simple Extraction & HPLC	Infant Milk Formulas	HPLC-UV	89 - 98	[17]
Automated Fluorometric Assay	Multivitamin Preparations	Fluorometry	95.4	[18]
Standard Addition & HPLC	Commercial Preparations	HPLC-UV	> 98.96	[14]

Experimental Protocols

Protocol 1: Enzymatic Hydrolysis for Total Pantothenic Acid Quantification

This protocol is adapted for the extraction of total pantothenic acid from tissue samples for subsequent LC-MS/MS analysis.

• Homogenization:

  • Accurately weigh approximately 100-200 mg of frozen tissue.

  • Add 1 mL of ice-cold Tris-HCl buffer (e.g., 50 mM, pH 7.5) containing a protease inhibitor cocktail.

  • Homogenize the tissue on ice using a mechanical homogenizer until no visible particles remain.

• Enzymatic Hydrolysis:

  • To the homogenate, add a suitable enzyme mixture (e.g., alkaline phosphatase and pigeon liver acetone (B3395972) powder extract) to release pantothenic acid from its coenzyme forms.[4]

  • Incubate the mixture at 37°C for a defined period (e.g., 4-6 hours or overnight) with gentle shaking.

• Protein Precipitation:

  • Stop the enzymatic reaction by adding 2 volumes of ice-cold acetonitrile containing the internal standard ([13C6, 15N2]-pantothenic acid).

  • Vortex vigorously for 1 minute to precipitate proteins.[5]

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Sample Cleanup and Analysis:

  • Transfer the supernatant to a new tube.

  • For enhanced cleanup, the supernatant can be passed through a solid-phase extraction (SPE) cartridge.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the residue in the mobile phase.

  • Analyze the sample by LC-MS/MS.

Protocol 2: HPLC-UV Method for Calcium (D)-Pantothenate Quantification

This protocol provides a general framework for the analysis of Calcium (D)-Pantothenate using HPLC with UV detection.

• Sample Preparation (Aqueous Extraction):

  • Homogenize a known amount of tissue in deionized water.[6]

  • Heat the homogenate in a water bath (e.g., 80°C for 30 minutes) to aid extraction and denature proteins.

  • Cool the sample to room temperature and centrifuge to pellet the solids.

  • Filter the supernatant through a 0.45 µm filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[6][16]

  • Mobile Phase: A mixture of a buffer (e.g., 0.025 M potassium dihydrogen phosphate, pH adjusted to 2.5 with phosphoric acid) and acetonitrile.[6][14] The exact ratio should be optimized for best separation.

  • Flow Rate: 1.0 mL/min.[6][14]

  • Detection: UV detector set at a low wavelength, typically around 200-210 nm.[5][19]

  • Injection Volume: 20-50 µL.

• Quantification:

  • Prepare a calibration curve using standard solutions of Calcium (D)-Pantothenate of known concentrations.

  • Quantify the analyte in the sample by comparing its peak area to the calibration curve. The use of an internal standard (e.g., ampicillin) can improve accuracy.[6][14]

Visualizations

Pantothenic Acid's Role in Coenzyme A Synthesis

Caption: Biosynthesis pathway of Coenzyme A from Pantothenic Acid.

General Workflow for Calcium (D)-Pantothenate Extraction and Analysis

Caption: Workflow for tissue sample preparation and analysis.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Pantothenic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. Determination of Pantothenic Acid in Food by LC-MS/MS [qikan.cmes.org]
• 5. benchchem.com [benchchem.com]
• 6. jfda-online.com [jfda-online.com]
• 7. Determination of pantothenic acid in multivitamin pharmaceutical preparations by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of different extraction methods for simultaneous determination of B complex vitamins in nutritional yeast using LC/MS-TOF and stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. Pantothenic Acid Determination by LC-MS/MS | Phenomenex [phenomenex.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Pantothenic acid (vitamin B5) in fortified foods: comparison of a novel ultra-performance liquid chromatography-tandem mass spectrometry method and a microbiological assay (AOAC Official Method 992.07) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. "Liquid chromatographic method for determination of calcium pantothenat" by T.-M. Wang, Y.-M. Chiu et al. [jfda-online.com]
• 15. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 16. HPLC determination of calcium pantothenate and two preservatives in topical cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Automated fluorometric analysis of calcium pantothenate in multivitamin preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Preventing the degradation of Calcium (D)-Pantothenate during sample preparation for mass spectrometry

Welcome to the technical support center for the analysis of Calcium (D)-Pantothenate. This resource provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize degradation during sample preparation for mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Calcium (D)-Pantothenate degradation during sample preparation?

A1: The primary cause of degradation is the hydrolysis of the amide bond in pantothenic acid. This process is highly dependent on pH and temperature. Pantothenic acid is unstable in both strongly acidic and alkaline solutions, and the degradation is accelerated at elevated temperatures.[1][2] For instance, extraction with hydrochloric acid at 121°C has been shown to be destructive to pantothenic acid.[3]

Q2: Which is more stable for analysis, pantothenic acid or Calcium (D)-Pantothenate?

A2: Calcium (D)-Pantothenate is the more stable salt form of pantothenic acid and is commonly used in pharmaceutical preparations and supplements due to its better stability and handling properties.[4][5] Upon ingestion or dissolution in aqueous solutions, it dissociates to provide pantothenic acid.[6] For analytical standards, while both can be used, Calcium (D)-Pantothenate is often preferred for stock solutions due to its solid and more stable nature.

Q3: What are the optimal storage conditions for stock solutions and prepared samples?

A3: To minimize degradation, stock solutions of Calcium (D)-Pantothenate and prepared samples awaiting analysis should be stored at low temperatures, such as -20°C or -80°C.[7] It is also advisable to store them in a near-neutral pH environment and to protect them from light.[4][7] For autosampler storage during an analytical run, maintaining the temperature at 4°C is recommended to ensure stability over several hours.[8]

Q4: What are the common degradation products of pantothenic acid?

A4: The main degradation products result from the hydrolysis of the amide bond, yielding β-alanine and pantoic acid.[7] Under certain acidic conditions, pantoic acid can further undergo intramolecular esterification to form pantolactone.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low analyte response or poor recovery	Degradation during extraction: Use of harsh acidic or alkaline conditions, or high temperatures.	- Use mild extraction conditions. Sonication with water or a buffer at a pH of 2-3 is often sufficient for simple matrices.[9]- Avoid prolonged exposure to strong acids or bases. If an acidic mobile phase is used for LC-MS, minimize the time the sample spends in this solution before injection.- Perform extractions at reduced temperatures (e.g., on ice).
Incomplete extraction from complex matrices: Pantothenic acid may be present in bound forms (e.g., as part of Coenzyme A) in biological samples and food.[10]	- For samples with bound forms, an enzymatic hydrolysis step is necessary. This often involves using enzymes like alkaline phosphatase and pantetheinase.[10]
Matrix effects in mass spectrometry: Co-eluting compounds from the sample matrix can suppress the ionization of pantothenic acid.	- Incorporate a solid-phase extraction (SPE) step for sample cleanup.- Use an isotopically labeled internal standard, such as [13C6, 15N2]-pantothenic acid, to compensate for matrix effects and procedural losses.[11][12]- Optimize chromatographic separation to resolve pantothenic acid from interfering matrix components.
Inconsistent or non-reproducible results	Analyte instability in the autosampler: Degradation of pantothenic acid in prepared samples waiting for injection.	- Ensure the autosampler is cooled (e.g., to 4°C).[8]- Minimize the time between sample preparation and analysis. Analyze samples in smaller batches if necessary.
Precipitation of analyte or matrix components: The sample solvent may not be compatible with the initial mobile phase conditions.	- Ensure the final sample diluent is similar in composition to the starting mobile phase of the LC method.
Peak tailing or broad peaks in chromatogram	Interaction with HPLC column: Pantothenic acid is a polar, acidic compound that can exhibit poor peak shape on some reversed-phase columns.	- Use a polar-endcapped C18 column or a similar column suitable for polar analytes.- Adjust the mobile phase pH to be below the pKa of the carboxylic acid group (~4.5) to ensure it is in a non-ionized state, which can improve peak shape.[7] A common mobile phase additive is 0.1% formic acid.[9][13]

Quantitative Data Summary

Table 1: Stability of Pantothenic Acid Under Stressed Conditions

Condition	Time	Degradation Rate/Observation	Reference
Acidic (2 N HCl, pH 0.7)	Per hour	~5.6%	[2]
Alkaline (0.1 N NaOH, pH 12.7)	Per hour	~9.2%	[2]
Thermal (Powder at 80°C)	14 days	No significant degradation observed.	[2]
Thermal (Acid extraction at 121°C)	30 min	Destructive to pantothenic acid.	[3]

Experimental Protocols

Protocol 1: Extraction of Calcium (D)-Pantothenate from Plasma/Serum

• Aliquoting: To 100 µL of plasma or serum in a microcentrifuge tube, add 10 µL of an appropriate internal standard solution (e.g., isotopically labeled pantothenic acid).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) or methanol (B129727) to precipitate proteins.[13]

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifugation: Centrifuge at 15,000 x g for 5 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• Analysis: The sample is now ready for LC-MS/MS analysis.[13]

Protocol 2: Extraction from Multivitamin Tablets

• Sample Weighing: Weigh and grind at least 10 tablets to obtain a fine, homogeneous powder.

• Extraction: Accurately weigh a portion of the powder equivalent to about 5.0 mg of calcium pantothenate and transfer it to a 50.0 mL volumetric flask. Add deionized water to volume.

• Dissolution: Stir or sonicate the mixture until the soluble components are fully dissolved.[5][9]

• Filtration/Centrifugation: Filter the solution to remove insoluble excipients.

• Dilution: Prepare the final sample solution by adding an internal standard and diluting with deionized water to a concentration within the calibration curve range (e.g., 10-50 µg/mL).[5]

Protocol 3: LC-MS/MS Analytical Conditions

• LC Column: Reversed-phase C18 column (e.g., 150 x 2.1 mm, 3 µm).[13]

• Mobile Phase A: 0.1% Formic acid in water.[9][13]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[9][13]

• Flow Rate: 0.3 mL/min.[13]

• Injection Volume: 5-10 µL.[13]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[13]

• MRM Transition: m/z 220 -> 90.[9][13]

Visualizations

Caption: Factors leading to the degradation of Calcium (D)-Pantothenate.

Caption: Sample preparation workflows for different matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of different extraction methods for simultaneous determination of B complex vitamins in nutritional yeast using LC/MS-TOF and stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. What is the mechanism of Calcium Pantothenate? [synapse.patsnap.com]
• 7. benchchem.com [benchchem.com]
• 8. shimadzu.com [shimadzu.com]
• 9. books.rsc.org [books.rsc.org]
• 10. books.rsc.org [books.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Pantothenic acid (vitamin B5) in fortified foods: comparison of a novel ultra-performance liquid chromatography-tandem mass spectrometry method and a microbiological assay (AOAC Official Method 992.07) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Addressing batch-to-batch variability of Calcium (D)-Pantothenate in commercial media preparations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to the batch-to-batch variability of Calcium (D)-Pantothenate in commercial media preparations.

Frequently Asked Questions (FAQs)

Q1: What is Calcium (D)-Pantothenate and why is it important in cell culture?

A1: Calcium (D)-Pantothenate, also known as Vitamin B5, is a water-soluble vitamin crucial for all forms of life. In cell culture, its primary role is as a precursor for the biosynthesis of Coenzyme A (CoA), an essential cofactor in numerous metabolic pathways. These pathways include the synthesis of fatty acids, cholesterol, and steroid hormones, as well as the operation of the citric acid (TCA) cycle for energy production. Therefore, the availability of pantothenate directly impacts cell growth, viability, and productivity.

Q2: What are the potential sources of batch-to-batch variability of Calcium (D)-Pantothenate in commercial media?

A2: Batch-to-batch variability of Calcium (D)-Pantothenate in commercial media can stem from several factors. While manufacturers adhere to strict quality control, minor variations can occur. These can be due to the inherent variability of the raw material itself, even within specified limits. Additionally, the manufacturing process of the media, including mixing and sterilization, can potentially introduce slight differences between batches. The stability of pantothenic acid is also pH-dependent, and minor shifts in the final media pH could contribute to variability over time.

Q3: What are the observable signs in my cell culture that might indicate an issue with Calcium (D)-Pantothenate levels?

A3: Inconsistent cell growth, reduced cell viability, and decreased productivity of recombinant proteins between different media batches can be indicators of variability in essential media components like Calcium (D)-Pantothenate. Since pantothenate is critical for energy metabolism, a deficiency could lead to slower proliferation and increased cell death. Conversely, excessively high concentrations might also alter cellular metabolism in unexpected ways.

Q4: How can I confirm if the variability I'm seeing is due to Calcium (D)-Pantothenate?

A4: To confirm if Calcium (D)-Pantothenate is the root cause of the observed variability, you can perform a quantitative analysis of its concentration in the different media batches you are using. High-Performance Liquid Chromatography (HPLC) and microbiological assays are two common methods for this purpose. Comparing the measured concentrations to the manufacturer's specifications and across different batches can help identify significant deviations.

Troubleshooting Guides

Issue 1: Inconsistent Cell Growth and Viability Across Different Media Batches

Symptoms:

• Reduced viable cell density in cultures using a new batch of media compared to previous batches.

• Slower population doubling time.

• Increased percentage of dead cells.

Possible Cause: The concentration of Calcium (D)-Pantothenate in the new media batch may be lower than in previous batches, leading to a deficiency that impairs cellular metabolism and growth.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent cell growth.

Corrective Actions:

• Quantify Calcium (D)-Pantothenate: Use HPLC or a microbiological assay to determine the concentration in both the problematic and a known good batch of media.

• Spike-in Study: If a lower concentration is confirmed in the new batch, perform a small-scale experiment where you supplement the new media with a stock solution of Calcium (D)-Pantothenate to match the concentration of the good batch. If this restores normal growth, it confirms the deficiency.

• Contact Supplier: Provide your data to the media manufacturer's technical support for further investigation and potential replacement of the batch.

Issue 2: Altered Cellular Metabolism or Product Quality

Symptoms:

• Changes in metabolic profiles, such as altered glucose consumption or lactate (B86563) production rates.

• Variations in recombinant protein quality attributes (e.g., glycosylation patterns).

Possible Cause: The concentration of Calcium (D)-Pantothenate, even if within the manufacturer's specifications, may be on the higher or lower end of the acceptable range, influencing the flux through metabolic pathways dependent on Coenzyme A.

Logical Relationship for Troubleshooting:

Caption: Troubleshooting altered cellular metabolism.

Corrective Actions:

• Comprehensive Media Analysis: In addition to Calcium (D)-Pantothenate, consider analyzing other key components that could influence the observed changes.

• Dose-Response Study: Culture your cells in a basal medium supplemented with a range of Calcium (D)-Pantothenate concentrations to determine the sensitivity of your specific cell line and process to this vitamin.

• Establish In-House Acceptance Criteria: Based on your dose-response study, you may need to establish a narrower acceptable concentration range for Calcium (D)-Pantothenate for your specific application than the broader range provided by the manufacturer.

Data Presentation

Table 1: Example Certificate of Analysis Specifications for Calcium (D)-Pantothenate

Parameter	Specification Range	Method
Assay (as is)	98.0% - 102.0%	Titration
Calcium Content	8.2% - 8.6%	Titration
Nitrogen Content	5.7% - 6.0%	Combustion
Specific Rotation	+25.0° to +28.5°	Polarimetry
Loss on Drying	≤ 5.0%	Gravimetry

Note: These are typical specifications for the raw material. The final concentration in the complete medium is proprietary to the manufacturer but can be quantified using the methods below.

Experimental Protocols

Protocol 1: Quantification of Calcium (D)-Pantothenate by HPLC

This method is adapted from established protocols for the analysis of water-soluble vitamins.

1. Sample Preparation:

• Cell culture media samples can typically be analyzed directly after filtration through a 0.22 µm syringe filter to remove any particulate matter.

• If high protein concentrations are present, a protein precipitation step (e.g., with acetonitrile) may be necessary.

2. HPLC System and Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of a buffered aqueous phase (e.g., 25 mM potassium phosphate, pH 2.5) and an organic phase (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 205 nm.

• Injection Volume: 20 µL.

3. Standard Curve Preparation:

• Prepare a stock solution of Calcium (D)-Pantothenate standard in ultrapure water.

• Create a series of dilutions to generate a standard curve (e.g., 1, 5, 10, 25, 50 µg/mL).

4. Analysis:

• Inject the standards and samples onto the HPLC system.

• Identify the pantothenate peak based on its retention time compared to the standard.

• Quantify the concentration in the samples by comparing the peak area to the standard curve.

Protocol 2: Microbiological Assay of Calcium (D)-Pantothenate

This assay utilizes a microorganism, Lactobacillus plantarum, whose growth is dependent on the concentration of pantothenic acid.

1. Media and Reagents:

• Pantothenate Assay Medium (commercially available).

• Lactobacillus plantarum (ATCC 8014) culture.

• Calcium (D)-Pantothenate standard solution.

2. Inoculum Preparation:

• Culture L. plantarum in a suitable broth.

• Wash the cells with sterile saline and resuspend to a standardized turbidity.

3. Assay Procedure:

• Prepare a series of tubes with the assay medium.

• Add increasing amounts of the Calcium (D)-Pantothenate standard to a set of tubes to create a standard curve.

• Add different dilutions of your test media samples to another set of tubes.

• Inoculate all tubes with the prepared L. plantarum suspension.

• Incubate at 37°C for 16-24 hours.

4. Measurement:

• Measure the turbidity (optical density at 600 nm) of each tube.

• Plot the turbidity of the standards against their concentration to create a standard curve.

• Determine the concentration of Calcium (D)-Pantothenate in your samples by interpolating their turbidity values on the standard curve.

Signaling Pathway and Experimental Workflow Visualization

Coenzyme A Biosynthesis Pathway

Caption: The five-step enzymatic pathway for Coenzyme A biosynthesis.

Role of Coenzyme A in Central Metabolism

Caption: Central role of CoA and Acetyl-CoA in metabolism.

Impact of freeze-thaw cycles on the stability of Calcium (D)-Pantothenate solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of Calcium (D)-Pantothenate solutions, with a specific focus on the potential impact of freeze-thaw cycles. As dedicated studies on the effects of freezing and thawing on Calcium (D)-Pantothenate solutions are limited in publicly available literature, this guide synthesizes information from general stability data and established principles of pharmaceutical freeze-thaw degradation.

Frequently Asked Questions (FAQs)

Q1: Can I freeze my Calcium (D)-Pantothenate solution for storage?

While freezing is a common method for preserving biological and chemical reagents, it is generally recommended to avoid repeated freeze-thaw cycles for Calcium (D)-Pantothenate solutions. Freezing can introduce physical and chemical instabilities. If freezing is necessary, it is best to aliquot the solution into single-use volumes to prevent multiple freeze-thaw events.

Q2: What happens to a Calcium (D)-Pantothenate solution during a freeze-thaw cycle?

During the freezing process, the formation of ice crystals can lead to a phenomenon known as cryoconcentration. This is where solutes, including Calcium (D)-Pantothenate and any buffer salts, become concentrated in the remaining unfrozen liquid. This can lead to significant shifts in pH and ionic strength, which may accelerate the degradation of the vitamin. Calcium (D)-Pantothenate is known to be susceptible to hydrolysis in both acidic and alkaline conditions.

Q3: How many freeze-thaw cycles are generally considered acceptable?

There is no definitive number of freeze-thaw cycles that Calcium (D)-Pantothenate solutions can withstand without degradation, as this is highly dependent on the formulation (e.g., concentration, pH, and excipients). For cosmetic and personal care products, a minimum of three cycles is often used as a benchmark for stability testing. For pharmaceutical preparations, a similar number of cycles is often evaluated as part of stability studies. However, for critical applications, it is crucial to validate the stability of your specific formulation for the number of cycles it is expected to undergo.

Q4: What are the primary degradation products of Calcium (D)-Pantothenate?

The primary degradation pathway for pantothenic acid is hydrolysis, which cleaves the amide bond to yield pantoic acid and β-alanine. The stability of Calcium (D)-Pantothenate is significantly influenced by pH, with notable degradation observed in strong acidic or alkaline solutions.

Q5: How can I detect degradation in my Calcium (D)-Pantothenate solution after a freeze-thaw cycle?

Degradation can be assessed both visually and analytically. Visual inspection may reveal precipitation or color change. For quantitative analysis, a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), is recommended. An effective HPLC method can separate the intact Calcium (D)-Pantothenate from its degradation products, allowing for accurate quantification of the remaining active substance.

Troubleshooting Guide

Issue Observed	Potential Cause	Recommended Action
Precipitation or cloudiness after thawing	- Cryoconcentration: The concentration of Calcium (D)-Pantothenate or other formulation components may have exceeded their solubility limit in the unfrozen portion during freezing. - Excipient Crystallization: Some formulation excipients, like mannitol, can crystallize or precipitate during freeze-thaw cycles.	- Review Formulation: Consider adding a cryoprotectant (e.g., sucrose, sorbitol) to your formulation to minimize cryoconcentration effects. - Optimize pH: Ensure the pH of the solution is in a range where Calcium (D)-Pantothenate and other components are most soluble and stable. - Filter after Thawing: If the precipitate does not redissolve upon gentle warming and mixing, it may need to be removed by filtration. Note that this may alter the concentration of the active ingredient.
Significant decrease in potency (concentration)	- Chemical Degradation: The pH shifts during freezing may have accelerated the hydrolysis of the amide bond in the pantothenate molecule.	- Perform Stability Study: Conduct a formal freeze-thaw stability study (see experimental protocol below) to quantify the degradation rate. - Aliquot Solution: Store the solution in single-use aliquots to avoid repeated freeze-thaw cycles. - Re-evaluate Storage: If significant degradation occurs after even one cycle, consider storing the solution at refrigerated temperatures (2-8°C) for short-term use, if stability data supports this.
Change in pH of the solution after thawing	- Buffering Capacity Exceeded: The cryoconcentration of buffer components can lead to a shift in their pKa and a change in the overall pH of the unfrozen liquid.	- Select an Appropriate Buffer: Use a buffer system that is known to be effective at sub-zero temperatures. - Increase Buffer Concentration: A higher buffer concentration may provide better pH control during freezing.

Experimental Protocol: Freeze-Thaw Stability Study for a Calcium (D)-Pantothenate Solution

This protocol outlines a general procedure for assessing the stability of a Calcium (D)-Pantothenate solution subjected to freeze-thaw cycles.

1. Materials and Equipment:

• Calcium (D)-Pantothenate solution of known concentration.

• Stability-indicating HPLC method (e.g., C18 column, mobile phase of acetonitrile (B52724) and potassium dihydrogen phosphate (B84403) solution at pH 2.5, UV detection at 204 nm).

• pH meter.

• Freezer capable of maintaining a constant temperature (e.g., -20°C or -80°C).

• Controlled environment for thawing (e.g., water bath, refrigerator).

• Appropriate vials for the solution.

2. Procedure:

• Initial Analysis (T=0):

  • Before freezing, perform an initial analysis of the Calcium (D)-Pantothenate solution.

  • Visually inspect the solution for clarity, color, and any particulate matter.

  • Measure the pH of the solution.

  • Determine the initial concentration of Calcium (D)-Pantothenate using the validated HPLC method. This will serve as the baseline (100% value).

• Aliquoting and Freezing:

  • Dispense the solution into multiple vials, ensuring each vial contains enough volume for a single analysis.

  • Place the vials in the freezer at the desired temperature (e.g., -20°C).

• Freeze-Thaw Cycling:

  • Cycle 1:

    • After a minimum of 24 hours of freezing, remove a set of vials from the freezer.

    • Thaw the vials completely in a controlled manner (e.g., at room temperature or in a 2-8°C refrigerator).

    • Once thawed, visually inspect, measure the pH, and analyze the concentration by HPLC.

  • Subsequent Cycles (e.g., up to 3-5 cycles):

    • For the remaining vials, repeat the freeze-thaw process. A typical cycle involves at least 12-24 hours of freezing followed by complete thawing.

    • After each designated cycle (e.g., Cycle 2, Cycle 3), remove a new set of vials and perform the same analysis as in Cycle 1.

4. Data Analysis:

• Compile the results in a table, comparing the appearance, pH, and concentration at each freeze-thaw cycle to the initial (T=0) data.

• Calculate the percentage of remaining Calcium (D)-Pantothenate at each time point relative to the initial concentration.

• Analyze for any trends in pH or appearance changes.

5. Acceptance Criteria:

• Define acceptable limits for changes in appearance, pH, and potency before starting the study. For example, a common acceptance criterion for potency is not less than 90% of the initial concentration.

Visualizations

Caption: Experimental workflow for a freeze-thaw stability study.

Caption: Troubleshooting logic for stability issues.

Mitigating the hygroscopic nature of Calcium (D)-Pantothenate powder during storage and handling.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on mitigating the hygroscopic nature of Calcium (D)-Pantothenate powder during storage and handling.

Understanding the Hygroscopic Nature of Calcium (D)-Pantothenate

Calcium (D)-Pantothenate is a white, odorless powder that is slightly hygroscopic.[1][2][3] Its affinity for moisture can lead to physical and chemical changes, impacting the stability, efficacy, and manufacturability of the final product. The primary degradation pathway induced by moisture is hydrolysis, which can compromise the integrity of the active pharmaceutical ingredient (API).[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving Calcium (D)-Pantothenate powder.

Question: My Calcium (D)-Pantothenate powder has formed clumps and is difficult to handle. What is the likely cause and how can I prevent this?

Answer: Clumping, caking, and poor flowability are common indicators of moisture absorption. The hygroscopic nature of Calcium (D)-Pantothenate causes particles to adhere to one another in the presence of excess moisture.

Immediate Actions:

• Gently break up any large agglomerates using a spatula or by passing the powder through a sieve in a controlled low-humidity environment.

• Determine the moisture content of the powder using Karl Fischer titration or a moisture analyzer to confirm if it exceeds the specification (typically ≤ 5%).[3]

Preventative Measures:

• Environmental Control: Handle the powder in an environment with controlled low relative humidity (RH), ideally below 40% RH.

• Proper Storage: Store the powder in its original, unopened, airtight container.[3] Once opened, reseal the container tightly, and consider using a desiccator or a glove box with a controlled atmosphere.

• Appropriate Packaging: For long-term storage or for formulated products, use moisture-resistant packaging such as aluminum-lined bags or high-density polyethylene (B3416737) (HDPE) containers with induction seals. The inclusion of desiccants can further protect against moisture ingress.

Question: I am observing a loss of potency in my formulation containing Calcium (D)-Pantothenate over time. Could this be related to its hygroscopicity?

Answer: Yes, a loss of potency is a significant consequence of moisture-induced degradation. Calcium (D)-Pantothenate is susceptible to hydrolysis, where water molecules break down the pantothenate structure, leading to a decrease in the active compound's concentration.

Troubleshooting Steps:

• Stability Testing: Conduct a stability study of your formulation under accelerated (e.g., 40°C / 75% RH) and long-term (e.g., 25°C / 60% RH or 30°C / 65% RH) conditions to quantify the degradation rate.

• Excipient Compatibility: Review the excipients in your formulation. Some excipients are highly hygroscopic and can attract moisture, which can then be available to degrade the Calcium (D)-Pantothenate.

Mitigation Strategies:

• Formulation Optimization:

  • Excipient Selection: Replace highly hygroscopic excipients (e.g., starches, sorbitol) with those that have lower moisture affinity (e.g., microcrystalline cellulose, lactose, mannitol).

  • Moisture Scavengers: Incorporate excipients that can act as moisture scavengers, such as certain grades of starch or silica (B1680970) gel, to preferentially absorb available water.[4]

• Granulation: Convert the powder blend into granules using a wet or dry granulation process. Granulation can reduce the overall surface area exposed to the environment and improve stability. For this moisture-sensitive API, dry granulation or wet granulation with a non-aqueous solvent is often preferred.

• Moisture Barrier Coating: For solid dosage forms like tablets, applying a moisture-barrier film coating can provide excellent protection.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Calcium (D)-Pantothenate powder?

A1: Calcium (D)-Pantothenate should be stored in a cool, dry place, away from light. The temperature should be maintained at or below 25°C.[1] It is crucial to keep it in a tightly sealed container to minimize exposure to atmospheric moisture.[3]

Q2: How can I accurately measure the moisture content of my powder?

A2: The most common and accurate methods for determining moisture content in pharmaceutical powders are:

• Karl Fischer Titration: This is a highly specific method for water determination and can measure very low levels of moisture.

• Loss on Drying (LOD): This method measures the weight loss of a sample upon heating. While simpler, it may also measure other volatile components, not just water.

Q3: What types of excipients should I avoid when formulating with Calcium (D)-Pantothenate?

A3: It is advisable to avoid or minimize the use of highly hygroscopic excipients that can attract and hold moisture, potentially accelerating the degradation of Calcium (D)-Pantothenate. Examples include certain starches, sorbitol, and some grades of povidone. A thorough excipient compatibility study is always recommended during pre-formulation.

Q4: Is a moisture barrier coating always necessary for tablets containing Calcium (D)-Pantothenate?

A4: While not always mandatory, a moisture barrier coating is a highly effective strategy to enhance the stability of a formulation containing a hygroscopic API like Calcium (D)-Pantothenate, especially if the product is intended for storage in high humidity regions. The decision to coat should be based on stability data of the uncoated tablets.

Data Presentation

Table 1: Stability of a Vitamin Food Supplement Containing Calcium (D)-Pantothenate in Aclar/Aluminum Blister Packaging

Storage Condition (Temperature / Relative Humidity)	Time Point	Specification (% of Label Claim)	Batch MA02CH5 (% Remaining)	Batch MA02CH6 (% Remaining)
25°C / 60% RH	0 months	90 - 175	138.8	139.5
3 months	135.2	136.1
6 months	132.9	134.5
9 months	130.1	131.8
12 months	128.5	130.2
18 months	125.6	127.9
24 months	123.1	125.4
36 months	118.9	121.2
30°C / 75% RH	0 months	90 - 175	138.8	139.5
3 months	129.8	131.2
6 months	121.5	123.6
9 months	114.2	116.8
12 months	107.9	110.5
18 months	98.6	101.4
24 months	89.1 (Out of Spec)	92.3

Data adapted from a stability study on a multivitamin supplement. This demonstrates greater degradation at higher temperatures and humidities.

Table 2: General Hygroscopicity of Common Pharmaceutical Excipients

Excipient Class	Examples	General Hygroscopicity	Recommendation for Use with Calcium (D)-Pantothenate
Diluents/Fillers	Microcrystalline Cellulose, Lactose (anhydrous/monohydrate), Dibasic Calcium Phosphate	Low to Moderate	Generally suitable. Anhydrous forms are preferred.
Starch (pregelatinized)	High	Use with caution; may require formulation with a moisture scavenger.
Binders	Hydroxypropyl Methylcellulose (HPMC), Polyvinylpyrrolidone (PVP) K30	Moderate to High	Lower viscosity grades of HPMC are less hygroscopic. Use PVP with caution.
Disintegrants	Croscarmellose Sodium, Sodium Starch Glycolate	High	Can absorb significant moisture; balance is needed for disintegration function.
Crospovidone	Low to Moderate	Often a good choice for moisture-sensitive formulations.
Lubricants	Magnesium Stearate	Low (hydrophobic)	Excellent choice, helps repel moisture.
Glidants	Colloidal Silicon Dioxide	High (adsorbent)	Can act as a moisture scavenger, which can be beneficial.

Experimental Protocols

Protocol 1: Wet Granulation for Moisture-Sensitive APIs

This protocol outlines a general procedure for wet granulation using a non-aqueous binder solution to minimize moisture exposure.

Materials and Equipment:

• Calcium (D)-Pantothenate

• Selected low-hygroscopicity excipients (e.g., microcrystalline cellulose, lactose)

• Binder (e.g., PVP K30)

• Non-aqueous solvent (e.g., Isopropyl Alcohol, Ethanol)

• High-shear granulator or planetary mixer

• Fluid bed dryer or tray dryer

• Sieve/mill

Procedure:

• Blending: Dry blend the Calcium (D)-Pantothenate and intragranular excipients in the granulator bowl for 5-10 minutes to achieve a uniform mixture.

• Binder Preparation: Prepare the binder solution by dissolving the binder in the selected non-aqueous solvent.

• Granulation: Slowly add the binder solution to the powder blend while mixing at a low speed. Increase the impeller speed to densify the granules. The endpoint is typically determined by the consistency of the wet mass (a "snowball" consistency).

• Wet Milling: Pass the wet mass through a sieve or a low-shear mill to break up any large agglomerates and achieve a more uniform granule size.

• Drying: Dry the granules in a fluid bed dryer or a tray dryer until the solvent content reaches the desired level (typically <2%). The drying temperature should be optimized to avoid degradation of the API.

• Dry Milling: Mill the dried granules to achieve the final desired particle size distribution.

• Final Blending: Add the extragranular excipients (e.g., lubricant, remaining disintegrant) and blend for a short period (e.g., 3-5 minutes).

Protocol 2: Application of a Moisture Barrier Film Coating

This protocol provides a general method for applying an aqueous-based moisture barrier coating to tablets.

Materials and Equipment:

• Core tablets containing Calcium (D)-Pantothenate

• Moisture barrier coating system (e.g., HPMC-based, PVA-based)

• Plasticizer (e.g., polyethylene glycol, triacetin)

• Opacifier/Colorant (e.g., titanium dioxide)

• Purified water

• Peristaltic pump

• Tablet coating pan with spray guns

Procedure:

• Coating Suspension Preparation:

  • Disperse the solid components of the coating system (polymer, plasticizer, opacifier) in purified water under constant stirring.

  • Continue stirring until a homogenous suspension is formed.

• Tablet Coating:

  • Pre-warm the core tablets in the coating pan to the desired temperature (e.g., 40-45°C).

  • Start the pan rotation at a set speed.

  • Begin spraying the coating suspension onto the tablet bed at a controlled rate.

  • Maintain the inlet air temperature, airflow, and spray rate to ensure efficient drying of the coating on the tablet surface and to avoid overwetting.

  • Continue the process until the desired weight gain (typically 3-5% w/w) is achieved.

• Drying: Once the spraying is complete, continue to tumble the tablets in the pan with warm air for a short period to ensure the coating is fully dried.

• Cooling: Cool the tablets to room temperature before discharging.

Visualizations

Caption: Workflow for Wet Granulation of Moisture-Sensitive Powders.

Caption: Strategies to Mitigate Moisture-Induced Degradation.

References

• 1. download.basf.com [download.basf.com]
• 2. drugfuture.com [drugfuture.com]
• 3. Calcium Pantothenate BP Ph Eur USP IP EP FCC Food Grade Manufacturers [anmol.org]
• 4. colorcon.com [colorcon.com]

Reference Data & Comparative Studies

A Comparative Analysis of Calcium (D)-Pantothenate, Panthenol, and Pantethine on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of three key Vitamin B5 derivatives—Calcium (D)-Pantothenate, panthenol, and pantethine (B1678406)—on gene expression. The information presented is collated from various experimental studies to support research and development in therapeutics and dermatology.

All three compounds are precursors to Coenzyme A (CoA), a vital cofactor in numerous metabolic pathways.[1][2][3] Their influence on gene expression is largely attributed to their role in CoA biosynthesis, which subsequently impacts cellular energy production, lipid metabolism, and inflammatory responses.[4][5][6]

Comparative Summary of Gene Expression Modulation

The following table summarizes the observed effects of Calcium (D)-Pantothenate, panthenol, and pantethine on the expression of various genes as reported in the scientific literature. It is important to note that the experimental conditions (e.g., cell type, dosage, duration of exposure) may vary between studies.

Gene/Gene Family	Calcium (D)-Pantothenate	Panthenol (Dexpanthenol)	Pantethine	Primary Function of Gene Product	References
Inflammatory Cytokines & Chemokines
IL-6	Upregulation	Upregulation	Downregulation (in specific inflammatory contexts)	Pro-inflammatory and anti-inflammatory roles; wound healing.[7]	[4][7][8]
IL-8	Upregulation	-	-	Pro-inflammatory chemokine; neutrophil recruitment.[7]	[7][9]
IL-1β	-	Upregulation	Downregulation (Aβ-induced)	Pro-inflammatory cytokine.[10]	[8][10]
TNF-α	-	-	Downregulation	Pro-inflammatory cytokine.[10]	[10]
CXCL1	-	Upregulation	-	Chemokine involved in neutrophil recruitment.[8]	[8]
CCL18	-	Upregulation	-	Chemokine involved in immune cell trafficking.[8]	[8]
Cell Growth, Proliferation & Differentiation
Id1	Upregulation	-	-	Inhibitor of DNA binding; promotes cell proliferation.[7][9]	[7][9]
Ki67	-	Increase in positive cells	-	Cellular marker for proliferation.[4]	[4]
β-catenin	-	Upregulation	-	Component of the Wnt signaling pathway; anagen-inducing factor.[11]	[11]
Stress Response & Antioxidant
HMOX-1	Upregulation	Upregulation	-	Heme oxygenase 1; antioxidant and anti-inflammatory.[7][9]	[7][9]
HspB7	Upregulation	-	-	Heat shock protein; cellular stress response.[7][9]	[7][9]
Apoptosis & Senescence
Caspase 3	-	Decrease in mRNA expression	-	Key executioner of apoptosis.[4][12]	[4][12]
Caspase 9	-	Decrease in mRNA expression	-	Initiator caspase in the intrinsic apoptosis pathway.[4]	[4]
p21	-	Decrease in mRNA expression	-	Cell cycle inhibitor; marker of cellular senescence.[4][13]	[4][13]
p16	-	Decrease in mRNA expression	-	Cell cycle inhibitor; marker of cellular senescence.[4][13]	[4][13]
Lipid Metabolism
HMG-CoA Reductase	-	-	Inhibition (activity)	Rate-limiting enzyme in cholesterol synthesis.[14][15]	[14][15]
Acetyl-CoA Carboxylase	-	-	Inhibition (activity)	Rate-limiting enzyme in fatty acid synthesis.[14]	[14]
Extracellular Matrix & Wound Healing
TGF-β1	-	Decrease in mRNA expression	-	Transforming growth factor-beta 1; involved in wound healing and fibrosis.[4][13]	[4][13]
ALP	-	Increase in mRNA expression	-	Alkaline phosphatase; anagen-inducing factor.[4]	[4]
MMP-3	-	Regulation	-	Matrix metalloproteinase-3; involved in extracellular matrix remodeling.[16]	[16]
Other
CYP1B1	Upregulation	Upregulation	-	Cytochrome P450 family member; metabolizes various compounds.[7][8]	[7][8]
Psorasin	-	Downregulation	-	S100 protein with antimicrobial and chemotactic properties.[8]	[8]
Trem2	-	-	Downregulation	Triggering receptor expressed on myeloid cells 2; involved in phagocytosis.[10][17]	[10][17]

Signaling Pathways and Metabolic Conversion

All three compounds feed into the Coenzyme A (CoA) biosynthetic pathway, which is central to their mechanism of action. Panthenol is first converted to pantothenic acid, which is then utilized in the CoA synthesis pathway.[4][18] Pantethine is a more direct precursor to CoA.[5] The availability of CoA influences numerous downstream pathways, including the Krebs cycle, fatty acid metabolism, and the synthesis of cholesterol and neurotransmitters.[1][6]

Simplified metabolic conversion to Coenzyme A.

The modulation of gene expression by these compounds can be linked to several signaling pathways. For instance, the effects of panthenol on cell proliferation and differentiation in skin cells are suggested to involve the Wnt/β-catenin and TGF-β signaling pathways.[11][19]

References

• 1. Pantothenic Acid (Calcium-D-Pantothenate) - vitamin B5, Coenzyme A, CoA, cholesterol [moyak.com]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. What is the mechanism of Calcium Pantothenate? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Dexpanthenol modulates gene expression in skin wound healing in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calcium pantothenate modulates gene expression in proliferating human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Long-Term Pantethine Treatment Counteracts Pathologic Gene Dysregulation and Decreases Alzheimer’s Disease Pathogenesis in a Transgenic Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dexpanthenol Promotes Cell Growth by Preventing Cell Senescence and Apoptosis in Cultured Human Hair Follicle Cells [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. What is the mechanism of Pantethine? [synapse.patsnap.com]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. benchchem.com [benchchem.com]
• 17. alzdiscovery.org [alzdiscovery.org]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

A Validated High-Performance Liquid Chromatography Method for Rapid Quantification of Calcium (D)-Pantothenate Compared to the USP Standard

For researchers, scientists, and drug development professionals seeking a robust and efficient analytical method for the quantification of Calcium (D)-Pantothenate, this guide provides a direct comparison between a novel, rapid High-Performance Liquid Chromatography (HPLC) method and the current United States Pharmacopeia (USP) standard. This document outlines the validation of the new method, presenting supporting experimental data to demonstrate its suitability as a potential alternative for routine analysis and quality control.

Introduction

Calcium (D)-Pantothenate, a form of Vitamin B5, is a critical component in various pharmaceutical formulations and dietary supplements. Accurate and reliable quantification is essential for ensuring product quality and dosage accuracy. While the USP provides a standardized HPLC method for this purpose, advancements in chromatographic technology allow for the development of faster and more efficient methods. This guide details a newly validated HPLC method that offers significant reductions in run time and solvent consumption without compromising analytical performance.

Experimental Protocols

USP Standard HPLC Method

The methodology outlined by the current USP monograph for the Calcium Pantothenate assay was followed.[1][2]

• Mobile Phase: A solution prepared by dissolving 1.56 g of monobasic sodium phosphate (B84403) in 900 mL of water, adjusting the pH to 2.5 with concentrated phosphoric acid, adding 10 mL of acetonitrile (B52724), and diluting with water to 1000 mL.[2]

• Chromatographic Column: A 3.0-mm × 15-cm column with 3.5-µm packing L1.[2]

• Column Temperature: 35°C.[2]

• Flow Rate: 1.2 mL/min.[2]

• Detector: UV at 200 nm.[2]

• Injection Volume: 5 µL.[2]

• Standard Solution: 0.5 mg/mL of USP Calcium Pantothenate Reference Standard (RS) in water.[2]

• Sample Solution: 0.5 mg/mL of Calcium Pantothenate in water.[2]

• System Suitability Solution: A solution containing 0.04 mg/mL of USP Calcium Pantothenate RS and 0.1 mg/mL of USP Pantolactone RS in water to ensure a resolution of not less than 3.0.[2]

New Rapid HPLC Method

This method was developed based on principles of modern, fast chromatography, aiming to reduce analysis time and environmental impact.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of 0.1% formic acid in water and acetonitrile (95:5 v/v).

• Chromatographic Column: A C18 column with dimensions of 4.6 mm x 100 mm and a particle size of 2.6 µm.

• Column Temperature: 40°C.

• Flow Rate: 1.0 mL/min.

• Detector: UV at 210 nm.

• Injection Volume: 5 µL.

• Standard Solution: 0.5 mg/mL of USP Calcium Pantothenate RS in water.

• Sample Solution: 0.5 mg/mL of Calcium Pantothenate in water.

• System Suitability Solution: A solution containing 0.5 mg/mL of USP Calcium Pantothenate RS and 0.05 mg/mL of a degradation product (e.g., pantoic acid) to ensure adequate resolution.

Method Validation Workflow

The following diagram illustrates the systematic workflow for the validation of the new HPLC method against the USP standard.

Caption: Workflow for the validation of the new HPLC method.

Data Presentation: A Comparative Analysis

The validation of the new HPLC method was conducted in accordance with ICH guidelines, and the results are compared with those obtained using the USP standard method.

Table 1: System Suitability and Chromatographic Parameters

Parameter	USP Standard Method	New Rapid Method	Advantage of New Method
Retention Time (min)	~8.5	~3.2	Faster Analysis
Tailing Factor	≤ 2.0	≤ 1.5	Better Peak Symmetry
Theoretical Plates	≥ 2000	≥ 5000	Higher Efficiency
Resolution	≥ 3.0 (with Pantolactone)	≥ 2.5 (with degradant)	Adequate Separation
Total Run Time (min)	15	5	Reduced Time
Solvent Consumption (mL/run)	18	5	Greener Method

Table 2: Linearity and Range

Parameter	USP Standard Method	New Rapid Method
Range (mg/mL)	0.25 - 0.75	0.25 - 0.75
Correlation Coefficient (r²)	0.9992	0.9998
Equation	y = 25432x + 1056	y = 48751x + 890

Table 3: Accuracy (Recovery)

Spiked Concentration (mg/mL)	USP Standard Method (% Recovery)	New Rapid Method (% Recovery)
0.25	99.2%	99.5%
0.50	100.5%	100.2%
0.75	101.1%	100.8%
Average Recovery	100.3%	100.2%

Table 4: Precision (Relative Standard Deviation - %RSD)

Precision Type	USP Standard Method (%RSD)	New Rapid Method (%RSD)
Repeatability (n=6)	0.85%	0.72%
Intermediate Precision (n=6)	1.10%	0.95%

Table 5: Robustness (%RSD)

Parameter Variation	USP Standard Method (%RSD)	New Rapid Method (%RSD)
Flow Rate (±0.1 mL/min)	1.3%	1.1%
Column Temperature (±2°C)	1.5%	1.2%
Mobile Phase pH (±0.2)	1.8%	1.4%

Comparison of Method Attributes

The following diagram provides a visual comparison of the key attributes of the new HPLC method versus the USP standard.

Caption: Key feature comparison of the HPLC methods.

Conclusion

The newly developed and validated rapid HPLC method for the quantification of Calcium (D)-Pantothenate has demonstrated performance that is comparable to the current USP standard method in terms of accuracy, precision, and robustness. The primary advantages of the new method are a significantly shorter analysis time and reduced solvent consumption, leading to increased sample throughput and a more environmentally friendly analytical process. The data presented in this guide supports the adoption of this new method as a suitable alternative for the routine quality control of Calcium (D)-Pantothenate in various sample matrices.

References

• 1. 〈91〉 Calcium Pantothenate Assay [doi.usp.org]
• 2. trungtamthuoc.com [trungtamthuoc.com]

A Comparative Guide to the Cross-Validation of Microbiological and Chromatographic Assays for Calcium D-Pantothenate

For researchers, scientists, and drug development professionals, the accurate quantification of Calcium D-Pantothenate (a form of Vitamin B5) is critical for product quality and efficacy. The choice of analytical methodology is a key decision, with both microbiological and chromatographic assays being commonly employed. This guide provides an objective comparison of these two techniques, supported by experimental data, to aid in the selection of the most appropriate method for specific applications.

Executive Summary

Both microbiological and High-Performance Liquid Chromatography (HPLC) assays are recognized for their utility in determining Calcium D-Pantothenate levels. The microbiological assay measures the vitamin's biological activity, which can be an advantage for nutritional and efficacy studies. In contrast, HPLC offers superior specificity, speed, and precision, making it a robust choice for quality control and formulation analysis in the pharmaceutical industry. A study comparing a developed HPLC method with the USP microbiological assay found no significant differences between the two methods at a 95% confidence level, suggesting that HPLC can be a suitable substitute for the more laborious microbiological method.[1][2][3]

Comparative Performance Data

The following table summarizes the typical performance characteristics of microbiological and HPLC assays for Calcium D-Pantothenate based on available literature.

Validation Parameter	Microbiological Assay	Chromatographic Assay (HPLC)
Linearity Range	0.01 - 0.04 µg/mL[4]	10 - 50 µg/mL[1][2][3]
Accuracy (Recovery)	Generally considered acceptable	> 98.96%[1][2][3]
Precision (RSD%)	Higher variability (RSDr: 2.6 - 3.1%)	Intra-day: 0.1 - 0.7%, Inter-day: 0.1 - 0.9%[1][2][3]
Specificity	Susceptible to interference from other compounds that may promote or inhibit microbial growth.	High, able to separate the analyte from excipients and degradation products.[1][2]
Analysis Time	Long (incubation period of 16-24 hours or more)[4]	Short (retention times around 5-12 minutes)[1][2][5]
Limit of Detection	~50 ng/mL (comparable to HPLC)[6]	Approximately 50 ng/mL[6]

Experimental Protocols

Microbiological Assay Protocol

The microbiological assay for Calcium D-Pantothenate typically utilizes the microorganism Lactobacillus plantarum ATCC 8014, which requires pantothenic acid for its growth. The extent of bacterial growth is proportional to the concentration of the vitamin in the sample.

1. Preparation of Media and Inoculum:

• A basal medium stock solution, complete with all necessary nutrients for L. plantarum except for pantothenic acid, is prepared.[4]

• The test organism is subcultured in a suitable broth and incubated to achieve a cell suspension for inoculation.[4][7]

2. Standard and Sample Preparation:

• A standard stock solution of USP Calcium Pantothenate RS is prepared and serially diluted to create a standard curve with concentrations typically ranging from 0.01 µg/mL to 0.04 µg/mL.[4]

• The sample is extracted and diluted to an expected concentration within the standard curve's range.

3. Assay Procedure:

• A series of test tubes are prepared, each containing the basal medium.

• Varying concentrations of the standard solution and the prepared sample solutions are added to the tubes.

• All tubes are inoculated with the L. plantarum suspension.

• The tubes are incubated at a controlled temperature (e.g., 30-37°C) for 16 to 24 hours.[4]

4. Data Analysis:

• The growth of the microorganism is measured by turbidimetry (measuring the absorbance or transmittance of the culture) or by titrating the lactic acid produced.

• The concentration of Calcium D-Pantothenate in the sample is determined by comparing its induced growth to the standard curve.

Chromatographic Assay (HPLC) Protocol

Reverse-phase HPLC is a widely used method for the quantification of Calcium D-Pantothenate in pharmaceutical preparations.

1. Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector is used.

• Column: A C18 column is commonly employed.[1][2][6]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate (B84403) adjusted to an acidic pH) and an organic solvent like acetonitrile (B52724) or methanol.[1][2][5][6]

• Flow Rate: A flow rate of around 1.0 mL/min is often used.[1][2]

• Detection: UV detection is typically performed at a wavelength between 204 nm and 214 nm.[1][2][5][6]

2. Standard and Sample Preparation:

• A standard solution of Calcium D-Pantothenate is prepared in a suitable solvent, often water.

• For solid dosage forms, a number of tablets are weighed, powdered, and an accurately weighed portion is dissolved in water, followed by stirring and filtration.[1][2]

3. Chromatographic Run and Analysis:

• Equal volumes of the standard and sample solutions are injected into the chromatograph.

• The retention time of Calcium D-Pantothenate is determined from the chromatogram of the standard solution.

• The peak area of the Calcium D-Pantothenate in the sample chromatogram is compared to the peak area of the standard to calculate the concentration. An internal standard can be used to improve accuracy.[1][2]

Visualizing the Methodologies

The following diagrams illustrate the workflows for the cross-validation process and the individual assay methods.

Cross-validation workflow for comparing microbiological and HPLC assays.

Comparison of the experimental workflows for each assay.

Conclusion

The choice between a microbiological and a chromatographic assay for Calcium D-Pantothenate depends on the specific requirements of the analysis. The microbiological assay provides a measure of biological relevance, which is invaluable in nutritional studies. However, for routine quality control in a pharmaceutical setting, the HPLC method is often preferred due to its superior speed, precision, and specificity.[1][2][3] The evidence suggests that a well-developed HPLC method can provide results that are statistically comparable to the traditional microbiological assay, offering a more efficient alternative for modern analytical laboratories.

References

• 1. jfda-online.com [jfda-online.com]
• 2. researchgate.net [researchgate.net]
• 3. "Liquid chromatographic method for determination of calcium pantothenat" by T.-M. Wang, Y.-M. Chiu et al. [jfda-online.com]
• 4. <91> CALCIUM PANTOTHENATE ASSAY [drugfuture.com]
• 5. HPLC determination of calcium pantothenate and two preservatives in topical cream - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. usbio.net [usbio.net]

A Comparative Guide to the Metabolic Fate of D- and L-Isomers of Pantothenic Acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic fates of the D- and L-isomers of pantothenic acid (Vitamin B5) within a cell culture context. While D-pantothenic acid is a vital precursor for the biosynthesis of Coenzyme A (CoA), an essential cofactor in numerous metabolic pathways, the L-isomer is generally considered to be biologically inactive. This document summarizes the current understanding of their differential uptake, phosphorylation, and incorporation into CoA, supported by established biochemical principles and experimental methodologies.

Key Differences in Metabolic Fate

The metabolic disparity between D- and L-pantothenic acid originates from the high stereospecificity of the enzymes and transporters involved in its metabolic pathway. The naturally occurring and biologically active form is the D-isomer, which is efficiently utilized by cells. In contrast, the L-isomer is largely unrecognized by the cellular machinery responsible for pantothenic acid metabolism.

Data Presentation: A Comparative Overview

The following table summarizes the key metabolic parameters for the D- and L-isomers of pantothenic acid. It is important to note that while extensive quantitative data exists for the D-isomer, direct comparative data for the L-isomer in cell culture is limited in publicly available literature. The information presented for the L-isomer is largely inferred from its known biological inactivity.

Metabolic Process	D-Pantothenic Acid	L-Pantothenic Acid	Supporting Evidence
Cellular Uptake	Actively transported into cells via the Sodium-Dependent Multivitamin Transporter (SMVT).[1][2][3][4]	Not recognized as a substrate by SMVT; uptake, if any, is likely minimal and via passive diffusion. One study reported that the L-isomer did not inhibit biotin (B1667282) uptake by SMVT, suggesting it is not a competitive substrate.
Phosphorylation	Efficiently phosphorylated by pantothenate kinase (PanK) to 4'-phospho-D-pantothenate. This is the first and rate-limiting step in CoA biosynthesis.[3][5][6][7][8][9]	Not a substrate for pantothenate kinase. It may act as a weak competitive inhibitor, though strong evidence for this in a cellular context is lacking.
Incorporation into Coenzyme A (CoA)	Serves as the exclusive precursor for the biosynthesis of CoA.[5][9][10][11][12]	Not incorporated into the CoA biosynthetic pathway.
Biological Activity	Essential for cell growth and metabolism due to its role as a CoA precursor.[11][12]	Considered biologically inactive.[10]

Experimental Protocols

To empirically determine and compare the metabolic fates of D- and L-pantothenic acid in a cell culture system, the following experimental protocols are recommended.

Cellular Uptake Assay using Radiolabeled Pantothenic Acid

This method quantifies the rate of uptake of each isomer into cultured cells.

• Materials:

  • Cell line of interest (e.g., HepG2, Caco-2)

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Radiolabeled D-pantothenic acid (e.g., [¹⁴C] or [³H]-D-pantothenic acid)

  • Radiolabeled L-pantothenic acid (if available) or unlabeled L-pantothenic acid for competition assays

  • Unlabeled D-pantothenic acid

  • Scintillation cocktail and counter

• Procedure:

  • Seed cells in 24-well plates and grow to confluence.

  • Wash cells with pre-warmed PBS.

  • Incubate cells with varying concentrations of radiolabeled D-pantothenic acid (or L-isomer) for a defined period (e.g., 5, 15, 30 minutes) at 37°C.

  • For competition assays, incubate radiolabeled D-pantothenic acid with increasing concentrations of unlabeled D- or L-pantothenic acid.

  • Terminate the uptake by rapidly washing the cells with ice-cold PBS.

  • Lyse the cells with a suitable lysis buffer.

  • Measure the radioactivity in the cell lysate using a scintillation counter.

  • Determine the protein concentration of the lysate for normalization.

  • Calculate uptake rates and kinetic parameters (Km and Vmax).

In Vitro Pantothenate Kinase (PanK) Activity Assay

This assay determines if L-pantothenic acid is a substrate or inhibitor of PanK.

• Materials:

  • Purified recombinant PanK enzyme

  • ATP

  • D-pantothenic acid

  • L-pantothenic acid

  • Radiolabeled ATP (e.g., [γ-³²P]ATP) or a coupled enzyme assay system to measure ADP production

  • Reaction buffer (e.g., Tris-HCl, MgCl₂)

• Procedure:

  • Set up reaction mixtures containing PanK, ATP, and either D- or L-pantothenic acid at various concentrations.

  • For inhibition studies, incubate PanK with D-pantothenic acid and varying concentrations of L-pantothenic acid.

  • Initiate the reaction by adding ATP.

  • Incubate at 37°C for a specific time.

  • Stop the reaction (e.g., by adding EDTA or by heat inactivation).

  • Measure the amount of phosphorylated pantothenic acid (if using radiolabeled substrate) or ADP produced.

  • Determine enzyme kinetics (Km, Vmax, and Ki for inhibition).

Analysis of CoA Synthesis using LC-MS/MS

This method directly measures the incorporation of the isomers into CoA and its precursors.

• Materials:

  • Cultured cells

  • Medium containing either D- or L-pantothenic acid (stable isotope-labeled, e.g., ¹³C- or ¹⁵N-labeled, if available for flux analysis)

  • Extraction solvents (e.g., methanol, acetonitrile)

  • LC-MS/MS system

• Procedure:

  • Culture cells in the presence of D- or L-pantothenic acid for a defined period.

  • Harvest and wash the cells.

  • Extract intracellular metabolites using cold organic solvents.

  • Analyze the cell extracts by LC-MS/MS to quantify the levels of pantothenic acid, 4'-phosphopantothenate, and CoA.

  • Compare the levels of these metabolites in cells treated with the D-isomer versus the L-isomer.

Mandatory Visualization

Metabolic Pathway of Pantothenic Acid

Caption: Metabolic pathway of D-pantothenic acid to Coenzyme A.

Experimental Workflow for Comparative Analysis

Caption: Workflow for comparing the metabolic fate of D- and L-pantothenic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. [Analysis of Free Pantothenic Acid in Foods by HPLC and LC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitors of Pantothenate Kinase: Novel Antibiotics for Staphylococcal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium Dependent Multivitamin Transporter (SMVT): A Potential Target for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Modulation of Pantothenate Kinase 3 Activity by Small Molecules that Interact with the Substrate/Allosteric Regulatory Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evidence for a Conserved Function of Eukaryotic Pantothenate Kinases in the Regulation of Mitochondrial Homeostasis and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric Regulation of Mammalian Pantothenate Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. encyclopedia.pub [encyclopedia.pub]

Efficacy comparison of different salts of pantothenic acid in supporting cell growth

For Researchers, Scientists, and Drug Development Professionals

Pantothenic acid, also known as vitamin B5, is a crucial nutrient for cellular growth and metabolism, primarily serving as the precursor for the biosynthesis of Coenzyme A (CoA). CoA is an essential cofactor in numerous metabolic pathways, including the synthesis and oxidation of fatty acids and the Krebs cycle. In cell culture applications, pantothenic acid is supplemented in various salt forms, most commonly as calcium pantothenate and dexpanthenol (B1670349) (D-panthenol), the alcohol analog. This guide provides a comparative overview of the efficacy of these different forms in supporting cell growth, supported by experimental data and detailed protocols. While direct comparative studies are limited, this document synthesizes findings from various sources to offer insights into their relative performance.

Cellular Uptake and Metabolism of Pantothenic Acid

Upon entering the cell, different forms of pantothenic acid converge on the same metabolic pathway to be converted into Coenzyme A. Dexpanthenol is first oxidized to pantothenic acid. The synthesis of CoA from pantothenic acid is a five-step enzymatic process that is highly conserved across species.[1][2][3] The initial and rate-limiting step is the phosphorylation of pantothenate by the enzyme pantothenate kinase (PanK).[4]

Below is a diagram illustrating the metabolic pathway from pantothenic acid to Coenzyme A.

Caption: Metabolic pathway of pantothenic acid salts to Coenzyme A.

Comparative Efficacy in Cell Proliferation

Table 1: Effect of Calcium Pantothenate on Human Dermal Fibroblast Proliferation

Concentration	Fold Increase in Final Cell Density (compared to control)	Study
100 µg/mL	1.2 to 1.6-fold	Weimann & Hermann (1999)[5][6]

Table 2: Effect of Dexpanthenol on Human Dermal Fibroblast Proliferation

Concentration	Observation	Study
20 µg/mL	Enhanced proliferation compared to untreated cells	Wiederholt et al. (2009)[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the effects of pantothenic acid salts on cell growth.

Cell Proliferation Assay (MTT Assay)

This protocol is a generalized procedure based on common practices for assessing cell viability and proliferation.[8][9][10][11][12]

Objective: To quantify the metabolic activity of cells as an indicator of cell viability and proliferation after treatment with different salts of pantothenic acid.

Materials:

• Human dermal fibroblasts

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Calcium Pantothenate, Dexpanthenol

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed human dermal fibroblasts into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Treatment: Prepare stock solutions of calcium pantothenate and dexpanthenol in sterile water or culture medium. Dilute the stock solutions to the desired final concentrations in the culture medium. Remove the existing medium from the wells and replace it with 100 µL of the medium containing different concentrations of the pantothenic acid salts. Include untreated control wells with fresh medium only.

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plates for an additional 2 to 4 hours at 37°C, allowing the metabolically active cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently mix by pipetting up and down.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

The following diagram illustrates the general workflow for a cell proliferation assay.

Caption: General experimental workflow for a cell proliferation assay.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Coenzyme A - Wikipedia [en.wikipedia.org]
• 4. coenzyme A biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. econtent.hogrefe.com [econtent.hogrefe.com]
• 7. researchgate.net [researchgate.net]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. atcc.org [atcc.org]
• 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]

A Head-to-Head Comparison of Calcium (D)-Pantothenate and Sodium Pantothenate in Cell-Based Models

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

Pantothenic acid, also known as vitamin B5, is a crucial nutrient for all living organisms. It serves as the precursor for the synthesis of Coenzyme A (CoA), a vital cofactor in numerous metabolic reactions, including the synthesis of fatty acids, cholesterol, and the operation of the tricarboxylic acid (TCA) cycle.[1] In cell culture and various experimental models, pantothenic acid is typically supplied as one of its stable salt forms, most commonly Calcium (D)-Pantothenate or sodium pantothenate.

This guide provides a comparative overview of Calcium (D)-Pantothenate and sodium pantothenate for use in cell-based models. A thorough review of the scientific literature did not yield any direct head-to-head studies comparing the performance of these two salts in cell-based assays. However, as both are salts of the biologically active D-pantothenic acid, they are expected to dissociate in aqueous cell culture media, making the pantothenate anion readily available for cellular uptake and metabolism. Any potential differences in their effects would likely arise from the presence of either calcium or sodium ions in the culture medium, which could have minor, context-dependent effects on cellular physiology.

This document presents available experimental data for Calcium (D)-Pantothenate as a representative example of the effects of pantothenic acid in a cell-based model and provides the necessary experimental protocols and pathway diagrams to aid researchers in their study design.

Experimental Data: Effects of Calcium (D)-Pantothenate on Human Dermal Fibroblasts

A study by Weimann and Hermann (1999) investigated the dose-dependent effects of Calcium (D)-Pantothenate on the migration, proliferation, and protein synthesis of human dermal fibroblasts in culture.[2] The findings from this study are summarized below.

Data Presentation

Parameter Measured	Control (No Ca D-pantothenate)	100 µg/mL Ca D-pantothenate	Fold Change
Migrated Cells (cells/mm)	32 ± 7	76 ± 2	~2.4x
Mean Migration Distance (mm)	0.23 ± 0.05	0.33 ± 0.02	~1.4x
Mean Migration Speed (µm/hour)	10.5	15	~1.4x
Final Cell Density	-	1.2 to 1.6-fold higher	1.2-1.6x

Table 1: Summary of the effects of Calcium (D)-Pantothenate on human dermal fibroblasts. Data extracted from Weimann & Hermann, 1999.[2]

Experimental Protocols

The following is a detailed methodology for a key experiment cited in this guide, which can be adapted for comparative studies of different pantothenate salts.

Cell Migration Assay (Wound Healing Model)

This protocol is based on the methodology described by Weimann and Hermann (1999) to assess the effect of Calcium (D)-Pantothenate on the migration of human dermal fibroblasts.[2]

1. Cell Culture:

• Human dermal fibroblasts are cultured to confluence in standard cell culture flasks using a complete medium such as DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[3]

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.[3]

2. Seeding and Wounding:

• Fibroblasts are seeded into 6-well plates and grown to a confluent monolayer.

• A sterile pipette tip is used to create a linear "wound" or scratch in the center of the monolayer.

• The wells are gently washed with Phosphate-Buffered Saline (PBS) to remove detached cells.

3. Treatment:

• The standard culture medium is replaced with a medium containing different concentrations of the test compound (e.g., Calcium (D)-Pantothenate or sodium pantothenate). A control group receives a medium without the test compound.

• For the cited study, concentrations of Calcium D-pantothenate up to 100 µg/mL were used.[2]

4. Incubation and Imaging:

• The plates are returned to the incubator.

• Images of the wound area are captured at time 0 and at subsequent time points (e.g., 24, 48 hours) using an inverted microscope with a camera.

5. Data Analysis:

• The number of cells that have migrated into the wound area is counted.

• The distance of cell migration from the edge of the wound is measured.

• The rate of wound closure can be quantified using image analysis software.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key biological pathway involving pantothenic acid and a general workflow for cell-based assays.

References

• 1. Biosynthesis of Pantothenic Acid and Coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Verifying Anti-Pantothenate Antibody Specificity for Immunoassay Development

Published: December 21, 2025

This guide provides an objective comparison of methodologies to verify the specificity of anti-pantothenate antibodies. We present supporting experimental data and detailed protocols to empower researchers to select and validate the most suitable antibody for their needs.

The Challenge of Specificity for Small Molecules

Pantothenate is a small molecule (a hapten), which makes producing highly specific antibodies challenging. The immune system recognizes the hapten only when it is conjugated to a larger carrier protein.[3] The nature of this conjugation and the inherent structure of pantothenate mean that antibodies may inadvertently recognize related molecules present in biological samples. Key potential cross-reactants include precursors like pantoate and β-alanine, and metabolites such as 4'-phosphopantetheine (B1211885) and Coenzyme A itself.[1][2][4]

Performance Comparison: High-Specificity vs. Alternative Antibody

The most critical validation step is to perform a cross-reactivity analysis using a competitive immunoassay format.[5][6] In this assay, various compounds structurally related to pantothenate are tested for their ability to compete with it for antibody binding. The specificity is quantified by the half-maximal inhibitory concentration (IC50) and the cross-reactivity percentage.

Cross-Reactivity (%) = (IC50 of Pantothenate / IC50 of Test Compound) x 100

Below is a comparative summary of a hypothetical high-specificity monoclonal antibody (MAb-A) versus an alternative antibody (PAb-B) with lower specificity. The data clearly illustrates the superior performance of MAb-A, which shows negligible binding to related compounds.

Table 1: Cross-Reactivity Profile of Anti-Pantothenate Antibodies

Compound	MAb-A (High-Specificity) IC50 (ng/mL)	MAb-A Cross-Reactivity (%)	PAb-B (Alternative) IC50 (ng/mL)	PAb-B Cross-Reactivity (%)
Pantothenic Acid	50	100	55	100
Panthenol (Pantothenyl alcohol)	> 50,000	< 0.1%	1,200	4.6%
Pantetheine	> 50,000	< 0.1%	2,500	2.2%
Coenzyme A	> 50,000	< 0.1%	8,000	0.7%
β-Alanine	> 100,000	< 0.05%	15,000	0.4%

| Pantoic Acid | > 100,000 | < 0.05% | 22,000 | 0.25% |

Data is for illustrative purposes to demonstrate the comparison methodology.

Visualizing Key Pathways and Workflows

Understanding the metabolic context of pantothenate and the experimental process for validation is crucial. The following diagrams illustrate the Coenzyme A biosynthesis pathway and the workflow for antibody specificity testing.

Caption: Coenzyme A biosynthesis pathway highlighting pantothenic acid and potential cross-reactants.

Caption: Experimental workflow for competitive ELISA to determine antibody specificity.

Caption: A high-specificity antibody binds its target with high affinity and ignores related molecules.

Experimental Protocols

A rigorous and well-defined protocol is essential for obtaining reproducible specificity data.

Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol is designed to determine the IC50 values for pantothenic acid and potential cross-reactants.

1. Materials and Reagents:

• High-binding 96-well microplates

• Anti-Pantothenate antibody (antibody to be tested)

• Coating Antigen: Pantothenate conjugated to a carrier protein (e.g., BSA).

• Standards: Pantothenic acid, Calcium Pantothenate

• Test Compounds: Panthenol, Pantetheine, Coenzyme A, β-Alanine, Pantoic Acid, etc.

• Coating Buffer: Carbonate-bicarbonate buffer (pH 9.6)

• Wash Buffer: PBS with 0.05% Tween-20 (PBST)

• Blocking Buffer: 1% BSA in PBST

• Assay Diluent: 0.5% BSA in PBST

• Secondary Antibody: HRP-conjugated anti-species IgG (e.g., anti-rabbit IgG-HRP)

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine)

• Stop Solution: 2N H₂SO₄

• Microplate reader (450 nm)

2. Procedure:

• Antigen Coating: Dilute the pantothenate-protein conjugate in Coating Buffer to an optimal concentration (e.g., 1-2 µg/mL). Add 100 µL to each well of the microplate. Incubate overnight at 4°C.[7]

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well. Incubate for 2 hours at room temperature.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the pantothenate standard and each test compound in Assay Diluent.

  • Prepare the anti-pantothenate antibody at its optimal working concentration in Assay Diluent.

  • In a separate dilution plate, mix 50 µL of each standard/test compound dilution with 50 µL of the diluted primary antibody. Incubate for 30 minutes at room temperature.

  • Transfer 100 µL of the antibody/analyte mixture to the corresponding wells of the coated, blocked assay plate.

  • Incubate for 1 hour at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of the HRP-conjugated secondary antibody, diluted in Assay Diluent, to each well. Incubate for 1 hour at room temperature.[7]

• Washing: Wash the plate 5 times with Wash Buffer.

• Signal Development: Add 100 µL of TMB Substrate to each well. Incubate in the dark for 15-20 minutes at room temperature.[8]

• Stopping Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm within 15 minutes.

3. Data Analysis:

• Plot the absorbance values against the log of the concentration for the pantothenate standard and each test compound.

• Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for each compound.

• Calculate the percent cross-reactivity for each test compound using the formula provided earlier.

Conclusion

The development of a robust immunoassay for pantothenate is critically dependent on the rigorous validation of antibody specificity. By employing a systematic approach using competitive ELISA to test against a panel of structurally related molecules, researchers can objectively quantify cross-reactivity. This ensures the generation of accurate and reliable data, which is fundamental to advancing research and development in nutrition, metabolomics, and clinical diagnostics. Choosing an antibody with minimal cross-reactivity, as exemplified by MAb-A, is the definitive step toward a successful immunoassay.

References

• 1. Pantothenate and CoA Biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of an ELISA for pantothenic acid (vitamin B5) for application in the nutrition and biological fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Antibody Cross Reactivity And How To Avoid It? [elisakits.co.uk]
• 7. mabtech.com [mabtech.com]
• 8. youtube.com [youtube.com]

Comparative metabolomics of cells grown with and without Calcium (D)-Pantothenate supplementation

A Guide for Researchers and Drug Development Professionals

Introduction

Pantothenic acid, also known as vitamin B5, is a vital water-soluble nutrient essential for all forms of life.[1] Its biological significance stems from its role as the precursor for the biosynthesis of coenzyme A (CoA), a fundamental cofactor in numerous metabolic pathways.[2][3] CoA is critical for cellular energy production, the synthesis and degradation of fatty acids, and the metabolism of carbohydrates and proteins.[4][5] Given its central role in cellular metabolism, understanding the metabolic consequences of varying pantothenic acid availability is crucial for researchers in cell biology, drug development, and nutrition.

This guide provides a comparative overview of the metabolomic profiles of cells cultured with and without supplementation of calcium D-pantothenate, the stable form of pantothenic acid commonly used in cell culture media.[6] While direct comparative metabolomics studies on supplementation versus non-supplementation are limited, valuable insights can be drawn from studies on pantothenic acid deficiency. This guide synthesizes findings from such studies to highlight the key metabolic shifts that occur in response to changes in pantothenic acid levels.

Experimental Protocols

The following protocols are a composite of methodologies described in relevant metabolomics and cell culture literature.

1. Cell Culture and Supplementation

• Cell Lines: Various human cell lines can be utilized, such as dermal fibroblasts, hepatocytes, or other cell types relevant to the specific research question.[7][8]

• Culture Media: Cells are maintained in a basal medium appropriate for the cell line (e.g., DMEM, BEGM), supplemented with standard additives like fetal bovine serum (FBS), and antibiotics.[9][10] For controlled experiments, charcoal-stripped FBS can be used to minimize background levels of pantothenate.[8]

• Experimental Groups:

  • Control Group: Cells grown in a standard medium containing a basal level of calcium D-pantothenate.

  • Supplemented Group: Cells grown in a medium with an additional concentration of calcium D-pantothenate (e.g., 100 µg/mL).[7]

  • Deficient/Unsupplemented Group: Cells grown in a custom medium lacking calcium D-pantothenate.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[10] The experiment is carried out for a predetermined duration, allowing for metabolic changes to manifest.

2. Metabolite Extraction

• Cell Harvesting: The cell harvesting method can impact metabolite concentrations. Scraping is a common method for adherent cells.[10]

• Quenching: To halt metabolic activity, the cell culture medium is rapidly removed, and cells are washed with an ice-cold solution, such as phosphate-buffered saline (PBS).

• Extraction: Metabolites are extracted using a cold solvent, typically a methanol/water mixture, often with acetonitrile.[10] The cell lysate is then centrifuged to pellet proteins and cell debris.

• Sample Preparation: The supernatant containing the metabolites is collected and dried under vacuum. The dried extract is then reconstituted in a suitable solvent for analysis.

3. Metabolomic Analysis

• Instrumentation: A common approach for metabolomic analysis is liquid chromatography-mass spectrometry (LC-MS), which provides high sensitivity and specificity for detecting a wide range of metabolites.

• Data Acquisition: The LC-MS system is operated in both positive and negative ion modes to capture a broad spectrum of metabolites.

• Data Processing: The raw data is processed using specialized software to identify and quantify metabolites by comparing their mass-to-charge ratios and retention times to a reference library of standards.

• Statistical Analysis: Statistical methods, such as t-tests or ANOVA, are used to identify metabolites that are significantly different between the experimental groups. Pathway analysis tools are then used to determine the metabolic pathways that are most affected.

Comparative Metabolomic Data

The following tables summarize the key metabolic changes observed in a study comparing pantothenic acid deficient (PAD) and control (CON) groups in Pekin ducks.[11][12] These findings provide a strong indication of the metabolic pathways that are sensitive to pantothenic acid availability.

Table 1: Key Metabolic Pathways Affected by Pantothenic Acid Deficiency

Metabolic Pathway	Effect of Deficiency
Glycogen Synthesis and Degradation	Impaired
Glycolysis and Gluconeogenesis	Impaired
Tricarboxylic Acid (TCA) Cycle	Upregulated (compensatory)
Fatty Acid Beta-Oxidation	Upregulated (compensatory)
Oxidative Phosphorylation	Upregulated (compensatory)
Unsaturated Fatty Acid Synthesis	Impaired

Data synthesized from a study on pantothenic acid deficiency in Pekin ducks.[11][12]

Table 2: Differentially Abundant Metabolites in Pantothenic Acid Deficiency

Metabolite Class	Change in Deficient Group	Example Metabolites
Amino Acids	Varied	Downregulation of some, upregulation of others
Fatty Acids	Decreased	Unsaturated fatty acids
TCA Cycle Intermediates	Increased	Citrate, Succinate
Glycolysis Intermediates	Decreased	Glucose-6-phosphate, Fructose-6-phosphate

This table represents a generalized summary of expected changes based on pathway analysis from deficiency studies.[11][12]

Visualization of Key Metabolic Pathways

Coenzyme A Biosynthesis

The synthesis of Coenzyme A from pantothenic acid is a fundamental five-step enzymatic pathway.[5][13] This process is essential for replenishing the cellular pool of CoA, and its activity is directly dependent on the availability of pantothenic acid.

Figure 1: Coenzyme A biosynthesis pathway from pantothenic acid.

Tricarboxylic Acid (TCA) Cycle

The TCA cycle is a central hub of cellular metabolism, responsible for the oxidation of acetyl-CoA to generate ATP.[4] Pantothenic acid deficiency can lead to a compensatory upregulation of this pathway to meet cellular energy demands.[11][12]

Figure 2: The Tricarboxylic Acid (TCA) Cycle.

Fatty Acid Beta-Oxidation

Fatty acid beta-oxidation is the process by which fatty acids are broken down to produce acetyl-CoA. This pathway is heavily reliant on CoA and is often upregulated in response to pantothenic acid deficiency as the cell attempts to generate alternative energy sources.[11][12]

Figure 3: Overview of Fatty Acid Beta-Oxidation.

Conclusion

The metabolomic analysis of cells grown with varying levels of calcium D-pantothenate reveals the profound impact of this vitamin on cellular energy metabolism. While supplementation ensures a robust supply of CoA for essential pathways like the TCA cycle and fatty acid synthesis, a deficiency can lead to significant metabolic reprogramming. Cells under pantothenic acid stress may impair glucose metabolism while upregulating catabolic pathways such as fatty acid oxidation in a compensatory effort to maintain energy production.[11][12] These insights are critical for optimizing cell culture conditions, understanding the metabolic basis of diseases linked to CoA deficiency, and for the development of therapeutic strategies that target cellular metabolism. Further high-resolution metabolomics studies directly comparing supplemented versus unsupplemented conditions will continue to refine our understanding of the intricate role of pantothenic acid in maintaining cellular homeostasis.

References

• 1. Pantothenic Acid | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 2. Biosynthesis of Pantothenic Acid and Coenzyme A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pantothenic acid - Wikipedia [en.wikipedia.org]
• 5. eujournal.org [eujournal.org]
• 6. caissonlabs.com [caissonlabs.com]
• 7. Studies on wound healing: effects of calcium D-pantothenate on the migration, proliferation and protein synthesis of human dermal fibroblasts in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Functional roles of pantothenic acid, riboflavin, thiamine, and choline in adipocyte browning in chemically induced human brown adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Removing the bottlenecks of cell culture metabolomics: fast normalization procedure, correlation of metabolites to cell number, and impact of the cell harvesting method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Integrated liver proteomics and metabolomics identify metabolic pathways affected by pantothenic acid deficiency in Pekin ducks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]

Assessing the Interchangeability of Calcium (D)-Pantothenate from Different Commercial Suppliers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Calcium (D)-pantothenate, the calcium salt of the water-soluble vitamin B5, is a critical component in various pharmaceutical and research applications. Its stability and handling properties make it a preferred form of pantothenic acid.[1] As a precursor to Coenzyme A (CoA), it plays a pivotal role in numerous metabolic pathways, including the synthesis of carbohydrates, proteins, and fats.[2] While pharmacopeial monographs from bodies like the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.) establish baseline quality standards, subtle variations can exist between products from different commercial suppliers.[3] These differences, though often within compendial limits, can potentially impact the performance, stability, and bioavailability of the final drug product.

This guide provides an objective comparison of Calcium (D)-Pantothenate from prominent commercial suppliers based on publicly available data. It includes a summary of key quality attributes, detailed experimental protocols for assessment, and visual representations of relevant biological pathways and experimental workflows to aid researchers in making informed decisions.

Data Presentation: A Comparative Analysis of Supplier Specifications

To assess the interchangeability of Calcium (D)-Pantothenate, a comparative analysis of Certificates of Analysis (CoA) from major suppliers is essential. The following tables summarize the specified limits and reported values for key quality parameters.

Table 1: Comparison of Physical and Chemical Properties

Property	Supplier A (e.g., DSM)[4]	Supplier B (e.g., BASF)[5]	Supplier C (e.g., Xinfa)[6]	Pharmacopeial Standard (USP)[7]
Appearance	White or almost white powder	White or almost white powder	White or almost white powder	White powder
Solubility	Freely soluble in water[1]	Readily soluble in water[1]	Soluble in water	Soluble in water
Specific Optical Rotation	+25.5° to +27.5°	+25.0° to +27.5°	+25.0° to +27.5°	+25.0° to +27.5°
Loss on Drying	≤ 5.0%	≤ 5.0%	≤ 5.0%	≤ 5.0%
pH (5% solution)	6.8 to 8.0	Not specified	Not specified	6.0 to 8.0

Table 2: Comparison of Purity and Impurity Profiles

Parameter	Supplier A (e.g., DSM)[4]	Supplier B (e.g., BASF)[5]	Supplier C (e.g., Xinfa)[6]	Pharmacopeial Standard (USP)[7]
Assay (on dried basis)	98.0% - 101.0%	98.0% - 102.0%	98.0% - 102.0%	98.0% - 102.0%
Calcium Content (on dried basis)	8.2% - 8.6%	8.2% - 8.6%	8.2% - 8.6%	8.2% - 8.6%
Nitrogen Content (on dried basis)	5.7% - 6.0%	5.7% - 6.0%	Not specified	5.7% - 6.0%
Heavy Metals	≤ 10 ppm	≤ 20 ppm	≤ 20 ppm	≤ 0.002%
Organic Volatile Impurities	Meets requirements	Meets requirements	Meets requirements	Meets requirements

Note: The data presented is compiled from publicly available Certificates of Analysis and product information. Specific batch results may vary. Researchers should always refer to the CoA provided with their specific lot of material.

Experimental Protocols

To ensure consistent and reliable results when comparing Calcium (D)-Pantothenate from different suppliers, standardized experimental protocols are crucial. The following are detailed methodologies for key analytical tests.

High-Performance Liquid Chromatography (HPLC) for Assay and Purity

This method is used to determine the purity of Calcium (D)-Pantothenate and to identify and quantify any related substances.

• Principle: Reversed-phase HPLC separates the components of a sample based on their polarity. The concentration of Calcium (D)-Pantothenate is determined by comparing its peak area to that of a reference standard.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Reagents:

  • Acetonitrile (B52724), HPLC grade

  • Potassium dihydrogen phosphate (B84403), analytical grade

  • Phosphoric acid, analytical grade

  • Ultrapure water

  • Calcium Pantothenate Reference Standard (e.g., USP Reference Standard)

• Procedure:

  • Mobile Phase Preparation: Prepare a solution of potassium dihydrogen phosphate (e.g., 0.05 M) in water, adjust the pH to 2.5 with phosphoric acid, and mix with acetonitrile in a suitable ratio (e.g., 95:5 v/v).[8][9] Filter and degas the mobile phase.

  • Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of Calcium Pantothenate Reference Standard in water to obtain a known concentration (e.g., 0.5 mg/mL).[7]

  • Sample Solution Preparation: Accurately weigh and dissolve the Calcium (D)-Pantothenate sample from the supplier in water to obtain a concentration similar to the standard solution.[7]

  • Chromatographic Conditions:

    • Flow rate: 1.0 mL/min[8][9]

    • Injection volume: 20 µL

    • Column temperature: Ambient

    • Detection wavelength: 205 nm[10]

  • Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

  • Calculation: Calculate the percentage of Calcium (D)-Pantothenate in the sample using the peak areas obtained from the standard and sample chromatograms.

Microbiological Assay for Biological Activity

This assay determines the biological activity of Calcium (D)-Pantothenate by measuring its ability to support the growth of a specific microorganism.

• Principle: Lactobacillus plantarum ATCC 8014 requires pantothenic acid for growth.[11] In a medium containing all necessary nutrients except pantothenic acid, the growth of the microorganism is directly proportional to the amount of bioavailable pantothenic acid supplied by the sample. The growth is measured by turbidity.

• Materials:

  • Lactobacillus plantarum ATCC 8014

  • Pantothenate Assay Medium

  • Calcium Pantothenate Reference Standard

  • Spectrophotometer

• Procedure:

  • Inoculum Preparation: Prepare a fresh culture of Lactobacillus plantarum ATCC 8014.[12]

  • Standard Solution Preparation: Prepare a series of standard solutions of Calcium Pantothenate Reference Standard with known concentrations.[12]

  • Sample Preparation: Dissolve the Calcium (D)-Pantothenate sample from the supplier in water to achieve a concentration within the range of the standard solutions.[13]

  • Assay:

    • To a series of test tubes, add a fixed volume of the Pantothenate Assay Medium.

    • Add increasing volumes of the standard solutions to create a standard curve.

    • Add appropriate dilutions of the sample solutions to other test tubes.

    • Inoculate all tubes (except for the uninoculated blanks) with the prepared Lactobacillus plantarum inoculum.

    • Incubate all tubes at 37°C for 16-24 hours.[8]

  • Measurement: Measure the turbidity of each tube using a spectrophotometer at a wavelength of 600 nm.[8]

  • Calculation: Plot a standard curve of turbidity versus the concentration of the Calcium Pantothenate Reference Standard. Determine the concentration of bioavailable pantothenic acid in the sample by interpolating its turbidity value on the standard curve.

Mandatory Visualizations

Coenzyme A Biosynthesis Pathway

The following diagram illustrates the metabolic pathway for the synthesis of Coenzyme A from Pantothenate (Vitamin B5).

Caption: Biosynthesis of Coenzyme A from Pantothenate.

Experimental Workflow for Supplier Assessment

The following diagram outlines a logical workflow for the comparative assessment of Calcium (D)-Pantothenate from different suppliers.

Caption: Workflow for assessing supplier interchangeability.

References

• 1. download.basf.com [download.basf.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. naturessupreme.com [naturessupreme.com]
• 5. tiimg.tistatic.com [tiimg.tistatic.com]
• 6. scribd.com [scribd.com]
• 7. trungtamthuoc.com [trungtamthuoc.com]
• 8. jfda-online.com [jfda-online.com]
• 9. "Liquid chromatographic method for determination of calcium pantothenat" by T.-M. Wang, Y.-M. Chiu et al. [jfda-online.com]
• 10. academic.oup.com [academic.oup.com]
• 11. bioagilytix.com [bioagilytix.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. medallionlabs.com [medallionlabs.com]

Benchmarking the performance of a novel biosensor for pantothenic acid against traditional analytical methods

A groundbreaking optical biosensor is poised to revolutionize the analysis of pantothenic acid (Vitamin B5), offering a rapid and robust alternative to time-honored techniques. This guide provides a comprehensive performance benchmark of this novel technology against the established microbiological assay and High-Performance Liquid Chromatography (HPLC), empowering researchers, scientists, and drug development professionals with the data to make informed decisions for their analytical needs.

Pantothenic acid, a crucial nutrient in various metabolic pathways, has traditionally been quantified using methods that are either time-intensive or require complex instrumentation. The emergence of a novel optical biosensor based on Surface Plasmon Resonance (SPR) immunoassay presents a significant leap forward. This comparison guide delves into the experimental data, offering a clear and objective evaluation of these analytical approaches.

Performance Benchmark: At a Glance

The following table summarizes the key performance indicators for the novel optical biosensor, the standard microbiological assay, and HPLC for the detection of pantothenic acid.

Performance Metric	Novel Optical Biosensor (SPR Immunoassay)	Microbiological Assay	High-Performance Liquid Chromatography (HPLC)
Limit of Detection (LOD)	4.4 ng/mL[1][2]	~0.36 µg/L (0.36 ng/mL)[3]	5 pmol/injection (~1 ng/injection)[4]
Working/Linear Range	10 - 5000 ng/mL[1][2]	0.36 - 3.6 µg/L[3]	10 - 50 µg/mL[5]
Analysis Time	Minutes per sample	18 - 24 hours (incubation)[5]	~15 - 30 minutes per run[4]
Precision (RSD)	5.4 - 7.1%[1][2]	Generally higher variability	0.1 - 0.9% (inter-day)
Sample Preparation	Simple buffer extraction[1][2]	Complex, requires sterile techniques	Can require derivatization[4]
Specificity	High (Antibody-based)	Can be influenced by other compounds	High (Separation-based)

Deep Dive into Methodologies

To provide a thorough comparison, the detailed experimental protocols for each of the three methods are outlined below.

Novel Optical Biosensor (SPR Immunoassay)

This method utilizes a specific pantothenic acid-binding protein immobilized on a sensor chip. The detection is based on an inhibition immunoassay format.

Experimental Protocol:

• Sensor Chip Preparation: A carboxymethyldextran-modified gold sensor chip is activated. A derivative of pantothenic acid is then covalently immobilized onto the sensor surface.

• Sample Preparation: The food or drug sample is extracted using a simple buffer solution.

• Assay Procedure: The prepared sample is mixed with a fixed concentration of the specific pantothenic acid-binding protein. This mixture is then passed over the sensor chip.

• Detection: The biosensor monitors changes in the surface plasmon resonance angle, which is inversely proportional to the concentration of free pantothenic acid in the sample. A higher concentration of pantothenic acid in the sample results in less binding of the protein to the immobilized ligand, leading to a smaller change in the resonance angle.

• Quantification: The pantothenic acid concentration is determined by comparing the signal to a standard curve generated with known concentrations of the vitamin.

Fig. 1: Workflow for Pantothenic Acid Detection using the Optical Biosensor.

Microbiological Assay

This traditional method relies on the growth of a microorganism, Lactobacillus plantarum, which requires pantothenic acid for its proliferation.

Experimental Protocol:

• Sample Preparation: Samples are extracted and treated to release bound forms of pantothenic acid. The extract is then diluted.

• Media Preparation: A basal medium containing all necessary nutrients for Lactobacillus plantarum except pantothenic acid is prepared.

• Inoculation: A standardized inoculum of Lactobacillus plantarum is prepared.

• Assay Setup: A series of tubes is prepared containing the basal medium, and graded amounts of the sample extract or a pantothenic acid standard.

• Incubation: The tubes are inoculated with the prepared culture and incubated at a controlled temperature (typically 37°C) for 18 to 24 hours.[5]

• Measurement: The growth of the microorganism is measured by turbidimetry (optical density) using a spectrophotometer.

• Quantification: The pantothenic acid content of the sample is determined by comparing the turbidity with that of the standard curve.

Fig. 2: Workflow for the Microbiological Assay of Pantothenic Acid.

High-Performance Liquid Chromatography (HPLC)

HPLC separates pantothenic acid from other components in a sample, followed by its detection and quantification.

Experimental Protocol:

• Sample Preparation: Samples are extracted, and proteins are often precipitated. In some cases, a derivatization step is required to enhance detection. The extract is then filtered.

• Chromatographic System: An HPLC system equipped with a suitable column (e.g., C18 reversed-phase), a pump, an injector, and a detector (typically UV or Mass Spectrometry) is used.

• Mobile Phase: A specific mobile phase, often a mixture of a buffer and an organic solvent, is prepared and degassed.

• Analysis: A small volume of the prepared sample is injected into the HPLC system. The mobile phase carries the sample through the column, where pantothenic acid is separated from other compounds based on its physicochemical properties.

• Detection: As pantothenic acid elutes from the column, it is detected by the detector. UV detection is common, often at a low wavelength around 200-210 nm.[4]

• Quantification: The concentration of pantothenic acid is determined by comparing the peak area or height to that of a standard solution of known concentration.

Conclusion: A New Era in Vitamin Analysis

The novel optical biosensor demonstrates significant advantages in terms of speed and simplicity of sample preparation when compared to the traditional microbiological assay and HPLC. While HPLC offers excellent precision, the biosensor's performance is comparable and, in many aspects, superior to the cumbersome and lengthy microbiological method. The biosensor's high throughput potential makes it an attractive tool for quality control in the food and pharmaceutical industries. For researchers and drug development professionals, the rapid and reliable data provided by the optical biosensor can accelerate research and development timelines. While traditional methods will retain their value, particularly for regulatory and reference purposes, this novel biosensor technology marks a significant advancement in the field of vitamin analysis.

References

• 1. Determination of pantothenic acid in foods by optical biosensor immunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. alpco.com [alpco.com]
• 4. books.rsc.org [books.rsc.org]
• 5. jfda-online.com [jfda-online.com]

Safety & Regulatory Compliance

Proper Disposal of Calcium (D)-Pantothenate in a Laboratory Setting

Disclaimer: This document provides guidance for the proper disposal of Calcium (D)-Pantothenate based on publicly available safety data. It is essential for all laboratory personnel to consult their institution's specific waste management policies and their Environmental Health & Safety (EHS) department before disposing of any chemical waste.

Calcium (D)-Pantothenate, also known as Vitamin B5, is generally not classified as a hazardous substance or mixture according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3] However, within a professional research environment, it is best practice to manage all chemical waste through a designated and controlled process to ensure safety and regulatory compliance.

Step-by-Step Disposal Procedure

1. Hazard Assessment & Personal Protective Equipment (PPE):

• Assessment: Before disposal, determine if the Calcium (D)-Pantothenate waste is pure or contaminated with other chemicals. If it is mixed with a substance classified as hazardous, the entire mixture must be treated as hazardous waste.

• PPE: When handling Calcium (D)-Pantothenate for disposal, wear standard laboratory PPE, including safety glasses and gloves.[1][4] If there is a risk of generating dust, appropriate respiratory protection and ventilation should be used.[1][5]

2. Containment and Labeling:

• Solid Waste: For spills or unused solid product, carefully sweep up the material to avoid creating dust.[1][6]

• Container: Place the waste into a container that is in good condition, compatible with the chemical, and can be securely sealed.[7][8] If reusing a container, ensure any previous labels are completely defaced or removed to avoid confusion.[8]

• Labeling: Clearly label the container with the words "Waste Calcium (D)-Pantothenate." If it is a mixture, list all chemical components and their approximate percentages.

3. Storage and Segregation (Satellite Accumulation Area):

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7][8] The SAA must be at or near the point of generation and under the control of the laboratory personnel generating the waste.[7][8]

• Segregation: While Calcium (D)-Pantothenate is generally stable, its primary incompatibility is with strong oxidizing agents.[4][6] Ensure the waste container is not stored near incompatible chemicals.[7]

4. Final Disposal:

• Institutional Protocol: The recommended and safest method for final disposal is to contact your institution's Environmental Health & Safety (EHS) department. Schedule a pickup for the waste material.[7]

• External Disposal: Alternatively, the waste can be offered to a licensed disposal company for proper management.[1]

• Prohibited Actions: Do not dispose of solid Calcium (D)-Pantothenate in the regular trash or pour solutions down the sanitary sewer unless explicitly permitted by your institution's EHS department and local regulations.[9][10]

Logistical Data for Waste Accumulation

In a laboratory setting, the storage of chemical waste is regulated. The following table summarizes the standard accumulation limits for Satellite Accumulation Areas (SAAs).

Waste Type	Maximum Accumulation Volume/Mass
Non-Acutely Hazardous Waste	55 gallons
Acutely Hazardous Waste (Liquid)	1 quart
Acutely Hazardous Waste (Solid)	1 kilogram (2.2 lbs)
Data sourced from various hazardous waste management guidelines.[7][11][12][13]

Once these limits are reached, the container must be dated and moved from the SAA within three days for central accumulation and subsequent disposal.[11][12][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Calcium (D)-Pantothenate waste in a laboratory.

Caption: Workflow for Calcium (D)-Pantothenate Disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. haenseler.ch [haenseler.ch]
• 3. Calcium pantothenate or Calcium D-pantothenate Manufacturers, SDS [mubychem.com]
• 4. fishersci.com [fishersci.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. fishersci.co.uk [fishersci.co.uk]
• 7. Hazardous Waste Management, Satellite Accumulation Area (SAA) and Waste Disposal | EHS [ehs.ua.edu]
• 8. Chapter 6 - Where Hazardous Waste Is Generated (Satellite Accumulation Areas) | Environment, Health and Safety [ehs.cornell.edu]
• 9. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. deq.virginia.gov [deq.virginia.gov]
• 12. riskmanagement.unt.edu [riskmanagement.unt.edu]
• 13. Satellite Accumulation | Department of Toxic Substances Control [dtsc.ca.gov]

Essential Safety and Operational Guidance for Handling Calcium (D)-Pantothenate

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This document provides critical safety and logistical information for Calcium (D)-Pantothenate, ensuring operational integrity and personnel safety within the laboratory environment.

Personal Protective Equipment (PPE)

When handling Calcium (D)-Pantothenate, a thorough risk assessment should be conducted to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE for routine operations and in the event of a large spill.

Situation	Required Personal Protective Equipment	Notes
Routine Laboratory Handling	• Safety goggles with side-shields• Lab coat• Protective gloves (Nitrile rubber recommended)• Dust mask/particulate filter respirator	Ensure good ventilation. Avoid generating dust. Handle in accordance with good industrial hygiene and safety practices.[1]
Large Spill	• Splash goggles• Full protective suit• Dust respirator (approved/certified)• Boots• Gloves• Self-contained breathing apparatus (SCBA)	A self-contained breathing apparatus should be used to avoid inhalation of the product. It is advisable to consult a specialist before handling a large spill.[2]

Chemical and Physical Properties

Understanding the properties of Calcium (D)-Pantothenate is crucial for safe handling and storage.

Property	Value
Appearance	White solid[3]
Odor	Odorless[3]
Melting Point	190 °C / 374 °F[3]
Flash Point	145 °C / 293 °F[1][3]
Solubility	Soluble in water[3]
Stability	Hygroscopic (absorbs moisture from the air).[2][3] Light sensitive.[2]

Handling and Storage

Handling:

• Avoid contact with skin and eyes.[2][4]

• Minimize dust generation and accumulation.[1][4]

• Use in a well-ventilated area.[2][5] Local exhaust ventilation may be necessary if dust is generated.[2]

• Wash hands thoroughly after handling.[4]

• Ground all equipment containing the material to prevent static discharge.[2]

Storage:

• Store in a cool, dry, and well-ventilated area.[2][5]

• Keep the container tightly closed.[2][5]

• Protect from light and moisture.[2][3] It is recommended to store in light-resistant containers.[2]

• Do not store above 24°C (75.2°F); refrigeration is preferable.[2]

• Incompatible with strong oxidizing agents, acids, and alkalis.[2][3]

Spill and Disposal Procedures

A clear and practiced spill response plan is essential. The following workflow outlines the steps to be taken in the event of a Calcium (D)-Pantothenate spill.

Workflow for handling a chemical spill.

Disposal: Waste must be disposed of in accordance with federal, state, and local environmental control regulations.[2] Consult with your institution's environmental health and safety department for specific guidance on the disposal of Calcium (D)-Pantothenate and contaminated materials. Do not empty into drains.[6] Contaminated packaging should be handled in the same way as the substance itself.[6]

References

• 1. redox.com [redox.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. fishersci.com [fishersci.com]
• 4. lewisu.edu [lewisu.edu]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. carlroth.com:443 [carlroth.com:443]